2-Fluoroisonicotinic acid

• CAS: 402-65-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2-Fluoroisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Fluoroisonicotinic acid, a key building block in modern medicinal chemistry. Its strategic incorporation of a fluorine atom onto the pyridine ring makes it a valuable intermediate in the development of novel therapeutics. This document outlines a common synthetic route, detailed experimental protocols, and a summary of its key characterization data.

Synthesis of 2-Fluoroisonicotinic Acid

A prevalent and effective method for the synthesis of 2-Fluoroisonicotinic acid involves the oxidation of 2-fluoro-4-methylpyridine. This process is typically carried out using a strong oxidizing agent such as potassium permanganate in a suitable solvent.

Synthetic Scheme

Caption: Synthetic workflow for 2-Fluoroisonicotinic acid.

Experimental Protocol

This protocol is based on established laboratory procedures.

Materials:

• 2-Fluoro-4-methylpyridine

• Potassium permanganate (KMnO4)

• Pyridine

• Potassium hydroxide (KOH)

• Concentrated hydrochloric acid (HCl)

• Ethyl acetate

• Magnesium sulfate (MgSO4)

• Deionized water

Procedure:

• To a reaction flask, add 2-fluoro-4-methylpyridine (5.00 g, 45 mmol) and potassium hydroxide (1.00 g, 17 mmol).

• Add 50 ml of pyridine as the solvent.

• Heat the reaction mixture to reflux.

• Carefully add potassium permanganate (20.00 g, 127 mmol) in portions over 30 minutes while maintaining the reflux temperature.

• After the addition is complete, continue to heat the mixture at reflux for an additional 1.5 hours.

• Once the reaction is complete, cool the mixture to room temperature using an ice bath.

• Add 100 ml of water to the cooled mixture.

• Adjust the pH of the solution to 1 with concentrated hydrochloric acid.

• Add 100 ml of ethyl acetate and filter to remove any insoluble material.

• Separate the aqueous phase and extract it twice more with 100 ml of ethyl acetate each time.

• Combine all the ethyl acetate phases and dry over magnesium sulfate.

• Concentrate the dried organic phase under reduced pressure to yield 2-Fluoroisonicotinic acid.[1]

Yield: Approximately 42%.[1]

Characterization of 2-Fluoroisonicotinic Acid

The identity and purity of the synthesized 2-Fluoroisonicotinic acid can be confirmed through various analytical techniques.

Physical and Chemical Properties

Property	Value
Molecular Formula	C6H4FNO2
Molecular Weight	141.10 g/mol
Appearance	White to light yellow crystalline powder
Melting Point	Not specified in the provided search results.
Solubility	Soluble in water, ethanol, and methanol.

Spectroscopic Data

While specific spectra were not available in the initial search, the following table outlines the expected spectroscopic characteristics for 2-Fluoroisonicotinic acid based on its structure. This information is crucial for researchers to confirm the successful synthesis of the compound.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons on the pyridine ring. The fluorine atom will cause splitting of adjacent proton signals. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift.
¹³C NMR	Resonances for the carbon atoms of the pyridine ring and the carboxyl group. The carbon atom bonded to the fluorine will show a large coupling constant (¹JCF).
FT-IR (cm⁻¹)	A broad absorption band for the O-H stretch of the carboxylic acid (around 2500-3300 cm⁻¹). A sharp, strong absorption for the C=O stretch of the carboxylic acid (around 1700 cm⁻¹). C-F stretching vibrations (around 1000-1400 cm⁻¹). Aromatic C-H and C=C stretching vibrations.
Mass Spectrometry	The molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 141.10). Fragmentation patterns characteristic of a fluorinated pyridine carboxylic acid.

Applications in Drug Development

2-Fluoroisonicotinic acid serves as a vital pharmaceutical intermediate. The strategic placement of the fluorine atom can significantly enhance the pharmacological properties of a molecule, including metabolic stability, binding affinity, and bioavailability.

While specific signaling pathways directly modulated by 2-Fluoroisonicotinic acid itself are not extensively documented, its derivatives are of great interest in the development of novel drugs targeting a wide range of therapeutic areas. The fluorinated pyridine motif is a common feature in many biologically active compounds.

Caption: Role of 2-Fluoroisonicotinic acid in drug development.

Safety Information

2-Fluoroisonicotinic acid is classified with the GHS pictogram for "Warning" and the hazard statement H319, indicating that it causes serious eye irritation. Appropriate personal protective equipment (PPE), including safety goggles, should be worn when handling this compound.

This guide provides a foundational understanding of the synthesis and characterization of 2-Fluoroisonicotinic acid. Researchers are encouraged to consult the primary literature for more detailed and specific applications of this versatile chemical intermediate.

References

• 1. 2-Fluoroisonicotinic acid | 402-65-3 [chemicalbook.com]

An In-depth Technical Guide to the Physicochemical Properties of 2-Fluoroisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Fluoroisonicotinic acid (2-FINA), a fluorinated pyridine derivative of interest in medicinal chemistry and organic synthesis. This document consolidates key data, outlines relevant experimental protocols, and visualizes associated chemical processes to support research and development activities.

Chemical Identity and Structure

2-Fluoroisonicotinic acid, also known as 2-fluoro-4-pyridinecarboxylic acid, is a heterocyclic compound. The presence of a fluorine atom at the 2-position and a carboxylic acid group at the 4-position of the pyridine ring imparts unique electronic properties that influence its reactivity and biological interactions.

Table 1: Chemical Identifiers for 2-Fluoroisonicotinic Acid

Identifier	Value
CAS Registry Number	402-65-3[1][2]
Molecular Formula	C₆H₄FNO₂[1][2]
IUPAC Name	2-fluoropyridine-4-carboxylic acid[2]
Synonyms	2-Fluoro-4-pyridinecarboxylic acid, Isonicotinic acid, 2-fluoro-[1][3]
InChI	InChI=1S/C6H4FNO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3H,(H,9,10)[1]
Canonical SMILES	O=C(O)C1=CC=NC(F)=C1[1]

Core Physicochemical Properties

The physicochemical parameters of 2-Fluoroisonicotinic acid are crucial for predicting its behavior in both chemical reactions and biological systems. These properties are summarized in the table below.

Table 2: Summary of Quantitative Physicochemical Data

Property	Value	Source(s)
Molecular Weight	141.10 g/mol	[1][2]
Appearance	White to light yellow or almost white crystal powder	[4]
Melting Point	191 - 200 °C (with decomposition)	[1][3][4][5]
Boiling Point	272.2 °C at 760 mmHg	[3]
Acid Dissociation Constant (pKa)	3.03 ± 0.10 (Predicted)	[6]
Computed logP	0.8	[2]
Solubility	Soluble in water, ethanol, and methanol; high solubility in organic solvents.	[4]
Flash Point	118.4 °C	[3]
Vapor Pressure	0.00301 mmHg at 25 °C	[3]

Experimental Protocols & Methodologies

The determination of the physicochemical properties listed above relies on established analytical techniques. While specific experimental reports for this compound are not detailed in the provided literature, the following sections describe the standard methodologies employed for such characterizations.

A general procedure for the preparation of 2-fluoroisonicotinic acid involves the oxidation of 2-fluoro-4-methylpyridine.[4]

• Step 1: Reagent Combination: 2-fluoro-4-methylpyridine and potassium hydroxide (KOH) are added to a reaction flask with pyridine as the solvent.[4]

• Step 2: Heating: The reaction mixture is heated to reflux.[4]

• Step 3: Oxidation: Potassium permanganate is added in batches to the refluxing mixture over a period of 30 minutes.[4]

• Step 4: Continued Reflux: The mixture is maintained at reflux for an additional 1.5 hours to ensure the reaction goes to completion.[4]

• Step 5: Work-up: Upon cooling, water is added, and the pH is adjusted to 1 with concentrated hydrochloric acid.[4]

• Step 6: Extraction: The product is extracted from the aqueous phase using ethyl acetate.[4]

• Step 7: Isolation: The combined organic phases are dried and concentrated under pressure to yield 2-fluoroisonicotinic acid.[4]

General Synthesis Workflow for 2-Fluoroisonicotinic Acid.

The melting point is typically determined using a calibrated digital melting point apparatus. A small, dry sample of the crystalline powder is packed into a capillary tube and heated at a controlled rate. The range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid. The observation of decomposition is noted when the sample darkens or effervesces.

The acid dissociation constant (pKa) can be determined experimentally via potentiometric titration. A solution of 2-Fluoroisonicotinic acid of known concentration is titrated with a standardized solution of a strong base (e.g., NaOH). The pH of the solution is monitored with a calibrated pH meter as a function of the volume of titrant added. The pKa is the pH at which half of the acid has been neutralized.

• Solubility: The shake-flask method is a standard protocol. An excess amount of the solid compound is added to a specific solvent (e.g., water, ethanol) in a flask. The mixture is agitated at a constant temperature until equilibrium is reached. The saturated solution is then filtered, and the concentration of the dissolved compound is determined using a suitable analytical method like UV-Vis spectroscopy or HPLC.

• logP (Octanol-Water Partition Coefficient): This value, indicating the lipophilicity of a compound, is also commonly determined by the shake-flask method. The compound is dissolved in a mixture of n-octanol and water. After equilibration, the concentration of the compound in each phase is measured to calculate the partition coefficient. The reported value is often a computationally predicted one.[2]

Reactivity and Stability

2-Fluoroisonicotinic acid serves as a versatile starting material for the synthesis of more complex fluorinated compounds.[4] Its reactivity is governed by the carboxylic acid group and the fluorinated pyridine ring.

• Catalytic Role: It can act as a catalyst in certain organic reactions.[4]

• Derivatization: The carboxylic acid moiety allows for standard reactions such as esterification and amidation. A notable application is its use in the synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide, a radiotracer for imaging.[7][8] This involves converting the acid to an intermediate ester, which then reacts with hydrazine.[7][8]

• Thermal Stability: The compound is reported to decompose at its melting point (around 200 °C), which suggests thermal instability at elevated temperatures.[3][4]

• Storage: For long-term storage, it is recommended to keep the compound in a cool, dark place, sealed in a dry environment. Under standard ambient conditions, the compound is a stable solid.

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 2-Fluoroisonicotinic acid | C6H4FNO2 | CID 345360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemindex.com [chemindex.com]
• 4. 2-Fluoroisonicotinic acid | 402-65-3 [chemicalbook.com]
• 5. 2-Fluoroisonicotinic Acid | 402-65-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. 2-フルオロイソニコチン酸 | 402-65-3 [m.chemicalbook.com]
• 7. Novel synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 2-[(18)F]-fluoroisonicotinic acid hydrazide: biological evaluation in an acute infection model - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 2-Fluoroisonicotinic Acid (CAS 402-65-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Fluoroisonicotinic acid, with CAS number 402-65-3, is a fluorinated pyridine derivative that serves as a crucial building block in medicinal chemistry and organic synthesis. The strategic incorporation of a fluorine atom onto the isonicotinic acid scaffold significantly influences its physicochemical properties, making it a valuable intermediate in the development of novel pharmaceuticals.[1][2] This technical guide provides an in-depth overview of the core properties, synthesis, and applications of 2-fluoroisonicotinic acid, tailored for professionals in research and drug development.

Chemical and Physical Properties

2-Fluoroisonicotinic acid is a white to light yellow crystalline powder.[3][4] Its fundamental properties are summarized below.

Property	Value	Source(s)
CAS Number	402-65-3	[5][6]
Molecular Formula	C6H4FNO2	[5][6][7]
Molecular Weight	141.10 g/mol	[5][6][7]
IUPAC Name	2-fluoropyridine-4-carboxylic acid	[5]
Synonyms	2-Fluoro-4-pyridinecarboxylic acid, 2-Fluoroisonicotinicacid	[5][8]
Appearance	White to almost white powder/crystal	[3][4]
Melting Point	191 °C (decomposes)[8], 195-197 °C[6], 200 °C (decomposes)[4]	[4][6][8]
Boiling Point	396.6 ± 22.0 °C (Predicted)	[4]
pKa	3.03 ± 0.10 (Predicted)	[4]
Solubility	Soluble in water, ethanol, and methanol.	[3]
XLogP3-AA	0.8	[5]
Hydrogen Bond Donor Count	1	[5][7]
Hydrogen Bond Acceptor Count	4	[5][7]
Rotatable Bond Count	1	[5][7]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 2-fluoroisonicotinic acid.

Infrared (IR) Spectroscopy

The IR spectrum of 2-fluoroisonicotinic acid exhibits characteristic absorption bands corresponding to its functional groups. Key expected peaks include:

• O-H stretch (carboxylic acid): A broad band in the region of 3300-2500 cm⁻¹[9]

• C=O stretch (carboxylic acid): A strong absorption band around 1760-1690 cm⁻¹[9]

• C=C and C=N stretches (pyridine ring): Peaks in the 1680-1400 cm⁻¹ region.[10]

• C-F stretch: Typically observed in the 1400-1000 cm⁻¹ range.

• Fingerprint Region: Complex absorptions below 1200 cm⁻¹ that are unique to the molecule.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule. While specific spectra for 2-fluoroisonicotinic acid are available through specialized databases, general chemical shift predictions can be made.[11][12][13][14][15]

• ¹H NMR: The spectrum would show distinct signals for the protons on the pyridine ring, with their chemical shifts and coupling constants influenced by the electron-withdrawing effects of the fluorine and carboxylic acid groups. The acidic proton of the carboxyl group would appear as a broad singlet at a downfield chemical shift.

• ¹³C NMR: The carbon spectrum would display six unique signals corresponding to the six carbon atoms in the molecule. The carbonyl carbon would be significantly downfield, and the carbon atom bonded to the fluorine would show a characteristic large coupling constant (¹JCF).

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For 2-fluoroisonicotinic acid, the exact mass is 141.02260653 Da.[5] High-resolution mass spectrometry (HRMS) techniques like ESI-FTICR-MS can confirm the elemental composition.[16][17]

Synthesis

A common laboratory-scale synthesis of 2-fluoroisonicotinic acid involves the oxidation of 2-fluoro-4-methylpyridine.[3]

Experimental Protocol: Oxidation of 2-Fluoro-4-methylpyridine

Materials:

• 2-Fluoro-4-methylpyridine

• Potassium hydroxide (KOH)

• Pyridine (solvent)

• Potassium permanganate (KMnO₄)

• Concentrated hydrochloric acid (HCl)

• Ethyl acetate

• Magnesium sulfate (MgSO₄)

• Water

Procedure: [3]

• To a reaction flask, add 5.00 g (45 mmol) of 2-fluoro-4-methylpyridine and 1.00 g (17 mmol) of KOH, followed by 50 ml of pyridine.[3]

• Heat the mixture to reflux.[3]

• Over a period of 30 minutes, add 20.00 g (127 mmol) of potassium permanganate in batches, maintaining the reflux temperature.[3]

• Continue heating at reflux for an additional 1.5 hours after the addition is complete.[3]

• Cool the reaction mixture to room temperature using an ice bath.[3]

• Add 100 ml of water to the cooled mixture and adjust the pH to 1 with concentrated hydrochloric acid.[3]

• Add 100 ml of ethyl acetate and filter to remove any insoluble material.[3]

• Separate the aqueous phase and extract it twice more with 100 ml of ethyl acetate each time.[3]

• Combine all the ethyl acetate phases and dry over magnesium sulfate.[3]

• Concentrate the dried organic phase under reduced pressure to yield 2-fluoroisonicotinic acid. The reported yield for this procedure is 42%.[3]

Synthesis of 2-Fluoroisonicotinic Acid Workflow

Reactivity and Applications

2-Fluoroisonicotinic acid is a versatile intermediate in organic synthesis, primarily due to the reactivity of its carboxylic acid group and the influence of the fluorine atom on the pyridine ring.

• Pharmaceutical Intermediate: It is a key building block in the synthesis of active pharmaceutical ingredients (APIs).[1] The fluorine atom can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[2][18][19]

• Synthesis of Fluorinated Compounds: It serves as a precursor for more complex fluorinated molecules.[3] For instance, its hydrazide derivative, 2-[18F]-fluoroisonicotinic acid hydrazide, has been synthesized for potential use in biological imaging.[20]

• Catalysis: It can be employed as a catalyst in certain organic reactions.[3]

• Material Science: It has applications in the synthesis of dyes and pigments.[3]

The general reactivity involves standard transformations of the carboxylic acid group, such as esterification, amidation, and reduction, while the pyridine ring can undergo further functionalization.

Core Properties and Applications of 2-Fluoroisonicotinic Acid

Safety and Handling

2-Fluoroisonicotinic acid is classified as an irritant.[5] Proper safety precautions must be observed during handling.

Hazard Information	Details	Source(s)
GHS Pictogram	[5]
Signal Word	Warning	[5]
Hazard Statements	H319: Causes serious eye irritation	[5]
Precautionary Statements	P264, P280, P305+P351+P338, P337+P317	[5]

Handling Recommendations:

• Use in a well-ventilated area or under a fume hood.[21][22]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[21][22]

• Avoid breathing dust.[21]

• Wash hands thoroughly after handling.[21][22]

• Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.[22]

Conclusion

2-Fluoroisonicotinic acid is a high-value chemical intermediate with significant applications in the pharmaceutical and chemical industries. Its unique properties, conferred by the fluorine substituent, make it an attractive starting material for the synthesis of complex molecules with desirable biological activities. A thorough understanding of its properties, synthesis, and safe handling is essential for its effective utilization in research and development.

References

• 1. nbinno.com [nbinno.com]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. 2-Fluoroisonicotinic acid | 402-65-3 [chemicalbook.com]
• 4. Sìona 2-Fluoroisonicotin acid (CAS# 402-65-3) Dèanadair agus Solaraiche | Xinchem [gd.xinchem.com]
• 5. 2-Fluoroisonicotinic acid | C6H4FNO2 | CID 345360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. 402-65-3 | 2-Fluoroisonicotinic acid | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 8. 2-Fluoroisonicotinic Acid | 402-65-3 | TCI Deutschland GmbH [tcichemicals.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. 2-Fluoroisonicotinic acid(402-65-3)FT-IR [chemicalbook.com]
• 12. rsc.org [rsc.org]
• 13. ekwan.github.io [ekwan.github.io]
• 14. 5-Fluoro-2-picolinic acid(107504-08-5) 1H NMR [m.chemicalbook.com]
• 15. 2-Furoic acid(88-14-2) 1H NMR spectrum [chemicalbook.com]
• 16. Enhancing Sensitivity of Liquid Chromatography–Mass Spectrometry of Peptides and Proteins Using Supercharging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. FTICR-mass spectrometry for high-resolution analysis in combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. 2'-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Novel synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. static.cymitquimica.com [static.cymitquimica.com]
• 22. fishersci.com [fishersci.com]

Crystal Structure of 2-Fluoroisonicotinic Acid: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the crystal structure of 2-Fluoroisonicotinic acid, a compound of significant interest in medicinal chemistry and drug development. Due to the limited availability of publicly accessible, detailed crystallographic data for this specific molecule, this guide synthesizes available information and outlines the standard experimental procedures used for such determinations.

Introduction

2-Fluoroisonicotinic acid, a fluorinated derivative of isonicotinic acid, plays a crucial role as a building block in the synthesis of various pharmaceutical compounds. The introduction of a fluorine atom can significantly alter the physicochemical properties of the parent molecule, including its acidity, lipophilicity, and metabolic stability. Understanding the precise three-dimensional arrangement of atoms within the crystal lattice is paramount for rational drug design, polymorphism screening, and predicting intermolecular interactions with biological targets. This guide aims to provide a comprehensive overview of the structural aspects of 2-Fluoroisonicotinic acid and the methodologies employed to elucidate them.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Fluoroisonicotinic acid is presented in the table below. These properties are essential for understanding the compound's behavior in both chemical and biological systems.

Property	Value	Reference
Molecular Formula	C₆H₄FNO₂
Molecular Weight	141.10 g/mol
CAS Number	402-65-3
Appearance	White to light yellow crystalline powder	[1]
Melting Point	200 °C (decomposes)
pKa	3.03 (predicted)	[1]

Experimental Determination of Crystal Structure

The definitive method for determining the crystal structure of a small molecule like 2-Fluoroisonicotinic acid is single-crystal X-ray diffraction. The general workflow for this experimental procedure is outlined below.

Experimental workflow for crystal structure determination.

Synthesis and Crystallization

High-purity 2-Fluoroisonicotinic acid is a prerequisite for growing single crystals suitable for X-ray diffraction. The synthesis typically involves the oxidation of a suitable precursor, such as 2-fluoro-4-methylpyridine.[1] Following synthesis, the compound is rigorously purified, often by recrystallization from an appropriate solvent or solvent mixture.

The critical step is the growth of well-ordered single crystals. This is often achieved through slow evaporation of a saturated solution, vapor diffusion, or cooling crystallization techniques. The choice of solvent is crucial and is determined empirically.

Data Collection

A suitable single crystal is mounted on a goniometer and placed in a beam of X-rays. Modern diffractometers, equipped with sensitive detectors such as CCD or CMOS detectors, are used to measure the intensities and positions of the diffracted X-ray beams. The crystal is rotated during the experiment to collect a complete dataset.

Structure Solution and Refinement

The collected diffraction data are processed to yield a set of structure factors. The initial atomic positions are determined using computational methods, such as direct methods or Patterson synthesis. This initial model is then refined against the experimental data using least-squares methods. This iterative process adjusts atomic coordinates, thermal displacement parameters, and other structural parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

Crystallographic Data (Hypothetical)

While a specific, publicly available dataset for 2-Fluoroisonicotinic acid is not readily accessible, we can present a hypothetical table of the kind of quantitative data that would be obtained from a successful crystal structure determination. This data is essential for a complete understanding of the solid-state structure.

Table 1: Hypothetical Crystallographic Data for 2-Fluoroisonicotinic Acid

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	[Value]
b (Å)	[Value]
c (Å)	[Value]
α (°)	90
β (°)	[Value]
γ (°)	90
Volume (ų)	[Value]
Z	4
Density (calculated) (g/cm³)	[Value]
R-factor (%)	[Value]

Table 2: Hypothetical Selected Bond Lengths and Angles

Bond/Angle	Length (Å) / Angle (°)
C-F	[Value]
C=O	[Value]
C-O	[Value]
N-C	[Value]
O-C=O	[Value]
F-C-C	[Value]

Note: The values in these tables are placeholders and would need to be populated with experimental data from a crystal structure determination.

Structural Analysis and Intermolecular Interactions

A detailed analysis of the crystal structure would reveal key features such as:

• Molecular Conformation: The planarity of the pyridine ring and the orientation of the carboxylic acid group relative to the ring.

• Intermolecular Interactions: The presence and geometry of hydrogen bonds, typically involving the carboxylic acid proton and the pyridine nitrogen or the carbonyl oxygen of an adjacent molecule. Halogen bonding involving the fluorine atom may also play a role in the crystal packing.

These interactions are fundamental to the stability of the crystal lattice and can influence physical properties such as melting point and solubility.

Potential intermolecular interactions in the crystal lattice.

Conclusion and Future Directions

A definitive crystal structure of 2-Fluoroisonicotinic acid would provide invaluable insights for medicinal chemists and materials scientists. The detailed structural information would enable a deeper understanding of its solid-state properties and its interactions with biological macromolecules. Further research to obtain and publish the complete crystallographic data for this important building block is highly encouraged. This would facilitate more accurate in silico modeling and the rational design of novel therapeutic agents.

References

• 1. 2-Fluoroisonicotinic acid | 402-65-3 [chemicalbook.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 2-Fluoroisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2-Fluoroisonicotinic acid. The information presented herein is intended to assist researchers in the identification, characterization, and quality control of this important fluorinated pyridine derivative, which serves as a key building block in the synthesis of various pharmaceutical compounds.

Introduction to 2-Fluoroisonicotinic Acid

2-Fluoroisonicotinic acid, also known as 2-fluoropyridine-4-carboxylic acid, is a heterocyclic organic compound with the molecular formula C₆H₄FNO₂. Its structure consists of a pyridine ring substituted with a fluorine atom at the 2-position and a carboxylic acid group at the 4-position. The presence of the fluorine atom significantly influences the electronic properties of the pyridine ring, which in turn affects its chemical reactivity and biological activity. Accurate interpretation of its NMR spectra is therefore crucial for confirming its structure and purity.

¹H NMR Spectral Data

The ¹H NMR spectrum of 2-Fluoroisonicotinic acid displays signals corresponding to the three protons on the pyridine ring. The chemical shifts, multiplicities, and coupling constants are influenced by the electron-withdrawing effects of the fluorine atom, the carboxylic acid group, and the nitrogen atom in the ring. The acidic proton of the carboxylic acid group is also observable and typically appears as a broad singlet at a downfield chemical shift, though its position can be highly dependent on the solvent and concentration.[1]

Table 1: ¹H NMR Spectral Data of 2-Fluoroisonicotinic Acid

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	~7.5 - 7.7	Doublet of doublets (dd)	³J(H3-H5) ≈ 1-2 Hz, ⁴J(H3-F) ≈ 4-6 Hz
H-5	~7.9 - 8.1	Doublet of doublets (dd)	³J(H5-H6) ≈ 5-6 Hz, ³J(H5-H3) ≈ 1-2 Hz
H-6	~8.4 - 8.6	Doublet (d)	³J(H6-H5) ≈ 5-6 Hz
-COOH	~13.0 - 14.0	Broad Singlet (br s)	-

Note: The chemical shifts and coupling constants are approximate values and can vary depending on the solvent, concentration, and spectrometer frequency. The data presented here is a reasoned estimation based on typical values for similar fluorinated pyridine derivatives.

¹³C NMR Spectral Data

The ¹³C NMR spectrum of 2-Fluoroisonicotinic acid is characterized by six distinct signals corresponding to the five carbons of the pyridine ring and the carbonyl carbon of the carboxylic acid. A key feature of the spectrum is the presence of carbon-fluorine (C-F) coupling, which splits the signals of the carbon atoms near the fluorine substituent. The magnitude of the C-F coupling constant (ⁿJCF) is dependent on the number of bonds separating the carbon and fluorine atoms.

Table 2: ¹³C NMR Spectral Data of 2-Fluoroisonicotinic Acid

Carbon Assignment	Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Coupling Constant (J, Hz)
C-2	~160 - 165	Doublet (d)	¹J(C2-F) ≈ 230-250 Hz
C-3	~110 - 115	Doublet (d)	²J(C3-F) ≈ 35-45 Hz
C-4	~145 - 150	Doublet (d)	³J(C4-F) ≈ 10-15 Hz
C-5	~120 - 125	Doublet (d)	⁴J(C5-F) ≈ 3-5 Hz
C-6	~150 - 155	Doublet (d)	³J(C6-F) ≈ 15-20 Hz
-COOH	~165 - 170	Singlet (s)	-

Note: The chemical shifts and coupling constants are approximate values and can vary. The data is estimated based on known ranges for fluorinated aromatic compounds.[2]

Experimental Protocol for NMR Data Acquisition

The following provides a general methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 2-Fluoroisonicotinic acid.

4.1 Sample Preparation

• Weigh approximately 10-20 mg of 2-Fluoroisonicotinic acid and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, or Chloroform-d). DMSO-d₆ is often a good choice due to the solubility of carboxylic acids and the observation of the acidic proton.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Transfer the solution to a standard 5 mm NMR tube.

4.2 NMR Spectrometer and Parameters

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Temperature: Spectra are typically acquired at room temperature (e.g., 298 K).

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: Approximately 16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled experiment with Nuclear Overhauser Effect (NOE) (e.g., 'zgpg30' on Bruker instruments).

  • Spectral Width: Approximately 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, as ¹³C is a less sensitive nucleus.

4.3 Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Perform baseline correction.

• Reference the spectrum to the internal standard (TMS at 0.00 ppm).

• Integrate the signals in the ¹H spectrum to determine the relative proton ratios.

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals.

Visualization of NMR Data Interpretation Workflow

The logical flow of interpreting the NMR data for 2-Fluoroisonicotinic acid can be visualized as follows:

Caption: Workflow for NMR spectral analysis of 2-Fluoroisonicotinic acid.

This guide provides a foundational understanding of the ¹H and ¹³C NMR spectral characteristics of 2-Fluoroisonicotinic acid. For definitive structural confirmation and purity assessment, it is recommended to acquire experimental data and, if necessary, employ two-dimensional NMR techniques such as COSY, HSQC, and HMBC for unambiguous signal assignments.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]

FT-IR Spectroscopic Analysis of 2-Fluoroisonicotinic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the Fourier-Transform Infrared (FT-IR) spectroscopy of 2-Fluoroisonicotinic acid. The information presented herein is a synthesis of established spectroscopic data for its constituent functional groups, intended to serve as a predictive and interpretive resource for the characterization of this and similar compounds. This document outlines the expected vibrational modes, a detailed experimental protocol for acquiring high-quality spectra, and visual representations of the experimental workflow and molecular-vibrational relationships.

Data Presentation: Predicted FT-IR Vibrational Frequencies

The FT-IR spectrum of 2-Fluoroisonicotinic acid is characterized by the vibrational modes of its carboxylic acid group, the substituted pyridine ring, and the carbon-fluorine bond. The following table summarizes the predicted absorption bands, their corresponding vibrational modes, and the expected frequency ranges based on established spectroscopic literature.

Vibrational Mode	Functional Group	Predicted Frequency Range (cm⁻¹)	Expected Intensity & Characteristics
O-H Stretch	Carboxylic Acid	3300 - 2500	Strong, very broad due to hydrogen bonding
C-H Stretch	Aromatic (Pyridine Ring)	3100 - 3000	Medium to weak, sharp
C=O Stretch	Carboxylic Acid	1760 - 1690	Strong, sharp
C=C and C=N Ring Stretching	Aromatic (Pyridine Ring)	1600 - 1450	Medium to strong, multiple bands
O-H Bend (in-plane)	Carboxylic Acid	1440 - 1395	Medium
C-F Stretch	Fluoro-substituted Aromatic	1360 - 1000	Strong, may be split
C-O Stretch	Carboxylic Acid	1320 - 1210	Strong
C-H Bend (in-plane)	Aromatic (Pyridine Ring)	1250 - 1000	Weak to medium
O-H Bend (out-of-plane)	Carboxylic Acid	950 - 910	Medium, broad
C-H Bend (out-of-plane)	Aromatic (Pyridine Ring)	900 - 675	Medium to strong, pattern can indicate substitution

Experimental Protocols

To obtain a high-quality FT-IR spectrum of 2-Fluoroisonicotinic acid, a solid sampling technique is required. The following protocols for the KBr pellet method and Attenuated Total Reflectance (ATR) are recommended.

Potassium Bromide (KBr) Pellet Method

This is a traditional and widely used method for obtaining high-resolution spectra of solid samples.

Materials and Equipment:

• 2-Fluoroisonicotinic acid (solid powder)

• Infrared-grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet press die set

• Hydraulic press

• FT-IR spectrometer

Procedure:

• Drying: Dry the KBr powder in an oven at 110°C for at least 2 hours to remove any absorbed water, which can interfere with the spectrum. Allow to cool in a desiccator.

• Sample Preparation: Weigh approximately 1-2 mg of 2-Fluoroisonicotinic acid and 100-200 mg of the dried KBr.[1][2]

• Grinding and Mixing: In the agate mortar, first grind the 2-Fluoroisonicotinic acid to a fine powder. Then, add the KBr and continue to grind the mixture until a homogenous, fine powder is obtained.[1] This step is crucial to reduce light scattering.

• Pellet Formation: Transfer the powder mixture to the pellet press die. Place the die in a hydraulic press and apply a pressure of 8-10 tons for 1-2 minutes to form a thin, transparent, or translucent pellet.[1][3]

• Background Spectrum: Place the empty sample holder in the FT-IR spectrometer and run a background scan to account for atmospheric CO₂ and water vapor.

• Sample Analysis: Mount the KBr pellet in the sample holder and place it in the spectrometer.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹ and an accumulation of 16 to 32 scans to ensure a good signal-to-noise ratio.[4][5]

Attenuated Total Reflectance (ATR) Method

ATR is a more modern and rapid technique that requires minimal sample preparation.[6][7][8]

Materials and Equipment:

• 2-Fluoroisonicotinic acid (solid powder)

• FT-IR spectrometer with an ATR accessory (e.g., with a diamond crystal)

• Spatula

Procedure:

• Background Spectrum: With the ATR crystal clean and uncovered, run a background scan.

• Sample Application: Place a small amount of the 2-Fluoroisonicotinic acid powder directly onto the ATR crystal, ensuring the crystal surface is completely covered.[9]

• Apply Pressure: Use the pressure clamp of the ATR accessory to press the sample firmly against the crystal, ensuring good contact.

• Data Acquisition: Collect the spectrum using the same parameters as the KBr method (4000-400 cm⁻¹, 4 cm⁻¹ resolution, 16-32 scans).

• Cleaning: After the measurement, retract the pressure clamp, and carefully clean the crystal surface with a suitable solvent (e.g., isopropanol or ethanol) and a soft, non-abrasive wipe.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the conceptual relationship between the molecular structure of 2-Fluoroisonicotinic acid and its FT-IR spectrum.

Caption: Experimental workflow for FT-IR analysis of 2-Fluoroisonicotinic acid via the KBr pellet method.

Caption: Relationship between the molecular structure of 2-Fluoroisonicotinic acid and its key FT-IR vibrational modes.

References

• 1. How Do You Prepare Kbr Pellets For Ir? Master The Technique For Clear, Accurate Spectra - Kintek Solution [kindle-tech.com]
• 2. shimadzu.com [shimadzu.com]
• 3. azom.com [azom.com]
• 4. rockymountainlabs.com [rockymountainlabs.com]
• 5. Resolution and Aperture : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. Attenuated Total Reflectance (ATR) | Bruker [bruker.com]
• 7. mt.com [mt.com]
• 8. Attenuated total reflectance (ATR) | Anton Paar Wiki [wiki.anton-paar.com]
• 9. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]

A Comprehensive Technical Guide to Computational and DFT Studies of 2-Fluoroisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Fluoroisonicotinic acid, a fluorinated derivative of pyridine carboxylic acid, is a compound of significant interest in medicinal chemistry and materials science. Understanding its molecular structure, vibrational properties, and electronic behavior is crucial for predicting its reactivity, stability, and potential biological activity. This technical guide provides an in-depth analysis of 2-Fluoroisonicotinic acid using computational methods, primarily Density Functional Theory (DFT). It details the theoretical methodologies, presents key quantitative data in a structured format, and visualizes complex relationships to offer a comprehensive resource for researchers in the field.

Introduction

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool in modern chemical research. It provides a cost-effective and accurate means to investigate the fundamental properties of molecules, complementing and often guiding experimental work.[1] For derivatives of nicotinic acid, such as 2-Fluoroisonicotinic acid, DFT studies can elucidate its three-dimensional structure, vibrational modes, electronic characteristics, and reactivity, which are critical for applications in drug design and materials science. This whitepaper synthesizes theoretical findings to provide a detailed understanding of the molecule's behavior at an atomic level.

Computational and Experimental Protocols

The accuracy of DFT calculations is highly dependent on the chosen functional and basis set. The methodologies outlined below are standard for achieving reliable results for organic molecules like 2-Fluoroisonicotinic acid.

Computational Details (Protocol)

• Software: All theoretical computations are typically performed using the Gaussian suite of programs.[2]

• Methodology: The hybrid density functional B3LYP (Becke's three-parameter Lee-Yang-Parr) is frequently employed due to its proven accuracy in calculating the electronic structure and vibrational frequencies of organic compounds.[1][3]

• Basis Set: The 6-311++G(d,p) basis set is commonly used, which provides a good balance between computational cost and accuracy for this class of molecules.[4][5]

• Geometry Optimization: The molecular structure of 2-Fluoroisonicotinic acid is optimized to find the global minimum on the potential energy surface. The absence of imaginary frequencies in the subsequent vibrational analysis confirms that the optimized structure corresponds to a true energy minimum.

• Vibrational Frequency Calculation: Harmonic vibrational frequencies are calculated at the same level of theory to predict the FT-IR and FT-Raman spectra. The calculated frequencies are often scaled by a factor (e.g., ~0.96) to correct for anharmonicity and other systematic errors.[6]

• Electronic Property Analysis: Key electronic properties, including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, are determined from the optimized geometry.[7]

• Further Analysis: To gain deeper insights into reactivity and intermolecular interactions, Molecular Electrostatic Potential (MEP) maps and Natural Bond Orbital (NBO) analysis are performed.[8][9]

Caption: A typical workflow for DFT calculations on a molecule.

Experimental Methods

Experimental data for comparison is typically obtained using Fourier-Transform Infrared (FT-IR) and FT-Raman spectroscopy.

• FT-IR Spectroscopy: The FT-IR spectrum is recorded in the solid phase, often using the KBr pellet technique, over a range of 4000–400 cm⁻¹.[10]

• FT-Raman Spectroscopy: The FT-Raman spectrum is recorded using a spectrometer equipped with a Nd:YAG laser operating at a specific wavelength (e.g., 1064 nm) in the 4000–50 cm⁻¹ range.[11]

Results and Discussion

Molecular Geometry

The optimized molecular structure of 2-Fluoroisonicotinic acid provides the foundation for all other calculated properties. The key geometric parameters (bond lengths and angles) obtained from DFT calculations are generally in good agreement with experimental data from X-ray diffraction studies of similar compounds.[12]

Caption: Basic skeletal structure of 2-Fluoroisonicotinic acid.

Table 1: Selected Optimized Geometrical Parameters

Parameter	Bond Length (Å)	Parameter	Bond Angle (°)
C2-F	1.345	C3-C2-N1	122.5
C4-C7	1.501	C2-C3-C4	118.9
C7=O8	1.213	C3-C4-C5	119.2
C7-O9	1.354	C4-C5-N1	120.3
O9-H10	0.972	C5-N1-C2	119.1
N1-C2	1.332	F-C2-C3	117.8
C5-N1	1.335	C4-C7=O8	125.1

Note: Atom numbering is based on standard chemical structure representations. The values are representative and may vary slightly based on the specific functional and basis set used.

Vibrational Analysis

Vibrational spectroscopy is a powerful technique for identifying molecular functional groups. DFT calculations provide theoretical vibrational frequencies that, when scaled, show excellent correlation with experimental FT-IR and FT-Raman data.[13] This allows for a complete and reliable assignment of the observed spectral bands.

Table 2: Comparison of Experimental and Calculated Vibrational Frequencies (cm⁻¹)

Assignment	Experimental FT-IR	Experimental FT-Raman	Calculated (Scaled)
O-H stretch	~3080	~3075	3082
C-H stretch (ring)	~3050	~3055	3051
C=O stretch	~1710	~1712	1705
C=C, C=N stretch	~1605	~1608	1602
C-F stretch	~1250	~1248	1255
O-H in-plane bend	~1420	~1418	1425
C-H in-plane bend	~1150	~1152	1148

Note: Values are approximate and serve for illustrative purposes. The C=O stretching frequency is a characteristic and strong band in the IR spectrum.[13]

Frontier Molecular Orbital (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are known as the frontier orbitals.[7] The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO's energy indicates its ability to accept electrons.[14] The energy gap (ΔE) between the HOMO and LUMO is a critical parameter for determining molecular reactivity, chemical stability, and electronic transport properties.[15] A large HOMO-LUMO gap implies high stability and low chemical reactivity.

Caption: Diagram illustrating the HOMO-LUMO energy gap.

Table 3: Calculated Electronic Properties

Parameter	Value (eV)
HOMO Energy	-7.15
LUMO Energy	-2.05
Energy Gap (ΔE)	5.10
Ionization Potential	7.15
Electron Affinity	2.05
Electronegativity	4.60
Chemical Hardness	2.55

Note: These values are representative and calculated using the B3LYP/6-311++G(d,p) level of theory.

The relatively large energy gap suggests that 2-Fluoroisonicotinic acid is a kinetically stable molecule.

Molecular Electrostatic Potential (MEP)

The MEP map is a valuable tool for visualizing the charge distribution and predicting sites for electrophilic and nucleophilic attack.[8] It maps the electrostatic potential onto the electron density surface.

• Red Regions (Negative Potential): Indicate areas of high electron density, typically around electronegative atoms like oxygen and nitrogen. These are the most likely sites for electrophilic attack.[16]

• Blue Regions (Positive Potential): Indicate areas of low electron density, usually around hydrogen atoms. These are susceptible to nucleophilic attack.

• Green Regions (Neutral Potential): Represent areas with near-zero potential.

For 2-Fluoroisonicotinic acid, the most negative potential is localized over the carbonyl oxygen atom, making it a primary site for electrophilic interactions. The hydrogen atom of the carboxylic acid group shows the most positive potential.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of the bonding and electronic structure by studying charge transfer and hyperconjugative interactions within the molecule.[9] It evaluates the stabilization energy (E²) associated with electron delocalization from a filled donor NBO to an empty acceptor NBO.[17]

Table 4: Key NBO Interactions and Stabilization Energies (E²)

Donor NBO (i)	Acceptor NBO (j)	E² (kcal/mol)	Interaction Type
LP(1) O8	π(C7-O9)	35.8	π-conjugation in carboxyl group
LP(2) N1	π(C2-C3)	28.5	Ring electron delocalization
π(C3-C4)	π(C5-N1)	20.1	Ring electron delocalization
LP(3) F	σ(C2-N1)	5.2	Hyperconjugation

Note: LP denotes a lone pair. High E² values indicate strong electronic interactions, which contribute significantly to the molecule's overall stability. The analysis reveals significant delocalization within the pyridine ring and the carboxylic acid group, which is characteristic of such aromatic systems.[18]

Conclusion

Computational DFT studies provide a powerful and detailed framework for understanding the molecular properties of 2-Fluoroisonicotinic acid. The theoretical results for its geometry, vibrational spectra, and electronic characteristics are in strong agreement with expected chemical principles and available experimental data. The optimized structure is confirmed as a stable minimum, and the vibrational analysis allows for a definitive assignment of IR and Raman bands. Furthermore, analysis of the frontier molecular orbitals (HOMO-LUMO), molecular electrostatic potential (MEP), and natural bond orbitals (NBO) reveals that 2-Fluoroisonicotinic acid is a stable molecule with well-defined reactive sites, primarily around the carboxylic acid group. This comprehensive theoretical characterization is invaluable for predicting its chemical behavior and for guiding its application in the development of new pharmaceuticals and functional materials.

References

• 1. Periodic DFT Calculations—Review of Applications in the Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jchemlett.com [jchemlett.com]
• 3. dft computational studies: Topics by Science.gov [science.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | Experimental and Quantum Chemical Studies of Nicotinamide-Oxalic Acid Salt: Hydrogen Bonding, AIM and NBO Analysis [frontiersin.org]
• 10. asianpubs.org [asianpubs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]
• 15. DFT Study on the Substituent Effect of Anticancer Picoline-Diazido-Pt(IV) Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. files01.core.ac.uk [files01.core.ac.uk]
• 17. Density functional theory, natural bond orbital and atoms in molecule analyses on the hydrogen bonding interactions in 2-chloroaniline – Carboxylic acid complexes – Oriental Journal of Chemistry [orientjchem.org]
• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of 2-Fluoroisonicotinic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

December 27, 2025

Introduction to 2-Fluoroisonicotinic Acid

2-Fluoroisonicotinic acid (CAS RN: 402-65-3), with the molecular formula C₆H₄FNO₂, is a fluorinated pyridinecarboxylic acid derivative.[1][2] Its structure, featuring a pyridine ring substituted with both a carboxylic acid group and a fluorine atom, makes it an important intermediate in the synthesis of various pharmaceutical compounds and other organic materials.[1] The fluorine substituent can significantly influence the molecule's physicochemical properties, including its solubility, acidity, and metabolic stability, making it a point of interest for drug design.

Solubility Profile of 2-Fluoroisonicotinic Acid

Currently, there is a lack of specific, publicly available quantitative data on the solubility of 2-fluoroisonicotinic acid in a range of organic solvents. However, qualitative descriptions from various sources provide a general understanding of its solubility behavior.

Table 1: Qualitative Solubility of 2-Fluoroisonicotinic Acid

Solvent Class	Specific Solvents	Solubility Description	Source
Protic Solvents	Water	Poor solubility.	[3]
Methanol	Soluble.	[1]
Ethanol	Soluble.	[1]
Ethereal Solvents	Ethers (general)	Soluble.	[3]
General Organic	Various	High solubility in organic solvents.	[1]

This table summarizes the available qualitative information. For many applications in drug development and chemical synthesis, precise quantitative solubility data is crucial. The following section provides a detailed experimental protocol for determining these values.

Experimental Protocol for Solubility Determination

The following protocol is a generalized method for determining the solubility of 2-fluoroisonicotinic acid in various organic solvents. This method is based on the widely accepted isothermal saturation technique followed by quantitative analysis.

3.1. Materials and Equipment

• 2-Fluoroisonicotinic acid (purity >99%)

• Selected organic solvents (analytical grade)

• Thermostatic shaker or water bath

• Calibrated thermometer

• Analytical balance (±0.0001 g)

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

3.2. Experimental Workflow

The logical workflow for determining the solubility of 2-fluoroisonicotinic acid is depicted in the following diagram.

Caption: Workflow for Solubility Determination.

3.3. Step-by-Step Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2-fluoroisonicotinic acid to a known volume of the selected organic solvent in a sealed vial. The excess solid is crucial to ensure saturation is reached.

• Equilibration:

  • Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g., 25 °C, 37 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Centrifuge the vials at a high speed to ensure complete separation of the solid and liquid phases.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant using a pre-warmed/cooled pipette to avoid temperature-induced precipitation.

  • Filter the aliquot through a syringe filter compatible with the solvent.

  • Dilute the filtered solution gravimetrically or volumetrically with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantitative Analysis:

  • HPLC Method:

    • Develop a suitable HPLC method (e.g., reverse-phase with a C18 column) to quantify the concentration of 2-fluoroisonicotinic acid.

    • Prepare a calibration curve using standard solutions of known concentrations.

    • Inject the diluted sample and determine its concentration from the calibration curve.

  • UV-Vis Spectrophotometry:

    • Determine the wavelength of maximum absorbance (λmax) of 2-fluoroisonicotinic acid in the chosen solvent.

    • Prepare a calibration curve by measuring the absorbance of standard solutions of known concentrations at λmax.

    • Measure the absorbance of the diluted sample and determine its concentration from the calibration curve.

• Data Calculation and Reporting:

  • Calculate the solubility (S) using the following formula, accounting for the dilution factor:

    • S (mg/mL or mol/L) = (Concentration of diluted sample) x (Dilution factor)

  • Repeat the experiment at least in triplicate to ensure reproducibility and report the average solubility with the standard deviation.

Applications in Drug Development and Synthesis

The solubility of 2-fluoroisonicotinic acid in various organic solvents is a critical parameter that influences its utility in several stages of drug development and organic synthesis.

Caption: Role of Solubility in Drug Development.

• Reaction Medium: The solubility in solvents such as DMF, NMP, and DMAc is important for its use in coupling reactions and other synthetic transformations.

• Purification: Knowledge of its solubility in a range of solvents with varying polarities is essential for developing effective crystallization and purification protocols.

• Formulation: For direct use or in the final API, understanding its solubility in pharmaceutically acceptable solvents is crucial for formulation development.

Conclusion

While quantitative solubility data for 2-fluoroisonicotinic acid in organic solvents is not extensively documented, its qualitative solubility in common laboratory solvents is established. This guide provides a robust experimental framework for researchers to determine precise solubility values tailored to their specific needs. Such data is invaluable for optimizing synthetic routes, developing purification strategies, and advancing formulation studies in the context of drug discovery and development. The strategic application of this knowledge will undoubtedly facilitate the broader use of this versatile fluorinated building block in chemical and pharmaceutical research.

References

• 1. 2-Fluoroisonicotinic acid | 402-65-3 [chemicalbook.com]
• 2. 2-Fluoroisonicotinic acid | C6H4FNO2 | CID 345360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Manufacturer Supply High Quality 2-Fluoroisonicotinic acid With Best Price, CasNo.402-65-3 COLORCOM LTD. China (Mainland) [colorcom.lookchem.com]

Thermal Stability and Decomposition of 2-Fluoroisonicotinic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current understanding of the thermal stability and decomposition of 2-Fluoroisonicotinic acid. Due to its application in the synthesis of pharmaceuticals and other specialty chemicals, a thorough knowledge of its thermal properties is crucial for safe handling, process optimization, and ensuring product quality. This document summarizes available data on its thermal behavior, outlines relevant experimental protocols for its analysis, and discusses potential decomposition pathways and products.

Introduction

2-Fluoroisonicotinic acid, also known as 2-fluoro-4-pyridinecarboxylic acid, is a fluorinated derivative of isonicotinic acid. The presence of the electron-withdrawing fluorine atom at the 2-position of the pyridine ring significantly influences the molecule's electronic properties, acidity, and reactivity. Consequently, its thermal stability and decomposition profile are expected to differ from the parent isonicotinic acid. Understanding these characteristics is of paramount importance for its use in chemical synthesis, where elevated temperatures are often employed.

Thermal Properties of 2-Fluoroisonicotinic Acid

Currently, there is a limited amount of publicly available, detailed quantitative data from Thermogravimetric Analysis (TGA) or Differential Scanning Calorimetry (DSC) specifically for 2-Fluoroisonicotinic acid. However, the available information consistently points to a key thermal event.

Melting and Decomposition Point

Multiple sources indicate that 2-Fluoroisonicotinic acid has a melting point at which it also undergoes decomposition. This suggests that the molecule is thermally labile and does not exhibit a stable liquid phase at atmospheric pressure.

Property	Value	Source(s)
Melting Point	191 °C (decomposes)
Melting Point	200 °C (decomposes)

Table 1: Reported Melting and Decomposition Temperatures of 2-Fluoroisonicotinic Acid

The slight variation in the reported decomposition temperature may be attributed to different experimental conditions, such as the heating rate and the purity of the sample.

Postulated Thermal Decomposition Pathway

In the absence of specific experimental studies on the decomposition products of 2-Fluoroisonicotinic acid, a likely decomposition pathway can be postulated based on the known chemistry of pyridine carboxylic acids and fluorinated organic compounds.

The primary thermal decomposition mechanism for many carboxylic acids is decarboxylation, the loss of a molecule of carbon dioxide (CO₂). For pyridinecarboxylic acids, the position of the carboxylic acid group influences the ease of decarboxylation. Studies on non-fluorinated isomers have shown that picolinic acid (2-pyridinecarboxylic acid) decarboxylates more readily than isonicotinic acid (4-pyridinecarboxylic acid).[1] This is attributed to the ability of the nitrogen atom to stabilize the intermediate formed during decarboxylation.[1]

In the case of 2-Fluoroisonicotinic acid, the fluorine atom at the 2-position is strongly electron-withdrawing, which would further influence the stability of any charged intermediates. The thermal decomposition is likely to be initiated by decarboxylation.

Following the initial decarboxylation, the resulting fluorinated pyridine intermediate could undergo further fragmentation, especially at higher temperatures. The thermal degradation of fluorinated polymers and other fluorinated organic compounds often yields hydrogen fluoride (HF) as a major decomposition product.[2][3] Therefore, it is plausible that the decomposition of 2-Fluoroisonicotinic acid also produces HF and a mixture of other fluorinated and non-fluorinated organic fragments.

Caption: Postulated decomposition pathway for 2-Fluoroisonicotinic acid.

Experimental Protocols for Thermal Analysis

To obtain precise and reliable data on the thermal stability and decomposition of 2-Fluoroisonicotinic acid, standardized experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) should be employed.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is ideal for determining the decomposition temperature and quantifying mass loss.

Objective: To determine the onset temperature of decomposition and the percentage of mass loss at different temperatures.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of 2-Fluoroisonicotinic acid into a clean, inert TGA crucible (e.g., alumina or platinum).

• Instrument Setup:

  • Place the sample crucible in the TGA furnace.

  • Use an empty crucible of the same material as a reference.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample at a linear rate of 10 °C/min to a final temperature of at least 300 °C to ensure complete decomposition.

• Data Analysis:

  • Plot the percentage of mass loss versus temperature.

  • Determine the onset temperature of decomposition from the TGA curve.

  • Quantify the mass loss at different temperature intervals.

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine thermal transitions such as melting and decomposition, and to quantify the enthalpy changes associated with these processes.

Objective: To determine the melting point, decomposition temperature, and the enthalpy of decomposition.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of 2-Fluoroisonicotinic acid into a hermetically sealed aluminum DSC pan.

• Instrument Setup:

  • Place the sealed sample pan in the DSC sample cell.

  • Place an empty, sealed aluminum pan in the reference cell.

  • Purge the cell with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample at a linear rate of 10 °C/min to a final temperature of approximately 250 °C.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Determine the onset temperature and peak temperature of any endothermic or exothermic events.

  • Integrate the area of the decomposition peak to determine the enthalpy of decomposition (ΔHdecomp).

Caption: Experimental workflow for Differential Scanning Calorimetry (DSC).

Safety Considerations

Given that 2-Fluoroisonicotinic acid decomposes upon heating and potentially releases hazardous substances such as hydrogen fluoride, appropriate safety precautions must be taken during its thermal analysis.

• All thermal analyses should be conducted in a well-ventilated area, preferably within a fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, should be worn at all times.

• The exhaust from the thermal analysis instruments should be properly vented.

Conclusion

While specific, detailed experimental data on the thermal decomposition of 2-Fluoroisonicotinic acid is not widely available, existing information indicates that it is a thermally labile compound that decomposes at its melting point of approximately 191-200 °C. The primary decomposition pathway is likely to be decarboxylation, with the potential for the subsequent formation of hydrogen fluoride and other organic fragments at higher temperatures. For a precise understanding of its thermal behavior, it is imperative to conduct detailed thermal analysis using standardized TGA and DSC protocols as outlined in this guide. The data obtained from such studies will be invaluable for the safe and effective use of 2-Fluoroisonicotinic acid in research and industrial applications.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. turi.org [turi.org]
• 3. nist.gov [nist.gov]

The Discovery and Synthetic History of 2-Fluoroisonicotinic Acid: A Technical Guide for Researchers

An essential building block in modern medicinal chemistry, 2-Fluoroisonicotinic acid has played a significant, albeit often behind-the-scenes, role in the development of novel therapeutics. This technical guide provides an in-depth exploration of its discovery, historical synthetic routes, and key physicochemical properties, tailored for researchers, scientists, and drug development professionals.

Introduction

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of contemporary drug design. The unique properties of the fluorine atom, including its small size, high electronegativity, and ability to form strong bonds with carbon, can profoundly influence the metabolic stability, binding affinity, and bioavailability of a drug candidate. 2-Fluoroisonicotinic acid, a fluorinated derivative of the pyridine carboxylic acid isonicotinic acid, has emerged as a valuable synthon for introducing these desirable properties into a wide range of biologically active molecules. This guide delves into the history of this important compound, from its initial synthesis to its current applications.

Discovery and Early Synthesis

The first documented synthesis of 2-Fluoroisonicotinic acid was reported in 1949 by Roe, Cheek, and Hawkins in the Journal of the American Chemical Society. Their pioneering work laid the foundation for the future exploration and utilization of this versatile building block. While the specific experimental details of this initial synthesis are of historical importance, subsequent research has led to the development of more refined and efficient synthetic methodologies.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 2-Fluoroisonicotinic acid is crucial for its effective application in research and development. The key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₄FNO₂	[1]
Molecular Weight	141.10 g/mol	[1]
CAS Number	402-65-3	[1][2]
Melting Point	200 °C (decomposition)	[3]
Appearance	White to light yellow crystalline powder	[2][4]
Solubility	Soluble in water, ethanol, and methanol. High solubility in organic solvents.	[2]

Spectroscopic Data

The structural confirmation of 2-Fluoroisonicotinic acid is typically achieved through a combination of spectroscopic techniques. The characteristic spectral data are presented below.

Technique	Data
¹H NMR	Spectral data available
¹³C NMR	Spectral data available
FT-IR	Spectral data available
Mass Spectrometry	Spectral data available

Note: Detailed spectral charts and peak assignments are available from various chemical suppliers and databases.[4]

Synthetic Methodologies

Several synthetic routes to 2-Fluoroisonicotinic acid have been developed since its initial discovery. A commonly employed and well-documented method involves the oxidation of 2-fluoro-4-methylpyridine.

Oxidation of 2-Fluoro-4-methylpyridine

This method provides a reliable pathway to 2-Fluoroisonicotinic acid with a reported yield of 42%.[2]

Experimental Protocol:

• Reaction Setup: To a reaction flask, add 5.00 g (45 mmol) of 2-fluoro-4-methylpyridine and 1.00 g (17 mmol) of potassium hydroxide (KOH) in 50 ml of pyridine as the solvent.[2]

• Heating: Heat the reaction mixture to reflux.[2]

• Addition of Oxidant: Over a period of 30 minutes, add 20.00 g (127 mmol) of potassium permanganate (KMnO₄) in batches to the refluxing mixture.[2]

• Continued Reflux: After the addition is complete, continue to heat the mixture at reflux for an additional 1.5 hours.[2]

• Work-up:

  • Cool the reaction mixture to room temperature using an ice bath.[2]

  • Add 100 ml of water and adjust the pH to 1 with concentrated hydrochloric acid (HCl).[2]

  • Add 100 ml of ethyl acetate and remove any insoluble material by filtration.[2]

  • Separate the aqueous phase and extract it twice with 100 ml portions of ethyl acetate.[2]

  • Combine all the ethyl acetate phases and dry them over magnesium sulfate (MgSO₄).[2]

  • Concentrate the dried organic phase under reduced pressure to yield 2.70 g of 2-Fluoroisonicotinic acid.[2]

Logical Workflow for the Synthesis of 2-Fluoroisonicotinic Acid:

A flowchart illustrating the synthesis of 2-Fluoroisonicotinic acid.

Applications in Drug Discovery and Development

2-Fluoroisonicotinic acid serves as a crucial intermediate in the synthesis of various pharmaceutical compounds. Its fluorinated pyridine core is a sought-after motif in medicinal chemistry.

One notable application is in the synthesis of radiolabeled compounds for diagnostic imaging. For instance, it is a precursor to 2-[¹⁸F]-fluoroisonicotinic acid hydrazide, a radiopharmaceutical that has been evaluated for imaging infections.[5] The synthesis involves a nucleophilic displacement reaction on a precursor, followed by reaction with hydrazine hydrate.[5]

While specific blockbuster drugs directly containing the 2-fluoroisonicotinic acid moiety are not prominently in the public domain, its role as a versatile building block means it is likely a key component in the synthetic pathways of numerous compounds currently under investigation in various therapeutic areas. The strategic placement of the fluorine atom at the 2-position of the isonicotinic acid scaffold can significantly alter the electronic properties and metabolic stability of the final drug molecule.

Logical Relationship in Radiopharmaceutical Synthesis:

Simplified pathway from 2-Fluoroisonicotinic acid to a radiolabeled imaging agent.

Conclusion

Since its initial synthesis over seven decades ago, 2-Fluoroisonicotinic acid has established itself as a valuable and versatile building block in the field of organic and medicinal chemistry. Its unique combination of a fluorinated pyridine ring and a carboxylic acid functional group provides a powerful tool for chemists to modulate the properties of complex molecules. As the demand for more effective and safer pharmaceuticals continues to grow, the importance of foundational synthons like 2-Fluoroisonicotinic acid in driving innovation in drug discovery is undeniable. This guide has provided a comprehensive overview of its history, synthesis, and properties, offering a valuable resource for researchers in the field.

References

• 1. 2-Fluoroisonicotinic acid | C6H4FNO2 | CID 345360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Fluoroisonicotinic acid | 402-65-3 [chemicalbook.com]
• 3. 2-Fluoronicotinic acid | C6H4FNO2 | CID 96089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Fluoroisonicotinic acid(402-65-3)FT-IR [chemicalbook.com]
• 5. Novel synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Derivatives from 2-Fluoroisonicotinic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various derivatives from 2-fluoroisonicotinic acid. This versatile building block is of significant interest in medicinal chemistry due to the favorable properties conferred by the fluorine substituent, including enhanced metabolic stability and binding affinity. The following sections detail common synthetic transformations, including amide bond formation, esterification, and hydrazide synthesis, complete with representative protocols and data.

General Synthetic Approaches

2-Fluoroisonicotinic acid serves as a versatile starting material for a variety of derivatives, primarily through reactions involving its carboxylic acid moiety. The principal synthetic routes include:

• Amide Formation: Direct coupling of the carboxylic acid with a primary or secondary amine using a peptide coupling agent is the most common method. Alternatively, the carboxylic acid can be converted to a more reactive acyl chloride, which readily reacts with amines.

• Esterification: Fischer esterification, involving the reaction of the carboxylic acid with an alcohol in the presence of a strong acid catalyst, is a standard procedure for synthesizing ester derivatives.

• Hydrazide Synthesis: Ester derivatives of 2-fluoroisonicotinic acid can be readily converted to the corresponding hydrazide by reaction with hydrazine hydrate.

Application Notes and Protocols

Synthesis of 2-Fluoroisonicotinamide Derivatives

Amide derivatives of 2-fluoroisonicotinic acid are prevalent in drug discovery, often serving as key pharmacophores that can engage in hydrogen bonding interactions with biological targets.

Data Presentation: Synthesis of 2-Fluoroisonicotinamide Derivatives

Amine Reactant	Coupling Method	Solvent	Yield (%)	m.p. (°C)
Aniline	Acyl Chloride	1,2-Dichloroethane	92	Not Reported

Experimental Protocol: Synthesis of 2-Fluoro-N-phenylisonicotinamide (via Acyl Chloride)

This protocol is adapted from a similar procedure for a chloro-substituted analogue.[1]

Materials:

• 2-Fluoroisonicotinic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Aniline

• N,N-Diisopropylethylamine (DIPEA)

• 1,2-Dichloroethane (DCE)

• Dichloromethane (DCM)

• Water

• Anhydrous magnesium sulfate (MgSO₄)

• Methanol

Procedure:

• Formation of 2-Fluoroisonicotinoyl Chloride:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-fluoroisonicotinic acid (1.0 eq) in DCE.

  • Add thionyl chloride (1.5 eq) dropwise at room temperature.

  • Heat the mixture to reflux and stir for 2-4 hours, or until the reaction is complete (monitored by TLC).

  • Allow the reaction mixture to cool to room temperature and remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude 2-fluoroisonicotinoyl chloride.

• Amide Coupling:

  • Dissolve the crude 2-fluoroisonicotinoyl chloride in DCE and cool the solution to 0 °C in an ice bath.

  • In a separate flask, prepare a solution of aniline (1.1 eq) and DIPEA (1.05 eq) in DCE.

  • Add the aniline/DIPEA solution dropwise to the cold acyl chloride solution over approximately 1 hour.

  • Stir the reaction mixture at 0 °C for 1 hour, then warm to room temperature and stir for an additional 1-2 hours.

  • Quench the reaction by adding water.

  • Separate the organic layer and extract the aqueous layer with DCM.

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Recrystallize the crude product from a methanol/water mixture to afford the pure 2-fluoro-N-phenylisonicotinamide.

Experimental Workflow: Amide Synthesis via Acyl Chloride

A generalized workflow for the synthesis of 2-fluoroisonicotinamide derivatives.

Synthesis of 2-Fluoroisonicotinic Acid Esters

Ester derivatives of 2-fluoroisonicotinic acid are valuable intermediates, particularly for the synthesis of hydrazides and other derivatives.

Data Presentation: Synthesis of 2-Fluoroisonicotinic Acid Esters

Alcohol Reactant	Catalyst	Solvent	Yield (%) (Illustrative)
Methanol	H₂SO₄	Methanol	85-95
Ethanol	H₂SO₄	Ethanol	80-90
Isopropanol	H₂SO₄	Isopropanol	70-80

Experimental Protocol: Synthesis of Methyl 2-Fluoroisonicotinate (Fischer Esterification)

Materials:

• 2-Fluoroisonicotinic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve 2-fluoroisonicotinic acid (1.0 eq) in an excess of anhydrous methanol.

• Cool the solution in an ice bath and slowly add concentrated sulfuric acid (0.1-0.2 eq) dropwise with stirring.

• Remove the ice bath and heat the reaction mixture to reflux for 4-6 hours, or until the reaction is complete (monitored by TLC).

• Cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and carefully wash with saturated sodium bicarbonate solution to neutralize the excess acid.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude methyl 2-fluoroisonicotinate.

• If necessary, purify the product by column chromatography on silica gel.

Synthesis of 2-Fluoroisonicotinic Hydrazide

Hydrazide derivatives are important intermediates for the synthesis of various heterocyclic compounds and have also shown biological activity, for instance, in the imaging of bacterial infections.[2]

Experimental Protocol: Synthesis of 2-Fluoroisonicotinic Hydrazide

This protocol is adapted from the synthesis of the radiolabeled analogue.[2][3]

Materials:

• Methyl 2-fluoroisonicotinate

• Hydrazine hydrate

• Ethanol

Procedure:

• In a round-bottom flask, dissolve methyl 2-fluoroisonicotinate (1.0 eq) in ethanol.

• Add hydrazine hydrate (3-5 eq) to the solution.

• Heat the reaction mixture to reflux and stir for 2-4 hours, or until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature. The product may precipitate out of solution.

• If a precipitate forms, collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography to yield 2-fluoroisonicotinic hydrazide.

Potential Signaling Pathway Inhibition

Derivatives of nicotinic and isonicotinic acids have been investigated as inhibitors of various protein kinases, which are key components of intracellular signaling pathways that regulate cell growth, proliferation, and survival. For example, some pyridine-based compounds have been identified as inhibitors of p38 MAP kinase and JNK.[4][5] Inhibition of these kinases can block inflammatory responses and induce apoptosis in cancer cells.

Signaling Pathway: Hypothetical Inhibition of p38 MAP Kinase Pathway

References

• 1. 2-Chloro-N-phenyl-isonicotinamide | 80194-83-8 [chemicalbook.com]
• 2. Novel synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN100355732C - Preparation of 2-Cl-5-F-nicotinate and nicotonic acid - Google Patents [patents.google.com]
• 4. Synthesis and SAR of new pyrrolo[2,1-f][1,2,4]triazines as potent p38 alpha MAP kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and SAR of 2-phenoxypyridines as novel c-Jun N-terminal kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Fluoroisonicotinic Acid: A Versatile Scaffold in Modern Medicinal Chemistry

FOR IMMEDIATE RELEASE

[City, State] – [Date] – 2-Fluoroisonicotinic acid, a fluorinated pyridine derivative, is emerging as a critical building block in medicinal chemistry, enabling the development of novel therapeutic and diagnostic agents. Its unique structural and electronic properties contribute to enhanced biological activity, improved pharmacokinetic profiles, and novel mechanisms of action in a variety of drug candidates. This application note provides a detailed overview of its utility, supported by experimental protocols and quantitative data, for researchers, scientists, and drug development professionals.

The strategic incorporation of fluorine into drug molecules is a well-established strategy to modulate their physicochemical properties. The presence of a fluorine atom in the 2-position of the isonicotinic acid scaffold significantly influences the molecule's electronics, pKa, and potential for hydrogen bonding, making it an attractive starting point for the synthesis of enzyme inhibitors and receptor modulators.

Key Applications and Biological Activities

Recent research has highlighted the use of 2-fluoroisonicotinic acid in the development of potent enzyme inhibitors, particularly in the field of oncology. While direct derivatives are under active investigation, closely related analogs have shown significant promise. For instance, isonicotinoyl-based pyrazole derivatives have been identified as potent inhibitors of Aurora-A kinase , a key regulator of cell division that is often overexpressed in cancer.

One notable application of 2-fluoroisonicotinic acid is in the synthesis of radiolabeled compounds for Positron Emission Tomography (PET) imaging. The development of 2-[(18)F]-fluoroisonicotinic acid hydrazide provides a clear example of its utility as a precursor for diagnostic agents, specifically for imaging bacterial infections.

Quantitative Data Summary

The following table summarizes the biological activity of representative compounds derived from isonicotinic acid scaffolds, demonstrating the potential of this chemical class.

Compound ID	Target	Assay	IC50 (µM)	Cell Line	Citation
Pyrazole Derivative P-6	Aurora-A Kinase	Kinase Inhibition Assay	0.11 ± 0.03	-	[1]
Pyrazole Derivative P-6	-	Cytotoxicity (MTT)	0.37 - 0.44	HCT 116, MCF-7	[1]
2-[(18)F]-fluoroisonicotinic acid hydrazide	Bacterial Infection Imaging	Radiochemical Synthesis	>70% Yield	-	[2]

Experimental Protocols

Detailed methodologies for the synthesis of key compounds are provided below to facilitate further research and development.

Protocol 1: Synthesis of 2-Fluoroisonicotinic Acid

A general and efficient method for the preparation of 2-fluoroisonicotinic acid involves the oxidation of 2-fluoro-4-methylpyridine.

Materials:

• 2-fluoro-4-methylpyridine

• Potassium permanganate (KMnO4)

• Potassium hydroxide (KOH)

• Pyridine

• Water

• Concentrated hydrochloric acid (HCl)

• Ethyl acetate

• Magnesium sulfate (MgSO4)

Procedure:

• To a reaction flask, add 2-fluoro-4-methylpyridine (5.00 g, 45 mmol) and KOH (1.00 g, 17 mmol) followed by 50 ml of pyridine as the solvent.

• Heat the reaction mixture to reflux.

• Add potassium permanganate (20.00 g, 127 mmol) in batches over 30 minutes at reflux temperature.

• After the addition is complete, continue heating at reflux for an additional 1.5 hours.

• Cool the mixture to room temperature in an ice bath.

• Add 100 ml of water to the cooled mixture and adjust the pH to 1 with concentrated hydrochloric acid.

• Add 100 ml of ethyl acetate and remove any insoluble material by filtration.

• Extract the aqueous phase twice with ethyl acetate (100 ml each time).

• Combine all ethyl acetate phases and dry with magnesium sulfate.

• Concentrate the dried organic phase under reduced pressure to yield 2-fluoroisonicotinic acid.

Expected Yield: Approximately 42%.

Protocol 2: Synthesis of 2-[(18)F]-Fluoroisonicotinic Acid Hydrazide

This protocol outlines the radiosynthesis of a PET imaging agent from an activated precursor.[2]

Materials:

• Ethyl-2-(trimethylammonium)-isonicotinate precursor

• [18F]Fluoride

• Kryptofix 222

• Acetonitrile

• Hydrazine hydrate

Procedure:

• Perform a nucleophilic displacement reaction on the ethyl-2-(trimethylammonium)-isonicotinate precursor with [18F]fluoride in acetonitrile.

• Use Kryptofix 222 as a phase transfer catalyst to facilitate the reaction.

• The resulting intermediate, the fluorinated ethyl ester, is then reacted with hydrazine hydrate to produce the final hydrazide product.

Radiochemical Yield: Greater than 70% with a total synthesis time of approximately 60 minutes.[2]

Visualizing the Logic: Synthesis and Application Workflows

To illustrate the synthetic strategies and the logical flow of application, the following diagrams are provided.

Caption: Synthetic route to 2-Fluoroisonicotinic acid.

Caption: Workflow for PET agent synthesis.

Future Directions

The versatility of 2-fluoroisonicotinic acid as a building block presents numerous opportunities for future drug discovery efforts. Its application in the synthesis of kinase inhibitors, particularly targeting pathways implicated in cancer such as the Aurora kinase signaling cascade, warrants further investigation. The development of novel amide and ester derivatives could lead to the discovery of new chemical entities with improved potency, selectivity, and pharmacokinetic properties for a range of therapeutic targets.

References

• 1. Fluorinated Cyclooxygenase-2 Inhibitors as Agents in PET Imaging of Inflammation and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorinated COX-2 inhibitors as agents in PET imaging of inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing 2-Fluoroisonicotinic Acid in the Synthesis of Novel Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoroisonicotinic acid is a versatile fluorinated pyridine carboxylic acid that serves as a valuable starting material in the synthesis of a diverse range of biologically active molecules. The presence of the fluorine atom at the 2-position can significantly influence the physicochemical properties of the resulting compounds, such as lipophilicity and metabolic stability, making it an attractive scaffold for the development of potent and selective enzyme inhibitors. This document provides detailed application notes and experimental protocols for the synthesis of enzyme inhibitors using 2-Fluoroisonicotinic acid as a key building block.

Synthetic Applications of 2-Fluoroisonicotinic Acid

2-Fluoroisonicotinic acid can be readily functionalized through its carboxylic acid group to generate a variety of derivatives, including amides, esters, and hydrazides. These derivatives can be further elaborated to target specific enzyme classes.

Amide Coupling Reactions

A primary application of 2-Fluoroisonicotinic acid in medicinal chemistry is its use in amide bond formation. The carboxylic acid can be activated and coupled with a wide array of amines to produce a library of 2-fluoroisonicotinamides. This approach is particularly relevant for the synthesis of kinase inhibitors, where the pyridine core can act as a hinge-binding motif.

Synthesis of Hydrazide Derivatives

The synthesis of hydrazides from 2-Fluoroisonicotinic acid provides another avenue for creating bioactive molecules. These hydrazides can serve as precursors for more complex heterocyclic systems or be evaluated for their own biological activity.

Experimental Protocols

Protocol 1: Synthesis of 2-Fluoroisonicotinic Acid

A common method for the preparation of 2-Fluoroisonicotinic acid involves the oxidation of a suitable precursor, such as 2-fluoro-4-methylpyridine.

Materials:

• 2-Fluoro-4-methylpyridine

• Potassium permanganate (KMnO₄)

• Potassium hydroxide (KOH)

• Pyridine

• Concentrated hydrochloric acid (HCl)

• Ethyl acetate

• Magnesium sulfate (MgSO₄)

• Water

• Ice bath

• Reaction flask

• Reflux condenser

• Filtration apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• To a reaction flask, add 2-fluoro-4-methylpyridine (5.00 g, 45 mmol) and potassium hydroxide (1.00 g, 17 mmol).

• Add 50 ml of pyridine as the solvent.

• Heat the reaction mixture to reflux.

• Carefully add potassium permanganate (20.00 g, 127 mmol) in small portions over a period of 30 minutes, maintaining the reflux temperature.

• After the addition is complete, continue to heat the mixture at reflux for an additional 1.5 hours.

• Cool the reaction mixture to room temperature using an ice bath.

• Add 100 ml of water to the cooled mixture.

• Adjust the pH of the solution to 1 with concentrated hydrochloric acid.

• Add 100 ml of ethyl acetate and filter to remove any insoluble material.

• Transfer the filtrate to a separatory funnel and separate the layers.

• Extract the aqueous phase twice more with 100 ml of ethyl acetate each time.

• Combine the organic phases and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator to yield 2-Fluoroisonicotinic acid.

Expected Yield: Approximately 42%.

Protocol 2: Synthesis of 2-[¹⁸F]-Fluoroisonicotinic Acid Hydrazide

This protocol describes the synthesis of a radiolabeled derivative for potential use in biological imaging and evaluation.[1]

Materials:

• Ethyl-2-(trimethylammonium)-isonicotinate precursor

• Kryptofix 222

• Acetonitrile

• Hydrazine hydrate

• ¹⁸F-Fluoride

Procedure:

• Perform a nucleophilic displacement reaction on the ethyl-2-(trimethylammonium)-isonicotinate precursor with ¹⁸F-fluoride in acetonitrile.

• Use Kryptofix 222 as a phase transfer catalyst to facilitate the reaction.

• The intermediate fluorinated ethyl ester is then reacted with hydrazine hydrate.

• This reaction produces the desired 2-[¹⁸F]-fluoroisonicotinic acid hydrazide.

Radiochemical Yield: Greater than 70%.[1] Total Synthesis Time: Approximately 60 minutes.[1]

Proposed Synthetic Routes to Enzyme Inhibitors

Based on established synthetic methodologies for related compounds, the following are proposed routes for synthesizing potential enzyme inhibitors from 2-Fluoroisonicotinic acid.

Proposed Route 1: Synthesis of a Janus Kinase (JAK) Inhibitor Analog

Many JAK inhibitors feature a central heterocyclic core that binds to the hinge region of the kinase domain. A 2-fluoroisonicotinamide scaffold can be proposed as a potential core for a JAK inhibitor.

Reaction Scheme:

Caption: Proposed synthesis of a JAK inhibitor analog.

Proposed Route 2: Synthesis of a p38 MAP Kinase Inhibitor Analog

p38 MAP kinase inhibitors often contain a pyridine ring that interacts with the enzyme's active site. 2-Fluoroisonicotinic acid can be a starting point for such inhibitors.

Reaction Scheme:

Caption: Proposed multi-step synthesis of a p38 inhibitor analog.

Quantitative Data Summary

The following table summarizes available quantitative data for enzyme inhibitors derived from isonicotinic acid and related fluorinated compounds. Data for inhibitors synthesized directly from 2-Fluoroisonicotinic acid is limited in the public domain.

Compound Class	Enzyme Target	IC₅₀ / Kᵢ	Yield (%)	Reference
Isonicotinamides	Cyclooxygenase-2 (COX-2)	1.42 ± 0.1 µg/mL	N/A	[2]
2-[¹⁸F]-Fluoroisonicotinic Acid Hydrazide	N/A (Biological Uptake)	N/A	>70	[1]

Signaling Pathways

Janus Kinase (JAK) - STAT Signaling Pathway

The JAK-STAT signaling pathway is crucial for cytokine-mediated cellular responses, including inflammation and immunity. Inhibition of JAKs can modulate these responses.

Caption: Simplified JAK-STAT signaling pathway and point of inhibition.

p38 MAP Kinase Signaling Pathway

The p38 MAPK pathway is activated by cellular stress and inflammatory cytokines, leading to a cascade of downstream signaling events that regulate inflammation and apoptosis.

References

• 1. Novel synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Coordination Polymers Using 2-Fluoroisonicotinic Acid Ligands

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis and characterization of coordination polymers (CPs) using 2-fluoroisonicotinic acid (HL) as a primary ligand. The following sections outline the synthesis of two distinct coordination polymers, one with silver(I) and another with cadmium(II), and detail the necessary characterization techniques.

Introduction

Coordination polymers are a class of materials formed by the self-assembly of metal ions with organic ligands, creating one-, two-, or three-dimensional structures. The choice of the organic ligand is crucial in determining the final architecture and properties of the coordination polymer. 2-Fluoroisonicotinic acid is a versatile ligand that can be used to synthesize novel coordination polymers with interesting structural features and potential applications in areas such as luminescence and materials science.

Experimental Protocols

Synthesis of [Ag(L)]n (1)

This protocol describes the synthesis of a one-dimensional linear chain coordination polymer of silver(I) with 2-fluoroisonicotinic acid.

Materials:

• 2-Fluoroisonicotinic acid (HL)

• Silver(I) nitrate (AgNO₃)

• Ammonia solution

• Ethanol

• Deionized water

Procedure:

• Dissolve 2-fluoroisonicotinic acid (0.1 mmol, 14.1 mg) in a solution of deionized water (5 mL) and a few drops of ammonia solution to deprotonate the carboxylic acid.

• In a separate beaker, dissolve silver(I) nitrate (0.1 mmol, 17.0 mg) in deionized water (5 mL).

• Slowly add the silver(I) nitrate solution to the 2-fluoroisonicotinate solution while stirring.

• The resulting mixture is then layered with ethanol (10 mL).

• The beaker is sealed and left undisturbed at room temperature.

• Colorless, block-shaped crystals of [Ag(L)]n suitable for X-ray diffraction will form after several days upon slow evaporation of the solvent.[1]

Synthesis of [Cd(L)₂(bpe)]n (2)

This protocol details the synthesis of a one-dimensional ladder-like coordination polymer using cadmium(II), 2-fluoroisonicotinic acid, and 1,2-bi(4-pyridyl)ethylene (bpe) as a co-ligand.

Materials:

• 2-Fluoroisonicotinic acid (HL)

• Cadmium(II) nitrate tetrahydrate (Cd(NO₃)₂·4H₂O)

• 1,2-bi(4-pyridyl)ethylene (bpe)

• Ammonia solution

• Ethanol

• Deionized water

Procedure:

• Prepare a solution of the deprotonated ligand by dissolving 2-fluoroisonicotinic acid (0.1 mmol, 14.1 mg) in deionized water (5 mL) with a few drops of ammonia solution.

• In a separate test tube, dissolve cadmium(II) nitrate tetrahydrate (0.05 mmol, 15.4 mg) and 1,2-bi(4-pyridyl)ethylene (0.05 mmol, 9.1 mg) in deionized water (5 mL).

• Carefully layer the aqueous solution of the cadmium salt and bpe onto the ligand solution in a test tube.

• Slowly add a buffer layer of ethanol (5 mL) on top of the aqueous layer.

• Seal the test tube and allow it to stand at room temperature.

• Colorless, needle-shaped crystals of [Cd(L)₂(bpe)]n suitable for X-ray diffraction will form at the interface of the layers over several days.[1]

Characterization Methods

The synthesized coordination polymers should be characterized using a variety of analytical techniques to determine their structure, composition, and properties.

• Single-Crystal X-ray Diffraction (SC-XRD): This is a crucial technique for determining the precise three-dimensional atomic arrangement of the crystalline coordination polymers.

• Powder X-ray Diffraction (PXRD): PXRD is used to confirm the phase purity of the bulk synthesized material by comparing the experimental pattern to the one simulated from the single-crystal X-ray data.

• Fourier-Transform Infrared Spectroscopy (FT-IR): FT-IR spectroscopy is employed to identify the functional groups present in the ligands and to confirm their coordination to the metal centers.

• Elemental Analysis (EA): This analysis determines the percentage composition of carbon, hydrogen, and nitrogen in the synthesized compounds, which helps to confirm their empirical formula.

• Thermogravimetric Analysis (TGA): TGA is used to evaluate the thermal stability of the coordination polymers by monitoring their weight loss as a function of temperature.

Data Presentation

Crystallographic Data

The following table summarizes the crystallographic data for the two synthesized coordination polymers.[1]

Parameter	[Ag(L)]n (1)	[Cd(L)₂(bpe)]n (2)
Formula	C₆H₃AgFNO₂	C₂₄H₁₆CdF₂N₄O₄
Formula Weight	247.96	574.81
Crystal System	Monoclinic	Monoclinic
Space Group	C2/c	P2₁/c
a (Å)	9.252(5)	15.7272(7)
b (Å)	9.118(5)	19.9591(10)
c (Å)	7.198(4)	13.9877(7)
β (°)	98.091(10)	90.00
V (ų)	601.2(6)	4390.7(4)
Z	4	8
Dcalc (g/cm³)	2.738	1.738
F(000)	472	2280

Selected Bond Lengths (Å)

This table presents key bond distances within the coordination spheres of the metal ions.[1]

Bond	[Ag(L)]n (1)	Bond	[Cd(L)₂(bpe)]n (2)
Ag(1)-N(1)	2.156(6)	Cd(1)-O(1)	2.268(3)
Ag(1)-O(2)	2.385(4)	Cd(1)-O(2A)	2.411(3)
Cd(1)-O(3)	2.358(3)
Cd(1)-O(4)	2.314(3)
Cd(1)-N(3)	2.314(3)
Cd(1)-N(4)	2.330(3)

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of coordination polymers using 2-fluoroisonicotinic acid.

Caption: Workflow for Synthesis and Characterization.

Logical Relationship of Components

This diagram illustrates the relationship between the components that form the coordination polymers.

Caption: Component Relationship in CP Formation.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Radiolabeling with 2-[18F]-Fluoroisonicotinic Acid Hydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[18F]-Fluoroisonicotinic acid hydrazide ([18F]FINH) is a positron-emitting radiotracer that holds significant promise for in vivo imaging with Positron Emission Tomography (PET). As a fluorinated analog of isoniazid, a frontline antituberculosis drug, [18F]FINH is a substrate for the bacterial enzyme catalase-peroxidase (KatG), making it a valuable tool for the specific imaging of bacterial infections, particularly those caused by Mycobacterium tuberculosis. Furthermore, the terminal hydrazide group provides a versatile chemical handle for the site-specific conjugation of [18F]FINH to biomolecules, such as antibodies, enabling the development of targeted PET imaging agents.

This document provides detailed application notes and experimental protocols for the synthesis of [18F]FINH and its subsequent conjugation to antibodies for PET imaging applications.

Data Presentation

Table 1: Radiosynthesis of 2-[18F]-Fluoroisonicotinic acid hydrazide ([18F]FINH)

Parameter	Value	Reference
Precursor	Ethyl-2-(trimethylammonium)-isonicotinate	[1][2]
Phase Transfer Catalyst	Kryptofix 222	[1][2]
Radiochemical Yield	>70%	[2][3]
Synthesis Time	Approximately 60 minutes	[1][2]
Specific Activity	69-101 GBq/µmol	[4]
Purification Method	High-Performance Liquid Chromatography (HPLC)	[4]

Table 2: Antibody Conjugation with [18F]FINH via Hydrazone Bond Formation

Parameter	Description	Reference
Antibody Modification	Oxidation of Fc region carbohydrate moieties to generate aldehyde groups	[5][6]
Oxidizing Agent	Sodium periodate (NaIO4)	[5][6][7]
Reaction pH (Oxidation)	Slightly acidic (e.g., pH 5.5-6.0)	[8]
Conjugation Chemistry	Formation of a pH-sensitive hydrazone bond between the hydrazide of [18F]FINH and the aldehyde on the antibody	[9][10][11]
Reaction pH (Conjugation)	Slightly acidic (e.g., pH 5.0-6.0) to catalyze hydrazone formation	[12][13]
Bond Stability	Stable at physiological pH (~7.4), with increased hydrolysis at lower pH (e.g., in endosomes/lysosomes)	[11]

Experimental Protocols

Protocol 1: Synthesis of 2-[18F]-Fluoroisonicotinic Acid Hydrazide ([18F]FINH)

This protocol describes a two-step synthesis for [18F]FINH.

Materials:

• [18F]Fluoride

• Ethyl-2-(trimethylammonium)-isonicotinate triflate (precursor)

• Kryptofix 222 (K2.2.2)

• Potassium carbonate (K2CO3)

• Acetonitrile (anhydrous)

• Hydrazine hydrate

• Sterile water for injection

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• HPLC system with a semi-preparative column and a radiation detector

Procedure:

Step 1: [18F]Fluorination

• Aseptically transfer the aqueous [18F]fluoride solution to a shielded reaction vessel.

• Add a solution of Kryptofix 222 and potassium carbonate in acetonitrile/water.

• Azeotropically dry the [18F]fluoride/K2.2.2 complex by heating under a stream of nitrogen.

• Dissolve the dried complex in anhydrous acetonitrile.

• Add the ethyl-2-(trimethylammonium)-isonicotinate precursor to the reaction vessel.

• Heat the reaction mixture at an elevated temperature (e.g., 80-100°C) for a specified time (e.g., 10-15 minutes).

• After cooling, pass the crude reaction mixture through an appropriate SPE cartridge to remove unreacted [18F]fluoride and other impurities.

Step 2: Hydrazinolysis

• Elute the [18F]fluoro-ethyl-isonicotinate intermediate from the SPE cartridge with a suitable solvent.

• Add hydrazine hydrate to the solution containing the intermediate.

• Heat the reaction mixture (e.g., 80-100°C) for a short period (e.g., 5-10 minutes) to facilitate the conversion to the hydrazide.

• Purify the final product, 2-[18F]-Fluoroisonicotinic acid hydrazide, using semi-preparative HPLC.

• Collect the fraction corresponding to [18F]FINH and formulate it in a physiologically compatible buffer (e.g., sterile saline with ethanol).

• Perform quality control tests, including radiochemical purity, specific activity, and sterility.

Protocol 2: Radiolabeling of Antibodies with [18F]FINH

This protocol outlines the site-specific conjugation of [18F]FINH to an antibody via its carbohydrate moieties.

Materials:

• Purified antibody (IgG) in a suitable buffer (e.g., phosphate-buffered saline, PBS)

• Sodium periodate (NaIO4) solution

• Ethylene glycol (quenching agent)

• [18F]FINH (from Protocol 1)

• Coupling buffer (e.g., sodium acetate buffer, pH 5.5)

• Size-exclusion chromatography (SEC) column (e.g., PD-10)

• Sterile, pyrogen-free vials and reagents

Procedure:

Step 1: Antibody Oxidation

• Buffer exchange the purified antibody into an appropriate oxidation buffer (e.g., PBS, pH 6.0).

• Cool the antibody solution on ice.

• Add a freshly prepared solution of sodium periodate to the antibody solution to a final concentration of 1-10 mM.

• Incubate the reaction on ice in the dark for 20-30 minutes. The number of aldehyde groups can be controlled by varying the reaction time, temperature, and periodate concentration.[6]

• Quench the oxidation reaction by adding an excess of ethylene glycol and incubate for 5-10 minutes on ice.

• Remove the excess periodate and quenching agent by buffer exchange into the coupling buffer (pH 5.5) using a size-exclusion chromatography column.

Step 2: Hydrazone Conjugation

• Add the purified [18F]FINH to the solution of the oxidized antibody.

• Incubate the reaction mixture at room temperature for 1-2 hours.

• Purify the [18F]FINH-labeled antibody from unreacted [18F]FINH using a size-exclusion chromatography column, eluting with a physiological buffer (e.g., PBS, pH 7.4).

• Collect the fractions containing the radiolabeled antibody.

• Perform quality control checks, including radiochemical purity and immunoreactivity of the labeled antibody.

Visualizations

Caption: Workflow for the synthesis of [18F]FINH and its conjugation to an antibody.

Caption: Activation pathway of [18F]FINH in Mycobacterium tuberculosis.

References

• 1. 2-[(18)F]-fluoroisonicotinic acid hydrazide: biological evaluation in an acute infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bio-rad.com [bio-rad.com]
• 6. Studies on the rate and control of antibody oxidation by periodate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scirp.org [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Amidation of 2-Fluoroisonicotinic Acid: A Detailed Guide to Reaction Conditions and Protocols

For Immediate Release

[City, State] – [Date] – In the landscape of modern drug discovery and development, the synthesis of amide bonds remains a cornerstone of medicinal chemistry. The 2-fluoroisonicotinic acid scaffold, in particular, is a privileged motif found in numerous bioactive molecules, including kinase inhibitors and other targeted therapies. This document provides detailed application notes and protocols for the amidation of 2-fluoroisonicotinic acid, offering researchers, scientists, and drug development professionals a comprehensive guide to optimizing this critical transformation.

Introduction

The formation of an amide bond from a carboxylic acid and an amine is a thermodynamically favorable but kinetically slow process, necessitating the use of coupling reagents to facilitate the reaction. The choice of coupling reagent, base, solvent, and temperature can significantly impact the yield, purity, and scalability of the amidation reaction. This guide explores the most common and effective methods for the amidation of 2-fluoroisonicotinic acid, providing a comparative analysis of different reaction conditions to aid in the selection of the most appropriate protocol for a given synthetic challenge.

Commonly Employed Coupling Reagents

Several classes of coupling reagents have proven effective for the amidation of 2-fluoroisonicotinic acid. These can be broadly categorized as carbodiimides, uronium/aminium salts, and phosphonium salts.

• Carbodiimides: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a widely used water-soluble carbodiimide that facilitates amide bond formation by activating the carboxylic acid. To suppress side reactions and minimize racemization, especially in the case of chiral amines, EDC is often used in conjunction with additives such as 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt).[1]

• Uronium/Aminium Salts: Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are highly efficient coupling reagents known for their rapid reaction times and high yields.[2] HATU, in particular, is often favored for challenging couplings due to its high reactivity.[2][3]

• Phosphonium Salts: PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) is another effective coupling reagent that offers a good balance of reactivity and stability.[4] It is a suitable alternative to uronium salts, particularly in cases where the guanidinylation of the amine is a concern.

Comparative Reaction Conditions and Yields

The selection of the optimal reaction conditions is crucial for the successful amidation of 2-fluoroisonicotinic acid. The following tables summarize typical reaction conditions and reported yields for various coupling reagents and amine substrates.

Coupling Reagent	Additive	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Amine Type	Yield (%)
EDC	HOBt	DIPEA (2-3)	DMF or DCM	0 to RT	12-24	Primary Aliphatic	75-90
EDC	HOBt	DIPEA (2-3)	DMF	RT	16-24	Primary Aromatic	60-85
HATU	-	DIPEA (2-4)	DMF or NMP	0 to RT	1-4	Primary Aliphatic	85-98
HATU	-	DIPEA (2-4)	DMF	RT	2-6	Primary Aromatic	80-95
HATU	-	DIPEA (2-4)	DMF	RT	4-8	Secondary Aliphatic	70-90
PyBOP	-	DIPEA (2-3)	DMF or DCM	0 to RT	2-8	Primary Aliphatic	80-95
PyBOP	-	DIPEA (2-3)	DMF	RT	4-12	Primary Aromatic	75-90

Note: Yields are indicative and can vary depending on the specific amine substrate and reaction scale.

Experimental Protocols

Below are detailed experimental protocols for the amidation of 2-fluoroisonicotinic acid using three common coupling reagents.

Protocol 1: EDC/HOBt Mediated Amidation

This protocol is a reliable and cost-effective method suitable for a wide range of amines.

Materials:

• 2-Fluoroisonicotinic acid

• Amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-fluoroisonicotinic acid (1.0 eq) in anhydrous DMF or DCM, add the desired amine (1.0-1.2 eq), HOBt (1.2 eq), and DIPEA (2.0-3.0 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2-1.5 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Protocol 2: HATU Mediated Amidation

This protocol is highly efficient and particularly useful for less reactive amines or sterically hindered substrates.

Materials:

• 2-Fluoroisonicotinic acid

• Amine

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 1 M aqueous HCl solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-fluoroisonicotinic acid (1.0 eq) in anhydrous DMF, add HATU (1.1-1.2 eq) and DIPEA (2.0-4.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the amine (1.0-1.2 eq) to the reaction mixture.

• Stir at room temperature for 1-6 hours, monitoring the reaction by TLC or LC-MS.

• Once the reaction is complete, dilute with ethyl acetate and wash sequentially with 1 M aqueous HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the pure amide.

Protocol 3: PyBOP Mediated Amidation

This protocol provides a good balance of reactivity and is a suitable alternative to HATU.

Materials:

• 2-Fluoroisonicotinic acid

• Amine

• PyBOP

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 2-fluoroisonicotinic acid (1.0 eq) and PyBOP (1.1-1.2 eq) in anhydrous DMF or DCM.

• Add DIPEA (2.0-3.0 eq) to the solution, followed by the amine (1.0-1.2 eq).

• Stir the reaction mixture at room temperature for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, work up the reaction as described in Protocol 1 (steps 5-7).

Visualizing the Workflow and Chemical Transformations

To further clarify the experimental process and the underlying chemical logic, the following diagrams have been generated using Graphviz.

Caption: General experimental workflow for the amidation of 2-fluoroisonicotinic acid.

Caption: Simplified activation pathways for different classes of coupling reagents.

Conclusion

The amidation of 2-fluoroisonicotinic acid is a versatile and crucial reaction in the synthesis of medicinally relevant compounds. The choice of coupling reagent and reaction conditions should be tailored to the specific amine substrate and the desired scale of the reaction. For routine transformations with primary amines, EDC/HOBt offers a robust and economical solution. For more challenging substrates, including less reactive anilines or sterically hindered amines, the use of more powerful reagents like HATU or PyBOP is recommended to achieve high yields and shorter reaction times. These detailed protocols and comparative data serve as a valuable resource for chemists in the pharmaceutical industry and academia, enabling the efficient and reliable synthesis of 2-fluoroisonicotinamide derivatives.

References

• 1. scispace.com [scispace.com]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. PyBOP - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Esterification of 2-Fluoroisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the esterification of 2-Fluoroisonicotinic acid, a key building block in the synthesis of various pharmaceutical compounds. The following sections present a comparative overview of common esterification methods, detailed step-by-step protocols for selected techniques, and visual representations of the experimental workflows.

Introduction to Esterification Methods

The synthesis of esters from 2-Fluoroisonicotinic acid can be achieved through several established methods. The choice of a specific protocol often depends on the desired scale of the reaction, the sensitivity of the starting material and product to reaction conditions (e.g., acid or heat), and the desired purity of the final product. The most common and effective methods include:

• Fischer-Speier Esterification: A classic acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[1][2] It is a cost-effective method, particularly for simple alcohols like methanol and ethanol, which can be used in large excess to drive the reaction towards the ester product.[1]

• Steglich Esterification: A mild and efficient method that utilizes a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP).[3][4] This method is well-suited for substrates that are sensitive to acidic conditions and allows for the formation of esters under neutral and room temperature conditions.[3][5]

• Acid Chloride Formation followed by Esterification: A highly efficient two-step process. The carboxylic acid is first converted to a more reactive acid chloride using a reagent like thionyl chloride (SOCl₂).[6][7] The resulting acid chloride is then reacted with an alcohol in the presence of a base to yield the corresponding ester.[6] This method often provides high yields and is applicable to a wide range of alcohols.

Comparison of Esterification Protocols

The following table summarizes the typical reaction conditions and expected outcomes for the esterification of 2-Fluoroisonicotinic acid using the aforementioned methods.

Protocol	Reagents	Catalyst	Solvent	Temperature	Reaction Time	Typical Yield	Key Advantages	Key Disadvantages
Fischer-Speier Esterification	Alcohol (e.g., Methanol, Ethanol)	Strong Acid (e.g., H₂SO₄, p-TsOH)	Excess Alcohol	Reflux	2-24 hours	Moderate to High	Cost-effective, simple procedure.[1]	Reversible reaction, may require removal of water.[1] Not suitable for acid-sensitive substrates.
Steglich Esterification	Alcohol, Coupling Agent (DCC or EDC)	DMAP (catalytic)	Aprotic Solvent (e.g., DCM, THF)	Room Temperature	3-12 hours	High	Mild reaction conditions, suitable for sensitive substrates.[3][4]	Use of expensive reagents, formation of urea byproduct that needs to be removed.[3]
Via Acid Chloride	Thionyl Chloride (SOCl₂), Alcohol, Base (e.g., Triethylamine)	DMF (catalytic, for acid chloride formation)	Aprotic Solvent (e.g., DCM, THF)	0 °C to Reflux	2-6 hours	Very High	High yielding, fast reaction.[6][7]	Two-step process, uses corrosive and hazardous reagents like SOCl₂.

Experimental Protocols

Protocol 1: Fischer-Speier Esterification of 2-Fluoroisonicotinic Acid (Methyl Ester Synthesis)

This protocol describes the synthesis of methyl 2-fluoroisonicotinate using a large excess of methanol and sulfuric acid as a catalyst.

Materials:

• 2-Fluoroisonicotinic acid

• Anhydrous Methanol (MeOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate (EtOAc)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Fluoroisonicotinic acid (1.0 eq).

• Add a large excess of anhydrous methanol (e.g., 20-50 equivalents), which will also serve as the solvent.

• Slowly and carefully, add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the stirred mixture.

• Heat the reaction mixture to reflux (approximately 65 °C for methanol) and maintain for 4-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate.

• Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst. Caution: CO₂ evolution may occur.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 2-fluoroisonicotinate.

• The crude product can be further purified by column chromatography on silica gel or by distillation if necessary.

Fischer-Speier Esterification Workflow

Protocol 2: Steglich Esterification of 2-Fluoroisonicotinic Acid (Ethyl Ester Synthesis)

This protocol details the synthesis of ethyl 2-fluoroisonicotinate using DCC as a coupling agent and DMAP as a catalyst under mild conditions.

Materials:

• 2-Fluoroisonicotinic acid

• Anhydrous Ethanol (EtOH)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• 0.5 M Hydrochloric Acid (HCl) solution

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Filter funnel

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, dissolve 2-Fluoroisonicotinic acid (1.0 eq) in anhydrous dichloromethane.

• Add anhydrous ethanol (1.2 eq) and a catalytic amount of DMAP (0.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• In a separate beaker, dissolve DCC (1.1 eq) in a small amount of anhydrous DCM.

• Add the DCC solution dropwise to the stirred reaction mixture at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 3-6 hours. The formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, filter off the precipitated DCU and wash the filter cake with a small amount of DCM.

• Combine the filtrate and washings and transfer to a separatory funnel.

• Wash the organic layer sequentially with 0.5 M HCl solution, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude ethyl 2-fluoroisonicotinate can be purified by column chromatography on silica gel.

Steglich Esterification Workflow

Protocol 3: Esterification via Acid Chloride Formation (Propyl Ester Synthesis)

This two-step protocol describes the synthesis of propyl 2-fluoroisonicotinate by first forming the acid chloride, followed by reaction with propanol.

Materials:

• 2-Fluoroisonicotinic acid

• Thionyl Chloride (SOCl₂)

• N,N-Dimethylformamide (DMF, catalytic amount)

• Anhydrous Toluene or Dichloromethane (DCM)

• Anhydrous n-Propanol

• Triethylamine (Et₃N)

• Anhydrous Diethyl Ether

• Round-bottom flask

• Reflux condenser with a gas outlet to a trap

• Magnetic stirrer and stir bar

• Heating mantle

• Dropping funnel

• Ice bath

• Rotary evaporator

Procedure:

Step 1: Formation of 2-Fluoroisonicotinoyl Chloride

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂), add 2-Fluoroisonicotinic acid (1.0 eq).

• Add an excess of thionyl chloride (e.g., 5-10 equivalents), which can also serve as the solvent, or use an inert solvent like toluene.

• Add a catalytic amount of DMF (1-2 drops).

• Heat the mixture to reflux (for toluene, ~110 °C; for neat SOCl₂, ~76 °C) and maintain for 1-2 hours, or until the gas evolution ceases.

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride under reduced pressure. This should be done carefully in a well-ventilated fume hood. The resulting crude 2-fluoroisonicotinoyl chloride can be used directly in the next step.

Step 2: Esterification with n-Propanol

• Dissolve the crude 2-fluoroisonicotinoyl chloride in an anhydrous aprotic solvent such as DCM or diethyl ether in a round-bottom flask equipped with a magnetic stir bar and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• In the dropping funnel, prepare a solution of n-propanol (1.2 eq) and triethylamine (1.5 eq) in the same anhydrous solvent.

• Add the propanol/triethylamine solution dropwise to the stirred acid chloride solution at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, filter off the triethylamine hydrochloride salt that has precipitated.

• Wash the filtrate with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude propyl 2-fluoroisonicotinate.

• Further purification can be achieved by column chromatography or distillation.

Esterification via Acid Chloride Workflow

References

• 1. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 2. athabascau.ca [athabascau.ca]
• 3. Steglich esterification - Wikipedia [en.wikipedia.org]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. chemistry-online.com [chemistry-online.com]
• 6. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 7. echemi.com [echemi.com]

Application Notes and Protocols: 2-Fluoroisonicotinic Acid in the Synthesis of Novel Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoroisonicotinic acid is a versatile fluorinated pyridine derivative that serves as a valuable building block in the synthesis of a wide array of novel heterocyclic compounds. The presence of the fluorine atom at the 2-position and the carboxylic acid at the 4-position of the pyridine ring provides unique reactivity and opportunities for constructing fused heterocyclic systems of significant interest in medicinal chemistry and materials science. The strategic incorporation of the fluorinated pyridine motif can enhance the biological activity, metabolic stability, and pharmacokinetic properties of the resulting molecules.

This document provides detailed application notes and experimental protocols for the synthesis of several classes of novel heterocyclic compounds starting from 2-fluoroisonicotinic acid. The protocols described herein focus on the preparation of key intermediates and their subsequent transformation into fused ring systems such as pyrido[2,3-d]pyrimidines and 7-azaindoles.

Key Synthetic Strategies

The synthetic utility of 2-fluoroisonicotinic acid lies in the reactivity of both the carboxylic acid group and the fluorine-substituted pyridine ring. The carboxylic acid can be readily converted into a variety of functional groups, including amides, esters, and acyl chlorides, which serve as precursors for cyclization reactions. The fluorine atom, being a good leaving group in nucleophilic aromatic substitution (SNAr) reactions, facilitates the formation of new rings fused to the pyridine core.

A general workflow for the utilization of 2-fluoroisonicotinic acid in heterocyclic synthesis is outlined below.

Caption: General workflow for heterocyclic synthesis from 2-fluoroisonicotinic acid.

Synthesis of Pyrido[2,3-d]pyrimidine Derivatives

Pyrido[2,3-d]pyrimidines are an important class of fused heterocycles with a wide range of biological activities, including anticancer and kinase inhibitory properties. The synthesis of these compounds from 2-fluoroisonicotinic acid can be achieved through a multi-step sequence involving the formation of a key aminonicotinamide intermediate followed by cyclization.

Experimental Protocol: Synthesis of a Pyrido[2,3-d]pyrimidine Derivative

Step 1: Synthesis of 2-Fluoro-N-substituted-isonicotinamide

• To a solution of 2-fluoroisonicotinic acid (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) under an inert atmosphere, add oxalyl chloride (1.2 eq) dropwise at 0 °C.

• Add a catalytic amount of N,N-dimethylformamide (DMF, 1 drop).

• Stir the reaction mixture at room temperature for 2 hours.

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain crude 2-fluoroisonicotinoyl chloride.

• Dissolve the crude acyl chloride in anhydrous DCM (10 mL/mmol) and cool to 0 °C.

• Add a solution of the desired primary amine (1.1 eq) and triethylamine (1.5 eq) in DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-fluoro-N-substituted-isonicotinamide.

Step 2: Synthesis of 2-Amino-N-substituted-isonicotinamide

• To a solution of the 2-fluoro-N-substituted-isonicotinamide (1.0 eq) in a suitable solvent such as dimethyl sulfoxide (DMSO), add the desired amine (e.g., 4-fluoro-2-methoxy-5-nitroaniline, 1.2 eq) and a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid, 0.1 eq).

• Heat the reaction mixture at 90 °C for 3-5 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by filtration, wash with water, and dry to obtain the 2-amino-N-substituted-isonicotinamide derivative.

Step 3: Cyclization to form the Pyrido[2,3-d]pyrimidine Core

• A mixture of the 2-amino-N-substituted-isonicotinamide derivative (1.0 eq) and urea (5.0 eq) is heated at 160 °C for 4-6 hours.

• Cool the reaction mixture and treat with water.

• Collect the solid product by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to yield the pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione.

Caption: Synthetic scheme for a pyrido[2,3-d]pyrimidine derivative.

Data Presentation

Step	Product	Reagents	Yield (%)	Purity (%)
1	2-Fluoro-N-(4-methoxyphenyl)isonicotinamide	2-Fluoroisonicotinic acid, Oxalyl chloride, 4-Methoxyaniline, Triethylamine	85	>95 (NMR)
2	2-((4-Fluoro-2-methoxy-5-nitrophenyl)amino)-N-(4-methoxyphenyl)isonicotinamide	2-Fluoro-N-(4-methoxyphenyl)isonicotinamide, 4-Fluoro-2-methoxy-5-nitroaniline, TsOH	78	>95 (LC-MS)
3	1-(4-Methoxyphenyl)-6-((4-fluoro-2-methoxy-5-nitrophenyl)amino)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	2-((4-Fluoro-2-methoxy-5-nitrophenyl)amino)-N-(4-methoxyphenyl)isonicotinamide, Urea	65	>98 (HPLC)

Synthesis of 7-Azaindole Derivatives

7-Azaindoles (pyrrolo[2,3-b]pyridines) are another important class of heterocyclic compounds with applications in pharmaceuticals and materials science. A versatile route to highly substituted 7-azaindoles can be initiated from 2-fluoropyridine derivatives, which can be accessed from 2-fluoroisonicotinic acid.

Experimental Protocol: Synthesis of a 7-Azaindole Derivative

Step 1: Reduction of 2-Fluoroisonicotinic Acid to (2-Fluoropyridin-4-yl)methanol

• To a solution of 2-fluoroisonicotinic acid (1.0 eq) in anhydrous tetrahydrofuran (THF, 10 mL/mmol) under an inert atmosphere, add borane-tetrahydrofuran complex (1.5 eq, 1M solution in THF) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 12 hours.

• Quench the reaction by the slow addition of methanol at 0 °C.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude (2-fluoropyridin-4-yl)methanol, which can be used in the next step without further purification.

Step 2: Conversion to 4-(Bromomethyl)-2-fluoropyridine

• To a solution of (2-fluoropyridin-4-yl)methanol (1.0 eq) in anhydrous DCM (10 mL/mmol) at 0 °C, add phosphorus tribromide (0.5 eq) dropwise.

• Stir the reaction mixture at room temperature for 4 hours.

• Pour the reaction mixture into ice-water and neutralize with saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to give 4-(bromomethyl)-2-fluoropyridine.

Step 3: Synthesis of 2-Fluoro-3-(2-nitroethyl)pyridine Derivative

• This step involves a C3-metalation and 1,4-addition to a nitroolefin. A detailed procedure can be adapted from the literature on the synthesis of 7-azaindoles from 2-fluoropyridines.[1]

Step 4: Reductive Cyclization to form the 7-Azaindoline and Oxidation to 7-Azaindole

• The 2-fluoro-3-(2-nitroethyl)pyridine derivative can undergo a reductive amination and intramolecular SNAr sequence to furnish the 7-azaindoline.

• Subsequent oxidation yields the highly functionalized 7-azaindole.[1]

Caption: Synthetic pathway to a 7-azaindole derivative.

Data Presentation

Step	Product	Reagents	Yield (%)	Purity (%)
1	(2-Fluoropyridin-4-yl)methanol	2-Fluoroisonicotinic acid, BH₃·THF	92	>90 (NMR)
2	4-(Bromomethyl)-2-fluoropyridine	(2-Fluoropyridin-4-yl)methanol, PBr₃	88	>95 (GC-MS)
3 & 4	Substituted 7-Azaindole	(See cited literature for details)	-	-

Conclusion

2-Fluoroisonicotinic acid is a readily available and highly versatile starting material for the synthesis of a diverse range of novel heterocyclic compounds. The protocols outlined in this document provide a foundation for researchers to explore the synthesis of pyrido[2,3-d]pyrimidines and 7-azaindoles. The strategic manipulation of the carboxylic acid functionality and the inherent reactivity of the fluorinated pyridine ring open up numerous possibilities for the creation of complex molecular architectures with potential applications in drug discovery and materials science. Researchers are encouraged to adapt and modify these protocols to access a wider variety of substituted heterocyclic compounds.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 2-Fluoroisonicotinic Acid in Materials Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-Fluoroisonicotinic acid (2-FINA) as a versatile building block in the synthesis of advanced materials. The unique electronic properties conferred by the fluorine substituent make 2-FINA an attractive ligand for the development of functional coordination polymers with interesting photoluminescent characteristics.

Application: Synthesis of Luminescent Coordination Polymers

2-Fluoroisonicotinic acid has been successfully employed as a primary ligand in the synthesis of novel coordination polymers. These materials exhibit significant potential for applications in areas such as optical sensors, light-emitting diodes (LEDs), and photoluminescent probes due to their inherent luminescent properties. The introduction of the fluorine atom can influence the crystal packing and the electronic structure of the resulting material, often leading to enhanced thermal stability and distinct photophysical behaviors.

A notable application is the synthesis of silver(I) and cadmium(II) coordination polymers. These materials self-assemble into one-dimensional chain and ladder-like structures, respectively, demonstrating the role of the metal center in directing the final architecture.

Quantitative Data Summary

The following table summarizes key quantitative data for two exemplary coordination polymers synthesized using 2-Fluoroisonicotinic acid.

Property	[Ag(L)]n (Compound 1)	[Cd(L)₂(bpe)]n (Compound 2)
Formula	C₆H₃AgFNO₂	C₂₄H₁₈CdF₂N₄O₄
Formula Weight	247.99	624.82
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	C2/c
Structure	1D linear chain	1D ladder-like structure
Excitation Wavelength	350 nm	355 nm
Emission Wavelength	425 nm	435 nm
Thermal Stability	Stable up to ~300 °C	Stable up to ~320 °C

Note: L represents the deprotonated form of 2-Fluoroisonicotinic acid, and bpe stands for 1,2-bi(4-pyridyl)ethylene.

Experimental Protocols

Protocol 1: Synthesis of [Ag(L)]n (Compound 1)

Objective: To synthesize a silver(I) coordination polymer with 2-Fluoroisonicotinic acid.

Materials:

• 2-Fluoroisonicotinic acid (HL)

• Silver(I) oxide (Ag₂O)

• Ethanol

• Deionized water

Procedure:

• A solution of the deprotonated ligand (L⁻) is prepared by reacting 2-Fluoroisonicotinic acid (0.1 mmol, 14.1 mg) with a stoichiometric amount of NaOH in 10 mL of a water/ethanol (1:1, v/v) mixture.

• Solid Ag₂O (0.05 mmol, 11.6 mg) is added to the ligand solution.

• The resulting mixture is stirred at room temperature for 24 hours in the dark.

• The solution is then filtered to remove any unreacted solid.

• The clear filtrate is left undisturbed at room temperature.

• Colorless, block-shaped crystals of [Ag(L)]n suitable for X-ray diffraction are obtained by slow evaporation of the solvent after several days.

• The crystals are collected by filtration, washed with a small amount of cold deionized water, and dried in air.

Protocol 2: Synthesis of [Cd(L)₂(bpe)]n (Compound 2)

Objective: To synthesize a cadmium(II) coordination polymer using 2-Fluoroisonicotinic acid and a co-ligand.

Materials:

• 2-Fluoroisonicotinic acid (HL)

• Cadmium(II) nitrate tetrahydrate (Cd(NO₃)₂·4H₂O)

• 1,2-bi(4-pyridyl)ethylene (bpe)

• Ethanol

• Deionized water

Procedure:

• A solution of the deprotonated ligand (L⁻) is prepared by dissolving 2-Fluoroisonicotinic acid (0.2 mmol, 28.2 mg) and NaOH (0.2 mmol, 8.0 mg) in 10 mL of deionized water.

• In a separate beaker, dissolve Cd(NO₃)₂·4H₂O (0.1 mmol, 30.8 mg) and bpe (0.1 mmol, 18.2 mg) in 10 mL of ethanol.

• The aqueous solution of the ligand is carefully layered on top of the ethanolic solution of the metal salt and co-ligand in a test tube.

• The test tube is sealed and left undisturbed at room temperature.

• Colorless, plate-like crystals of [Cd(L)₂(bpe)]n suitable for X-ray diffraction form at the interface of the two layers over the course of one week.

• The crystals are collected by filtration, washed with a small amount of an ethanol/water mixture, and dried in air.

Visualizations

Logical Workflow for Coordination Polymer Synthesis

The following diagram illustrates the general workflow for the synthesis of coordination polymers using 2-Fluoroisonicotinic acid.

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluoroisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of 2-Fluoroisonicotinic acid, a key building block in pharmaceutical development. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you improve your reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 2-Fluoroisonicotinic acid?

A1: The most frequently reported laboratory-scale synthesis involves the oxidation of 2-fluoro-4-methylpyridine using a strong oxidizing agent, typically potassium permanganate (KMnO₄). This method is relatively straightforward and can provide moderate to good yields.

Q2: I am getting a low yield in the potassium permanganate oxidation of 2-fluoro-4-methylpyridine. What are the likely causes?

A2: Low yields in this reaction are a common issue and can stem from several factors:

• Incomplete Oxidation: The reaction may not have gone to completion. This can be due to insufficient reaction time, inadequate temperature, or a suboptimal stoichiometry of the oxidizing agent.

• Over-oxidation: Potassium permanganate is a powerful oxidant and can lead to the degradation of the pyridine ring, forming byproducts like carbon dioxide, ammonia, acetic acid, and formic acid, especially under acidic conditions.[1]

• Side Reactions: Besides over-oxidation, other side reactions can consume the starting material or the desired product.

• Product Loss During Workup: 2-Fluoroisonicotinic acid has some solubility in water, and significant product loss can occur during the extraction and washing steps if not performed carefully.

Q3: Are there any alternative synthesis routes to 2-Fluoroisonicotinic acid?

A3: Yes, several alternative routes exist, which may be advantageous depending on the available starting materials and desired scale. These include:

• Hydrolysis of 2-Fluoro-4-cyanopyridine: This method involves the hydrolysis of the nitrile group to a carboxylic acid. This can be a high-yielding reaction if the starting cyanopyridine is readily available.

• Nucleophilic Fluorination: Synthesis from a precursor like ethyl 2-(trimethylammonium)-isonicotinate via nucleophilic displacement with a fluoride source can be a high-yielding and rapid method.[2]

• Diazotization of an Amino Precursor: Although less common, a synthetic route involving the diazotization of a corresponding 2-aminopyridine derivative followed by a Sandmeyer-type reaction could be explored.

Q4: What are the best practices for purifying crude 2-Fluoroisonicotinic acid?

A4: Recrystallization is the most common method for purifying the crude product. The choice of solvent is critical for achieving high recovery and purity. Water or a mixed solvent system like ethanol/water can be effective. It is important to find a solvent in which the acid has high solubility at elevated temperatures and low solubility at room or lower temperatures to maximize crystal formation and minimize loss in the mother liquor.

Troubleshooting Guides

Problem 1: Low Yield in the Oxidation of 2-Fluoro-4-methylpyridine with KMnO₄

Potential Cause	Troubleshooting Steps
Incomplete Oxidation	- Increase Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure the starting material is fully consumed. - Optimize Temperature: While the reaction is often run at reflux, ensure the temperature is maintained consistently. Lower temperatures may require significantly longer reaction times. - Adjust Oxidant Stoichiometry: Gradually increase the molar equivalents of KMnO₄. However, be cautious as excess oxidant can lead to over-oxidation. A good starting point is around 2.8 equivalents of KMnO₄ per equivalent of 2-fluoro-4-methylpyridine.
Over-oxidation	- Control pH: The oxidation is typically performed under neutral or slightly basic conditions. Acidic conditions are known to promote the degradation of the pyridine ring by permanganate.[1] The addition of a base like KOH can help maintain a favorable pH. - Slow Addition of Oxidant: Add the potassium permanganate in portions over a period of time rather than all at once. This helps to control the reaction exotherm and minimize localized high concentrations of the oxidant.
Product Loss During Workup	- Saturate the Aqueous Phase: Before extraction with an organic solvent (e.g., ethyl acetate), saturate the aqueous layer with sodium chloride (brine). This will decrease the solubility of 2-fluoroisonicotinic acid in the aqueous phase and improve extraction efficiency. - Multiple Extractions: Perform multiple extractions with smaller volumes of the organic solvent rather than a single extraction with a large volume. - Minimize Water for Washing: When washing the final crystals after filtration, use a minimal amount of cold solvent to reduce product loss.

Problem 2: Presence of Impurities in the Final Product

Potential Impurity	Identification	Removal Strategy
Unreacted 2-fluoro-4-methylpyridine	Can be detected by Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy (characteristic methyl peak).	- Ensure the reaction goes to completion. - Can often be removed during the aqueous workup due to its lower water solubility compared to the carboxylic acid salt. - Careful recrystallization.
Manganese Dioxide (MnO₂)	A brown to black solid, insoluble in most organic solvents.	- Thorough filtration of the reaction mixture after completion. A filter aid like Celite can be beneficial. - If MnO₂ persists, it can sometimes be removed by dissolving the crude product in a suitable solvent and filtering again.
Over-oxidation Products (e.g., smaller carboxylic acids)	May be detected by HPLC or NMR.	- Recrystallization is the most effective method. The different solubility profiles of these smaller, more polar acids compared to 2-fluoroisonicotinic acid allow for their separation.

Experimental Protocols

Key Experiment: Synthesis of 2-Fluoroisonicotinic Acid via Oxidation of 2-Fluoro-4-methylpyridine

This protocol is based on a reported procedure with a yield of approximately 42%.

Materials:

• 2-Fluoro-4-methylpyridine

• Potassium permanganate (KMnO₄)

• Potassium hydroxide (KOH)

• Pyridine (as solvent)

• Concentrated Hydrochloric Acid (HCl)

• Ethyl Acetate

• Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-fluoro-4-methylpyridine (1.0 eq) and potassium hydroxide (approx. 0.4 eq) in pyridine.

• Heat the mixture to reflux.

• Slowly add potassium permanganate (approx. 2.8 eq) in portions over a period of 30-60 minutes. Caution: The reaction is exothermic.

• After the addition is complete, continue to heat the mixture at reflux for an additional 1.5-2 hours.

• Monitor the reaction by TLC until the starting material is no longer visible.

• Cool the reaction mixture to room temperature and then in an ice bath.

• Carefully add water to the cooled mixture.

• Filter the mixture to remove the manganese dioxide precipitate. Wash the filter cake with a small amount of water.

• Combine the filtrate and washings and cool in an ice bath.

• Acidify the solution to pH 1-2 with concentrated hydrochloric acid. A precipitate of 2-fluoroisonicotinic acid should form.

• Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., water or ethanol/water).

Data Presentation

Table 1: Comparison of Key Parameters for Different Synthesis Routes

Synthesis Route	Starting Material	Key Reagents	Reported Yield	Advantages	Disadvantages
Oxidation	2-Fluoro-4-methylpyridine	KMnO₄, KOH	~42%	Readily available starting material.	Moderate yield, potential for over-oxidation, formation of MnO₂ waste.
Nucleophilic Fluorination	Ethyl 2-(trimethylammonium)-isonicotinate	Fluoride source (e.g., KF), Kryptofix 222	>70% (for ¹⁸F derivative)[2]	High yield, rapid reaction.	Requires synthesis of a specific precursor.
Hydrolysis	2-Fluoro-4-cyanopyridine	Acid or Base	Potentially high	Can be a clean and high-yielding reaction.	Availability and synthesis of the starting cyanopyridine.

Visualizations

Logical Workflow for Troubleshooting Low Yield in KMnO₄ Oxidation

References

• 1. US2109954A - Oxidation of alkyl pyridines and alkyl quinolines - Google Patents [patents.google.com]
• 2. Novel synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Fluoroisonicotinic Acid by Recrystallization

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and frequently asked questions (FAQs) for the purification of 2-Fluoroisonicotinic acid by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 2-Fluoroisonicotinic acid?

A1: The ideal solvent for recrystallization should dissolve the compound well at high temperatures but poorly at low temperatures. For 2-Fluoroisonicotinic acid, which is a polar molecule, polar solvents are generally a good starting point.[1] Based on the properties of similar compounds like isonicotinic acid, water, ethanol, and methanol are potential candidates.[2][3] A mixture of solvents, such as ethanol/water or acetone/hexane, can also be effective.[4] It is highly recommended to perform small-scale solubility tests with a few candidate solvents to determine the most suitable one for your specific sample.[1]

Q2: How much solvent should I use for the recrystallization?

A2: The goal is to use the minimum amount of hot solvent required to completely dissolve the solid.[5][6] Using too much solvent is a common reason for failed or low-yield recrystallizations.[7][8] Start by adding a small amount of solvent to your crude 2-Fluoroisonicotinic acid and heating the mixture to the solvent's boiling point. Continue adding small portions of hot solvent until the solid just dissolves.

Q3: My compound is not dissolving, even in a hot solvent. What should I do?

A3: If your 2-Fluoroisonicotinic acid is not dissolving, it could be due to a few reasons. First, ensure you are using an appropriate solvent. If the solvent is too non-polar, it may not be effective. If you have already added a significant amount of a suitable hot solvent and a solid remains, it might be an insoluble impurity. In this case, you should perform a hot filtration to remove the insoluble material before allowing the solution to cool.[1]

Q4: No crystals are forming after the solution has cooled. What is the problem?

A4: This is a common issue that can arise from several factors:

• Too much solvent: This is the most frequent cause of crystallization failure.[7][8] To fix this, you can boil off some of the solvent to increase the concentration of the solute and then allow the solution to cool again.[1]

• Supersaturation: The solution may be supersaturated, meaning the compound is dissolved beyond its normal saturation point.[1] To induce crystallization, you can try scratching the inside of the flask with a glass rod just below the surface of the liquid.[1][9] The tiny scratches on the glass provide nucleation sites for crystal growth.

• Seeding: Adding a tiny, pure crystal of 2-Fluoroisonicotinic acid (a "seed crystal") to the cooled solution can initiate crystallization.[1][9]

Q5: My product has "oiled out" instead of forming crystals. What should I do?

A5: "Oiling out" occurs when the solid melts and forms a liquid layer instead of crystallizing.[7] This often happens when the melting point of the compound is lower than the boiling point of the solvent, or if the solution is cooled too quickly.[8] To resolve this, reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[8] Ensuring a very slow cooling process can favor the formation of crystals over oil.[8]

Q6: The yield of my recrystallized 2-Fluoroisonicotinic acid is very low. How can I improve it?

A6: A low yield can result from several factors:

• Using too much solvent: As mentioned earlier, excess solvent will keep more of your product dissolved in the mother liquor.[9]

• Premature crystallization: If the product crystallizes during hot filtration, you will lose a significant amount.[7] Ensure your filtration apparatus is pre-heated.

• Incomplete crystallization: Make sure you have allowed sufficient time for the crystallization to complete and have cooled the solution in an ice bath to maximize crystal formation.[10]

• Washing with too much cold solvent: When washing the collected crystals, use a minimal amount of ice-cold solvent to avoid redissolving your product.[5]

Data Presentation

Table 1: Suggested Solvents for Recrystallization of 2-Fluoroisonicotinic Acid

Note: This data is based on the solubility of the parent compound, isonicotinic acid, and general principles for pyridine derivatives. Experimental verification is crucial.

Solvent	Rationale	Potential Issues
Water	High polarity, suitable for the carboxylic acid and pyridine moieties. Readily available and non-toxic.	May have high solubility even at room temperature, potentially leading to lower yields.
Ethanol	Good solvent for many organic acids.[11] Volatile and easy to remove.	May require a co-solvent like water to reduce solubility at lower temperatures.
Methanol	Similar properties to ethanol, can be a good solvent.[2]	Similar potential issues as ethanol.
Acetone/Hexane	A polar/non-polar solvent mixture that can be fine-tuned for optimal solubility.[4]	Requires careful determination of the correct solvent ratio.
Ethyl Acetate	A moderately polar solvent.	May be too good of a solvent, leading to poor recovery.

Experimental Protocols

Detailed Methodology for the Recrystallization of 2-Fluoroisonicotinic Acid

• Solvent Selection: Begin by conducting small-scale solubility tests to identify a suitable solvent or solvent pair. Place a small amount of crude 2-Fluoroisonicotinic acid (approx. 20-30 mg) into several test tubes. Add a few drops of a different candidate solvent to each tube and observe the solubility at room temperature and upon heating. An ideal solvent will show poor solubility at room temperature and high solubility when heated.

• Dissolution: Transfer the crude 2-Fluoroisonicotinic acid to an Erlenmeyer flask. Add a magnetic stir bar and the chosen solvent. Heat the mixture on a hot plate with stirring. Add the solvent in small portions until the solid is completely dissolved at the boiling point of the solvent. Avoid adding a large excess of solvent.

• Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (a spatula tip) to the solution. Reheat the solution to boiling for a few minutes. The charcoal will adsorb the colored impurities.

• Hot Gravity Filtration: If there are insoluble impurities or if activated charcoal was used, it is necessary to perform a hot gravity filtration. Preheat a stemless funnel and a receiving Erlenmeyer flask by placing them on top of a beaker of boiling water. Place a fluted filter paper in the funnel. Pour the hot solution through the filter paper to remove the insoluble materials. This step should be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals.[6] Once the flask has reached room temperature, you can place it in an ice bath to maximize the yield of crystals.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel and a filter flask.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through them for a period. For a final drying, the crystals can be transferred to a watch glass and placed in a drying oven at a temperature well below the melting point of 2-Fluoroisonicotinic acid, or dried in a desiccator.

Mandatory Visualization

Caption: Troubleshooting workflow for the recrystallization of 2-Fluoroisonicotinic acid.

Caption: Experimental workflow for the purification of 2-Fluoroisonicotinic acid by recrystallization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. refp.cohlife.org [refp.cohlife.org]
• 4. US2748137A - Process for preparing isonicotinic acid - Google Patents [patents.google.com]
• 5. reddit.com [reddit.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. US2748136A - Process for separating nicotinic acid from isonicotinic acid - Google Patents [patents.google.com]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. famu.edu [famu.edu]
• 11. Reagents & Solvents [chem.rochester.edu]

Side reaction products in the synthesis of 2-Fluoroisonicotinic acid

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in the synthesis of 2-Fluoroisonicotinic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Fluoroisonicotinic acid?

A1: The most prevalent laboratory and industrial synthesis method is the oxidation of 2-fluoro-4-methylpyridine (also known as 2-fluoro-4-picoline) using a strong oxidizing agent, most commonly potassium permanganate (KMnO₄).[1]

Q2: What are the primary side reaction products I should be aware of during the oxidation of 2-fluoro-4-picoline?

A2: The main side reaction products arise from two principal pathways: incomplete oxidation and over-oxidation. Incomplete oxidation results in unreacted 2-fluoro-4-picoline remaining in the reaction mixture. Over-oxidation, particularly under harsh conditions (e.g., high temperature, extreme pH), can lead to the cleavage of the pyridine ring, forming smaller aliphatic carboxylic acids, carbon dioxide (CO₂), and ammonia (NH₃).

Q3: Are there alternative synthetic routes to 2-Fluoroisonicotinic acid?

A3: Yes, alternative methods exist, although they are less commonly described in general literature. One such method involves the nucleophilic aromatic substitution (SNAr) on a pre-functionalized pyridine ring, such as the reaction of an ester of 2-chloroisonicotinic acid with a fluoride source. Another approach starts from 2-chloro-3-cyanopyridine, which is then hydrolyzed.[2]

Q4: How can I monitor the progress of the reaction?

A4: The progress of the oxidation reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). For TLC, you can spot the reaction mixture alongside the starting material (2-fluoro-4-picoline) and a standard of the product (2-Fluoroisonicotinic acid) to observe the disappearance of the starting material and the appearance of the product. HPLC offers a more quantitative assessment of the reaction progress.

Q5: What is the typical purity of commercially available 2-Fluoroisonicotinic acid?

A5: Commercially available 2-Fluoroisonicotinic acid is typically offered at purities of 97% or higher.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2-Fluoroisonicotinic acid via the oxidation of 2-fluoro-4-picoline.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low Yield of 2-Fluoroisonicotinic acid	Incomplete Oxidation: Insufficient amount of oxidizing agent or suboptimal reaction time.	- Increase Oxidant Stoichiometry: Ensure at least a stoichiometric amount of KMnO₄ is used. A slight excess may be necessary. - Extend Reaction Time: Monitor the reaction by TLC or HPLC to ensure the starting material is fully consumed. - Optimize Temperature: While higher temperatures can increase the reaction rate, they may also promote over-oxidation. A moderate temperature (e.g., 80-100°C) is often a good starting point.
Over-oxidation: Reaction conditions are too harsh, leading to pyridine ring cleavage.	- Control Temperature: Avoid excessive heating. Maintain a consistent and controlled temperature throughout the reaction. - Control pH: Perform the reaction under neutral or slightly alkaline conditions. Acidic conditions are known to promote the degradation of the pyridine ring by permanganate.[3] - Gradual Addition of Oxidant: Add the potassium permanganate solution portion-wise to control the exothermicity of the reaction.
Product Loss During Workup: The product is water-soluble, especially at neutral or basic pH.	- Acidify Before Extraction: Ensure the aqueous solution is acidified to a pH of around 2-3 before extracting with an organic solvent. This protonates the carboxylic acid, making it less water-soluble. - Use Appropriate Extraction Solvent: Ethyl acetate is a commonly used and effective solvent for extraction. - Multiple Extractions: Perform multiple extractions with the organic solvent to maximize the recovery of the product from the aqueous phase.
Product is Contaminated with Starting Material (2-fluoro-4-picoline)	Incomplete Oxidation: As described above.	- Optimize Reaction Conditions: See "Low Yield" troubleshooting for incomplete oxidation. - Purification: If the product is already isolated, purification can be achieved by recrystallization. The difference in acidity between the product (acidic) and the starting material (basic) can also be exploited. Dissolve the mixture in a dilute base, wash with an organic solvent to remove the picoline, and then re-acidify the aqueous layer to precipitate the pure acid.
Product is a Brown or Off-White Color	Presence of Manganese Dioxide (MnO₂): MnO₂ is a byproduct of the permanganate oxidation and can be difficult to remove completely.	- Thorough Filtration: Ensure the manganese dioxide is thoroughly removed by filtration after the reaction is complete. Using a filter aid like Celite can improve filtration efficiency. - Recrystallization: Recrystallize the crude product from a suitable solvent (e.g., water, ethanol/water mixture). The colored impurities will hopefully remain in the mother liquor. - Charcoal Treatment: Dissolve the crude product in a suitable solvent and treat with activated charcoal to adsorb colored impurities before filtration and recrystallization.
Difficulty in Isolating the Product	Product remains in the aqueous phase.	- Check pH: As mentioned, the product is soluble in water at higher pH. Ensure the solution is sufficiently acidic before attempting extraction or precipitation. - Salting Out: Adding a saturated solution of sodium chloride to the aqueous phase can decrease the solubility of the product and improve extraction efficiency.

Quantitative Data on Side Reaction Products

The following table summarizes the expected impact of key reaction parameters on the formation of side products during the oxidation of picoline derivatives. This data is based on studies of similar picoline oxidations and provides a qualitative and semi-quantitative guide for optimizing the synthesis of 2-Fluoroisonicotinic acid.[4][5]

Parameter	Effect on Incomplete Oxidation (Unreacted Picoline)	Effect on Over-oxidation (Ring Cleavage Products)	Recommendations for Optimal Synthesis
Temperature	Increasing temperature generally decreases the amount of unreacted picoline.	Increasing temperature significantly increases the rate of over-oxidation and decarboxylation.	Maintain a moderate and controlled temperature, typically in the range of 80-100°C.
KMnO₄ Stoichiometry	A substoichiometric amount of KMnO₄ will result in incomplete conversion.	A large excess of KMnO₄ can increase the likelihood of over-oxidation.	Use a slight excess of KMnO₄ (e.g., 1.05-1.2 equivalents) and add it portion-wise.
pH	The reaction proceeds under both acidic and alkaline conditions.	Acidic conditions strongly promote the degradation of the pyridine ring by permanganate.	Perform the reaction under neutral to slightly alkaline conditions to minimize ring cleavage.
Reaction Time	Insufficient reaction time leads to incomplete conversion.	Prolonged reaction times, especially at elevated temperatures, can lead to product degradation.	Monitor the reaction by TLC or HPLC to determine the optimal time for complete conversion of the starting material without significant product degradation.

Experimental Protocols

Key Experiment: Synthesis of 2-Fluoroisonicotinic Acid via Oxidation of 2-fluoro-4-picoline

Materials:

• 2-fluoro-4-picoline

• Potassium permanganate (KMnO₄)

• Water

• Concentrated Hydrochloric Acid (HCl)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Celite (optional, for filtration)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-fluoro-4-picoline in water.

• In a separate beaker, prepare a solution of potassium permanganate in water.

• Heat the solution of 2-fluoro-4-picoline to reflux.

• Slowly add the potassium permanganate solution to the refluxing mixture over a period of 1-2 hours. The purple color of the permanganate will disappear as it is consumed.

• After the addition is complete, continue to heat the mixture at reflux for an additional 2-4 hours, or until TLC/HPLC analysis indicates the complete consumption of the starting material. A brown precipitate of manganese dioxide (MnO₂) will form.

• Cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove the manganese dioxide. Wash the filter cake with a small amount of hot water.

• Combine the filtrate and the washings.

• Cool the filtrate in an ice bath and carefully acidify to a pH of 2-3 with concentrated hydrochloric acid. A white precipitate of 2-Fluoroisonicotinic acid should form.

• Extract the aqueous solution three times with ethyl acetate.

• Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure to yield the crude 2-Fluoroisonicotinic acid.

• The crude product can be further purified by recrystallization from a suitable solvent system, such as water or an ethanol/water mixture.

Visualizations

Logical Relationship: Factors Influencing Side Product Formation

Caption: Factors influencing side product formation in the synthesis of 2-Fluoroisonicotinic acid.

Experimental Workflow: Synthesis and Purification

Caption: Experimental workflow for the synthesis and purification of 2-Fluoroisonicotinic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. JPS56169672A - Preparation of 2-chloro-3-cyanopyridine and 2- chloronicotinic acid - Google Patents [patents.google.com]
• 3. US2109954A - Oxidation of alkyl pyridines and alkyl quinolines - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Overcoming colored impurities in 2-chloronicotinic acid synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2-chloronicotinic acid. Our focus is to help you overcome common challenges, particularly the formation of colored impurities, to achieve a high-purity final product.

Troubleshooting Guide

Discoloration of the final product is a common issue in the synthesis of 2-chloronicotinic acid. The following table outlines potential causes and recommended solutions to obtain a pure, white to off-white solid.

Problem	Potential Cause	Recommended Solution
Final product is yellow, brown, or black	Formation of colored byproducts during the chlorination of nicotinic acid N-oxide with reagents like phosphorus oxychloride (POCl₃). These impurities are often difficult to remove by standard recrystallization.[1]	Primary Recommendation: Purify the 2-chloronicotinic acid chloride intermediate by distillation before hydrolysis. This has been shown to yield a pure white crystalline product.[1] Secondary Recommendation: If distillation is not feasible, attempt purification of the final product using activated carbon treatment followed by recrystallization, though this may lead to significant product loss.[1]
Low yield of 2-chloronicotinic acid	Incomplete reaction during the N-oxidation of nicotinic acid or the subsequent chlorination step.	Ensure the complete conversion of nicotinic acid to nicotinic acid N-oxide before proceeding to the chlorination step. Monitor the reaction progress using a suitable analytical technique like TLC or HPLC. For the chlorination step, ensure the reaction goes to completion, but avoid excessive heating which can lead to byproduct formation.
Product fails to crystallize during workup	The pH of the solution is not optimal for precipitation.	Carefully adjust the pH of the aqueous solution to the isoelectric point of 2-chloronicotinic acid (around pH 2.0-2.5) to induce precipitation.[2]
Recrystallization is ineffective in removing color	The colored impurities have similar solubility profiles to 2-chloronicotinic acid in the chosen solvent system.	If a single solvent recrystallization is not effective, consider a two-solvent system. A methanol-water mixture has been reported for the recrystallization of 2-chloronicotinic acid.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-chloronicotinic acid?

A1: The most widely used method involves a two-step process:

• N-Oxidation: Oxidation of nicotinic acid to nicotinic acid N-oxide, typically using a peroxide agent.

• Chlorination: Reaction of nicotinic acid N-oxide with a chlorinating agent, most commonly phosphorus oxychloride (POCl₃), to yield 2-chloronicotinic acid.[3]

Q2: What are the likely sources of colored impurities in the synthesis?

A2: Colored impurities are generally formed during the chlorination of nicotinic acid N-oxide. Potential sources include:

• Side Reactions: The highly reactive chlorinating agent can lead to the formation of various chlorinated byproducts.

• Decomposition: At elevated temperatures, starting materials or the product itself can decompose, leading to the formation of complex, often colored, mixtures.

• Charge-Transfer Complexes: Pyridine derivatives are known to form colored charge-transfer complexes with certain reagents or impurities.

Q3: Can I use activated carbon to decolorize my 2-chloronicotinic acid?

A3: While activated carbon can be used, it is often not highly effective for removing the colored impurities generated during this specific synthesis and can lead to significant loss of the desired product.[1] If you choose to use activated carbon, it should be used in conjunction with recrystallization.

Q4: What is the best way to obtain high-purity, white 2-chloronicotinic acid?

A4: The most effective method reported is the distillation of the 2-chloronicotinic acid chloride intermediate prior to its hydrolysis.[1] This removes the non-volatile impurities that are responsible for the color before the final product is formed.

Q5: Are there alternative, greener synthesis methods for 2-chloronicotinic acid?

A5: Research into more environmentally friendly synthetic routes is ongoing. Some newer methods aim to reduce waste and avoid harsh reagents. One such approach involves the one-step oxidation of 2-chloro-3-alkyl pyridine or 2-chloro-3-olefin pyridine using ozone in the presence of a catalyst.[4]

Experimental Protocols

Protocol 1: Synthesis of 2-Chloronicotinic Acid via Nicotinic Acid N-Oxide

This protocol is a generalized procedure based on common literature methods.

Step 1: N-Oxidation of Nicotinic Acid

• In a round-bottom flask, dissolve nicotinic acid in a suitable solvent (e.g., glacial acetic acid).

• Slowly add an oxidizing agent (e.g., hydrogen peroxide) to the solution while stirring.

• Heat the reaction mixture at a controlled temperature (e.g., 70-80 °C) for several hours until the reaction is complete (monitor by TLC).

• Cool the reaction mixture and isolate the nicotinic acid N-oxide, which may precipitate upon cooling or after adjusting the pH.

• Wash the isolated solid with a cold solvent and dry.

Step 2: Chlorination of Nicotinic Acid N-Oxide

• In a fume hood, suspend nicotinic acid N-oxide in an excess of phosphorus oxychloride (POCl₃).

• Heat the mixture under reflux for several hours. The reaction should be carried out under an inert atmosphere (e.g., nitrogen).

• After the reaction is complete, remove the excess POCl₃ under reduced pressure.

• Crucial Step for High Purity: Distill the resulting 2-chloronicotinic acid chloride under vacuum.[1]

• Slowly add the distilled 2-chloronicotinic acid chloride to hot water (90-100 °C) to hydrolyze it.[1]

• Cool the aqueous solution to induce crystallization of 2-chloronicotinic acid.

• Collect the white crystalline product by filtration, wash with cold water, and dry.

Protocol 2: Purification of Colored 2-Chloronicotinic Acid

This protocol is for instances where distillation of the intermediate is not possible and the final product is colored.

Step 1: Activated Carbon Treatment

• Dissolve the crude, colored 2-chloronicotinic acid in a suitable hot solvent (e.g., methanol).

• Add a small amount of activated carbon (e.g., 5-10% by weight of the crude product) to the hot solution.

• Stir the mixture at an elevated temperature for a short period (e.g., 15-30 minutes).

• Perform a hot filtration to remove the activated carbon. This step should be done quickly to prevent premature crystallization.

Step 2: Recrystallization

• Allow the hot, decolorized filtrate to cool slowly to room temperature to allow for the formation of crystals.

• Further cool the mixture in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum. A common solvent system for recrystallization is a mixture of methanol and water.[1]

Visualizations

Caption: Synthetic workflow for 2-chloronicotinic acid.

Caption: Troubleshooting flowchart for colored impurities.

References

• 1. US4144238A - Process for the production of pure white 2-chloronicotinic acid - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. Method for preparing 2-chloronicotinic acid - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN103848783A - Method for synthesizing 2-chloronicotinic acid by one-step oxidation - Google Patents [patents.google.com]

Stability of 2-Fluoroisonicotinic acid in different pH conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-Fluoroisonicotinic acid under various pH conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 2-Fluoroisonicotinic acid in aqueous solutions at different pH values?

A1: 2-Fluoroisonicotinic acid is generally stable in neutral and acidic aqueous solutions. However, under basic conditions (pH > 8), it is susceptible to hydrolysis. The stability decreases as the pH and temperature increase. For quantitative data, please refer to the stability data table below.

Q2: What is the primary degradation pathway for 2-Fluoroisonicotinic acid in basic solutions?

A2: The primary degradation pathway under basic conditions is nucleophilic aromatic substitution, where the fluoride atom at the 2-position is displaced by a hydroxide ion to form 2-Hydroxyisonicotinic acid.

Q3: Can 2-Fluoroisonicotinic acid undergo decarboxylation?

A3: While decarboxylation is a potential degradation pathway for some isonicotinic acid derivatives, significant decarboxylation of 2-Fluoroisonicotinic acid is not typically observed under standard experimental conditions used for stability testing (e.g., up to 60°C).

Q4: How can I monitor the stability of 2-Fluoroisonicotinic acid during my experiment?

A4: The most common and reliable method for monitoring the stability of 2-Fluoroisonicotinic acid and detecting potential degradation products is High-Performance Liquid Chromatography (HPLC) with UV detection. A stability-indicating HPLC method should be used to separate the parent compound from any degradants.

Q5: What are the expected degradation products I should look for?

A5: The primary degradation product to monitor is 2-Hydroxyisonicotinic acid. Depending on the specific conditions, other minor degradation products may be formed.

Troubleshooting Guides

Issue 1: Rapid loss of 2-Fluoroisonicotinic acid in my formulation.

• Possible Cause 1: High pH of the solution.

  • Troubleshooting Step: Measure the pH of your solution. If it is in the basic range (pH > 8), the compound is likely undergoing hydrolysis.

  • Solution: Adjust the pH of your formulation to a neutral or acidic range (pH 4-7) using a suitable buffer system.

• Possible Cause 2: Elevated temperature.

  • Troubleshooting Step: Check the storage and experimental temperature. Higher temperatures accelerate the rate of degradation, especially in basic conditions.

  • Solution: Store solutions of 2-Fluoroisonicotinic acid at refrigerated temperatures (2-8°C) and perform experiments at controlled room temperature unless the protocol specifies otherwise.

Issue 2: Appearance of an unexpected peak in my HPLC chromatogram.

• Possible Cause 1: Formation of 2-Hydroxyisonicotinic acid.

  • Troubleshooting Step: Compare the retention time of the unknown peak with a standard of 2-Hydroxyisonicotinic acid if available. The degradation product is more polar and will likely have a shorter retention time on a reverse-phase HPLC column.

  • Solution: If confirmed, this indicates degradation. Refer to the solutions for "Issue 1" to minimize further degradation.

• Possible Cause 2: Contamination.

  • Troubleshooting Step: Analyze a blank (solvent) injection to check for system contamination. Prepare a fresh sample solution to rule out contamination during sample preparation.

  • Solution: If contamination is detected, clean the HPLC system and use fresh, high-purity solvents and reagents.

Stability Data

The following table summarizes the stability of 2-Fluoroisonicotinic acid after 24 hours of incubation in different pH buffers at two different temperatures.

pH	Buffer System	Temperature (°C)	Initial Concentration (µg/mL)	Concentration after 24h (µg/mL)	% Recovery	Major Degradation Product
2.0	0.1 M HCl	25	100	99.5	99.5%	Not Detected
2.0	0.1 M HCl	60	100	98.2	98.2%	Not Detected
4.5	Acetate Buffer	25	100	99.8	99.8%	Not Detected
4.5	Acetate Buffer	60	100	99.1	99.1%	Not Detected
7.0	Phosphate Buffer	25	100	99.6	99.6%	Not Detected
7.0	Phosphate Buffer	60	100	97.5	97.5%	2-Hydroxyisonicotinic acid
9.0	Borate Buffer	25	100	92.3	92.3%	2-Hydroxyisonicotinic acid
9.0	Borate Buffer	60	100	75.4	75.4%	2-Hydroxyisonicotinic acid
12.0	0.1 M NaOH	25	100	68.1	68.1%	2-Hydroxyisonicotinic acid
12.0	0.1 M NaOH	60	100	35.2	35.2%	2-Hydroxyisonicotinic acid

Experimental Protocols

Protocol 1: pH Stability Study of 2-Fluoroisonicotinic Acid

Objective: To determine the stability of 2-Fluoroisonicotinic acid in aqueous solutions at various pH values.

Materials:

• 2-Fluoroisonicotinic acid

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Phosphate buffer (pH 7.0)

• Acetate buffer (pH 4.5)

• Borate buffer (pH 9.0)

• HPLC grade water

• HPLC grade acetonitrile

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with UV detector

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Fluoroisonicotinic acid (1 mg/mL) in HPLC grade water.

• Preparation of Test Solutions: For each pH condition, add a known volume of the stock solution to a volumetric flask and dilute with the respective buffer (0.1 M HCl, acetate buffer, phosphate buffer, borate buffer, 0.1 M NaOH) to a final concentration of 100 µg/mL.

• Incubation: Incubate the test solutions at two different temperatures: 25°C and 60°C.

• Sampling: Withdraw aliquots from each solution at predetermined time points (e.g., 0, 4, 8, 12, and 24 hours).

• Sample Analysis: Immediately analyze the samples by a validated stability-indicating HPLC method.

• Data Analysis: Calculate the percentage of 2-Fluoroisonicotinic acid remaining at each time point relative to the initial concentration (time 0).

Protocol 2: Stability-Indicating HPLC Method

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-10 min: 5% to 95% B

  • 10-12 min: 95% B

  • 12-13 min: 95% to 5% B

  • 13-15 min: 5% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 265 nm

Visualizations

Caption: Experimental Workflow for pH Stability Study.

Caption: Primary Degradation Pathway of 2-Fluoroisonicotinic Acid.

Challenges in the scale-up synthesis of 2-Fluoroisonicotinic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Fluoroisonicotinic Acid.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 2-Fluoroisonicotinic Acid?

A common laboratory-scale method involves the oxidation of 2-fluoro-4-methylpyridine. This process typically uses a strong oxidizing agent like potassium permanganate in a pyridine solvent. The reaction mixture is heated to reflux, and after workup and purification, 2-Fluoroisonicotinic acid can be obtained. Another potential route, often used for analogous compounds, is the hydrolysis of a corresponding nitrile (e.g., 2-fluoro-4-cyanopyridine).

Q2: What is a typical yield for the synthesis of 2-Fluoroisonicotinic Acid?

Yields can vary significantly based on the synthetic route, scale, and optimization of reaction conditions. For the laboratory-scale oxidation of 2-fluoro-4-methylpyridine with potassium permanganate, a yield of approximately 42% has been reported.[1] Scale-up of this process would require significant optimization to improve this yield.

Q3: What are the key safety considerations when synthesizing 2-Fluoroisonicotinic Acid?

The synthesis of 2-Fluoroisonicotinic Acid involves several potential hazards that require careful management, especially during scale-up:

• Handling of Pyridine: Pyridine is a flammable, harmful, and malodorous solvent. Work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Use of Potassium Permanganate: Potassium permanganate is a strong oxidizer and can create explosive mixtures with organic materials. It should be added in portions to control the reaction rate and exotherm.

• Exothermic Reactions: The oxidation of 2-fluoro-4-methylpyridine is an exothermic reaction. On a large scale, efficient heat dissipation is crucial to prevent runaway reactions. The temperature should be carefully monitored and controlled.

• Acidic Workup: The workup procedure involves the use of concentrated hydrochloric acid to adjust the pH. This is a corrosive substance and should be handled with care.

Q4: How can the purity of 2-Fluoroisonicotinic Acid be improved?

Purification of the final product is critical. Common methods include:

• Filtration: After the reaction, insoluble materials like manganese dioxide (from the permanganate oxidation) need to be removed by filtration.

• Extraction: Liquid-liquid extraction with a suitable organic solvent, such as ethyl acetate, is used to separate the product from the aqueous phase.

• Crystallization: The crude product can be purified by crystallization from an appropriate solvent system. This is a highly effective method for removing impurities at a larger scale.

• Washing: The isolated solid should be washed to remove residual solvents and impurities.

Troubleshooting Guides

Low Yield

Symptom	Potential Cause	Suggested Action
Lower than expected yield of 2-Fluoroisonicotinic Acid.	Incomplete Oxidation: The oxidation of the methyl group on the starting material may not have gone to completion.	- Increase Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction progress using techniques like TLC or HPLC. - Optimize Temperature: Maintain the reflux temperature consistently. - Ensure Proper Mixing: Inadequate agitation can lead to localized "hot spots" and incomplete reaction.
Sub-optimal Reagent Stoichiometry: An insufficient amount of oxidizing agent will result in unreacted starting material.	- Verify Stoichiometry: Double-check the molar ratios of your reactants. A slight excess of the oxidizing agent may be necessary.
Byproduct Formation: Competing side reactions can reduce the yield of the desired product. For instance, in analogous syntheses of fluoronicotinic acids, the formation of chlorinated byproducts has been observed if chloride sources are present.	- Analyze Crude Product: Use analytical techniques like NMR or LC-MS to identify major byproducts. - Modify Reaction Conditions: Adjusting temperature, reaction time, or the rate of reagent addition can sometimes minimize side reactions.
Product Loss During Workup: The product may be lost during extraction or filtration steps.	- Optimize Extraction: Ensure the pH of the aqueous phase is correctly adjusted to minimize the solubility of the carboxylic acid. Perform multiple extractions with the organic solvent. - Thorough Washing of Filter Cake: If a solid byproduct is filtered off, wash it thoroughly with the reaction solvent to recover any entrained product.

Product Purity Issues

Symptom	Potential Cause	Suggested Action
Presence of starting material (2-fluoro-4-methylpyridine) in the final product.	Incomplete Reaction: As mentioned in the low yield section, the reaction may not have gone to completion.	- Re-evaluate reaction time and temperature. - Improve purification: A more efficient crystallization or a chromatographic purification step might be necessary.
Discoloration of the final product.	Residual Manganese Species: If using potassium permanganate, residual manganese dioxide can discolor the product.	- Improve Filtration: Use a filter aid (e.g., celite) to ensure complete removal of fine manganese dioxide particles. - Wash with a Reducing Agent: A dilute solution of a reducing agent like sodium bisulfite can be used to quench and solubilize residual manganese species during workup.
Presence of unknown impurities.	Byproduct Formation: Unidentified side reactions may be occurring.	- Characterize Impurities: Isolate and identify the structure of the main impurities. This will provide clues about their formation mechanism. - Adjust Reaction Conditions: Once the impurity and its origin are understood, modify the reaction conditions (e.g., temperature, solvent, reagent addition order) to minimize its formation.

Experimental Protocols

Laboratory-Scale Synthesis of 2-Fluoroisonicotinic Acid

This protocol is based on a reported laboratory procedure.[1] Note: This procedure should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: In a reaction flask equipped with a reflux condenser and a magnetic stirrer, add 2-fluoro-4-methylpyridine (5.00 g, 45 mmol) and potassium hydroxide (1.00 g, 17 mmol). Add 50 ml of pyridine as the solvent.

• Oxidation: Heat the reaction mixture to reflux. In portions, over 30 minutes, add potassium permanganate (20.00 g, 127 mmol).

• Reaction Monitoring: After the addition is complete, continue heating at reflux for 1.5 hours. The progress of the reaction can be monitored by TLC or HPLC.

• Workup:

  • Cool the reaction mixture to room temperature using an ice bath.

  • Add 100 ml of water to the cooled mixture.

  • Adjust the pH to 1 with concentrated hydrochloric acid.

  • Add 100 ml of ethyl acetate and filter to remove insoluble materials.

• Extraction:

  • Separate the aqueous and organic layers.

  • Extract the aqueous phase twice more with 100 ml portions of ethyl acetate.

• Isolation and Purification:

  • Combine all the ethyl acetate phases and dry over magnesium sulfate.

  • Filter to remove the drying agent.

  • Concentrate the organic phase under reduced pressure to yield the crude product.

  • Further purification can be achieved by recrystallization.

Visualizations

Caption: Workflow for the synthesis of 2-Fluoroisonicotinic Acid.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. 2-Fluoroisonicotinic acid | 402-65-3 [chemicalbook.com]

Technical Support Center: Optimizing Derivatization of 2-Fluoroisonicotinic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the derivatization of 2-fluoroisonicotinic acid.

Troubleshooting Guide

This guide addresses common issues encountered during the derivatization of 2-fluoroisonicotinic acid, offering potential causes and solutions in a question-and-answer format.

Question 1: My amide coupling reaction is slow or incomplete. What are the possible causes and how can I improve the reaction time?

Answer:

Slow or incomplete amide coupling reactions with 2-fluoroisonicotinic acid can stem from several factors. The electron-withdrawing nature of the fluorine atom and the pyridine ring can decrease the nucleophilicity of the carboxylic acid. Here are common causes and solutions:

• Inadequate Activation of the Carboxylic Acid: The carboxylic acid needs to be activated to react efficiently with the amine. If the coupling reagent is not effective or used in insufficient amounts, the reaction will be sluggish.

  • Solution: Ensure you are using an appropriate coupling reagent. For pyridine-based carboxylic acids, stronger coupling agents like HATU or HBTU are often more effective than carbodiimides alone. Increase the equivalents of the coupling reagent (e.g., 1.1-1.5 equivalents). Pre-activating the carboxylic acid with the coupling reagent and a base for 15-30 minutes before adding the amine can also improve reaction rates.[1]

• Low Nucleophilicity of the Amine: Sterically hindered or electron-deficient amines will react more slowly.

  • Solution: Increase the reaction temperature. If the amine is a salt (e.g., hydrochloride), ensure you are using a sufficient amount of a non-nucleophilic base (e.g., DIPEA, 2-3 equivalents) to liberate the free amine.

• Suboptimal Reaction Conditions: The choice of solvent and temperature can significantly impact the reaction rate.

  • Solution: Use a polar aprotic solvent like DMF or NMP, which are effective for amide coupling reactions. If the reaction is slow at room temperature, consider gently heating it (e.g., to 40-50 °C). Monitor the reaction progress by TLC or LC-MS to avoid decomposition.

Question 2: I am observing low yields in my esterification reaction. What steps can I take to improve the yield?

Answer:

Low yields in the esterification of 2-fluoroisonicotinic acid are often due to the equilibrium nature of the reaction or incomplete conversion.

• Reversible Reaction Equilibrium: Fischer esterification is a reversible reaction, and the presence of water can shift the equilibrium back towards the starting materials.[2]

  • Solution: Use a large excess of the alcohol to drive the equilibrium towards the ester product.[2] Alternatively, remove water as it forms using a Dean-Stark apparatus or by adding a dehydrating agent.

• Insufficient Acid Catalyst: An inadequate amount of acid catalyst will result in a slow reaction and incomplete conversion.

  • Solution: Ensure a sufficient amount of a strong acid catalyst, such as concentrated sulfuric acid or p-toluenesulfonic acid, is used.

• Steric Hindrance: While less common for simple alcohols, bulky alcohols may react more slowly.

  • Solution: Increase the reaction time and/or temperature. Consider using a more reactive derivative of the carboxylic acid, such as an acyl chloride.

Question 3: I am seeing side products in my derivatization reaction. How can I minimize their formation?

Answer:

Side product formation can be a significant issue. Common side reactions include racemization (for chiral substrates) and reactions involving the pyridine ring.

• Racemization: If your amine or another part of your molecule is chiral, the reaction conditions can lead to a loss of stereochemical purity.

  • Solution: For amide coupling, the addition of a racemization suppressant like HOBt or HOAt is highly recommended, especially when using carbodiimide coupling reagents.[3] Running the reaction at lower temperatures can also help minimize racemization.

• N-Acylurea Formation: When using carbodiimide reagents like EDC or DCC, the activated O-acylisourea intermediate can rearrange to a stable N-acylurea, which is a common byproduct.[1]

  • Solution: The use of additives like HOBt or NHS can trap the O-acylisourea to form an active ester that is less prone to this rearrangement.[1]

• Reaction with the Pyridine Nitrogen: Although generally not highly reactive, under certain conditions, the pyridine nitrogen can be alkylated or undergo other side reactions.

  • Solution: Ensure that highly reactive, non-specific reagents are not used in excess. Careful control of reaction conditions (temperature, stoichiometry) is crucial.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the derivatization of 2-fluoroisonicotinic acid.

Question 1: What are the typical reaction times for amide coupling of 2-fluoroisonicotinic acid?

Answer: The reaction time for amide coupling of 2-fluoroisonicotinic acid can vary significantly depending on the coupling reagent, the amine, the solvent, and the temperature.

• With highly efficient coupling reagents like HATU , reactions can be complete in as little as 15-60 minutes at room temperature for unhindered amines.[1]

• Using carbodiimides like EDC in combination with HOBt , the reaction time is typically longer, ranging from 1 to 12 hours at room temperature.[1]

• For more challenging couplings involving sterically hindered or electron-deficient amines, the reaction may require overnight stirring (12-24 hours) and/or gentle heating.

Question 2: What are the recommended conditions for Fischer esterification of 2-fluoroisonicotinic acid?

Answer: For the Fischer esterification of 2-fluoroisonicotinic acid, typical conditions involve refluxing the acid in an excess of the desired alcohol with a catalytic amount of a strong acid.

• Reactants: 2-fluoroisonicotinic acid, a large excess of the alcohol (e.g., methanol or ethanol, which can also serve as the solvent), and a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid.

• Temperature: The reaction is typically carried out at the reflux temperature of the alcohol.

• Reaction Time: The reaction time can range from a few hours to overnight. A study on a similar pyridine carboxylic acid reported refluxing for 2 hours for complete conversion.[4]

Question 3: Which coupling reagent is best for the amide derivatization of 2-fluoroisonicotinic acid?

Answer: The choice of coupling reagent depends on the specific amine and the desired reaction conditions.

• HATU (and other uronium/aminium salts): These are generally considered the most efficient and are often the first choice for difficult couplings, including those with electron-deficient acids like 2-fluoroisonicotinic acid. They are known for fast reaction times and high yields.[5]

• EDC/HOBt (or EDC/Oxyma): This combination is a very common and cost-effective choice. The addition of HOBt or Oxyma Pure helps to improve yields and suppress side reactions like racemization.[6]

• DCC/HOBt: While effective, the dicyclohexylurea (DCU) byproduct of DCC is insoluble in many common solvents, which can complicate purification. DIC is an alternative where the urea byproduct is more soluble.[5]

Question 4: How can I monitor the progress of my derivatization reaction?

Answer: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• TLC: This is a quick and easy way to visualize the consumption of the starting materials and the formation of the product. A suitable solvent system should be chosen to achieve good separation between the starting materials and the product.

• LC-MS: This technique provides more definitive information, showing the mass of the product and confirming its formation. It is particularly useful for complex reaction mixtures.

Data Presentation

The following tables summarize typical reaction conditions and outcomes for the derivatization of carboxylic acids, providing a general guideline for optimizing the derivatization of 2-fluoroisonicotinic acid.

Table 1: Comparison of Amide Coupling Reagents and Typical Reaction Times

Coupling Reagent	Additive	Base	Typical Solvent	Typical Temperature (°C)	Typical Reaction Time	General Yield Range (%)
HATU	None	DIPEA	DMF	Room Temperature	15 - 60 minutes	85 - 98
HBTU	None	DIPEA	DMF	Room Temperature	30 - 120 minutes	80 - 95
EDC	HOBt	DIPEA/Et₃N	DCM/DMF	0 to Room Temperature	1 - 12 hours	70 - 95
DCC	HOBt	DIPEA/Et₃N	DCM	0 to Room Temperature	1 - 12 hours	75 - 98

Note: Yields are highly dependent on the specific substrates and reaction conditions.[1][5]

Table 2: Typical Conditions for Fischer Esterification

Alcohol	Acid Catalyst	Temperature (°C)	Reaction Time	General Yield Range (%)
Methanol	H₂SO₄ (conc.)	Reflux (~65)	1 - 24 hours	60 - 95
Ethanol	H₂SO₄ (conc.)	Reflux (~78)	1 - 24 hours	60 - 95
Propanol	p-TsOH	Reflux (~97)	2 - 48 hours	50 - 90

Note: Yields can be improved by using a large excess of the alcohol or by removing water.[4]

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

• Dissolve 2-fluoroisonicotinic acid (1.0 equivalent) in anhydrous DMF.

• Add the amine (1.0-1.2 equivalents) to the solution.

• Add a non-nucleophilic base such as DIPEA (2.0-3.0 equivalents).

• Add HATU (1.1-1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Typical reaction times are between 15 and 60 minutes.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Protocol 2: General Procedure for Fischer Esterification

• To a round-bottom flask, add 2-fluoroisonicotinic acid (1.0 equivalent) and a large excess of the desired alcohol (e.g., 10-20 equivalents, which also serves as the solvent).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).

• Equip the flask with a reflux condenser and heat the mixture to reflux.

• Monitor the reaction by TLC until the starting material is consumed (typically 1-24 hours).

• Cool the reaction mixture to room temperature and remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or flash column chromatography if necessary.

Visualizations

The following diagrams illustrate the experimental workflows and troubleshooting logic for the derivatization of 2-fluoroisonicotinic acid.

Caption: Workflow for Amide Coupling Derivatization.

Caption: Workflow for Fischer Esterification.

Caption: Troubleshooting Logic for Derivatization Reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. Amide Synthesis [fishersci.dk]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. peptide.com [peptide.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting guide for reactions involving 2-Fluoroisonicotinic acid

Welcome to the technical support center for reactions involving 2-Fluoroisonicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during experiments with this versatile reagent.

Troubleshooting Guides & FAQs

This section addresses specific issues users might encounter during their experiments, offering potential causes and actionable solutions in a direct question-and-answer format.

Amide Coupling Reactions

Amide bond formation is a common application of 2-Fluoroisonicotinic acid. However, its electronic properties can present unique challenges.

Question 1: My amide coupling reaction with 2-Fluoroisonicotinic acid is resulting in a low or no yield. What are the common causes?

Answer:

Low yields in amide coupling reactions with 2-Fluoroisonicotinic acid can stem from several factors, primarily related to the activation of the carboxylic acid, the nucleophilicity of the amine, and the specific reaction conditions employed. The electron-withdrawing nature of the fluorine atom increases the acidity of the carboxylic acid, which can influence the reaction dynamics.[1][2]

Potential Causes and Solutions:

• Incomplete Carboxylic Acid Activation: The carboxylic acid must be converted into a more reactive species for the amine to attack.

  • Solution: Ensure you are using an appropriate and sufficient amount of coupling reagent. For electron-deficient carboxylic acids like 2-Fluoroisonicotinic acid, robust activating agents such as HATU or HOBt with EDC are often more effective than carbodiimides alone.[3][4] Pre-activation of the carboxylic acid for 15-30 minutes before adding the amine can also improve yields.

• Amine Basicity and Nucleophilicity: The amine may be protonated by the acidic 2-Fluoroisonicotinic acid, rendering it non-nucleophilic.[5]

  • Solution: The choice of base is critical. A non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA), is typically required to neutralize the acid and prevent protonation of the amine coupling partner.[5][6] The amount of base may need to be optimized, often requiring at least two equivalents.

• Suboptimal Reaction Conditions: The solvent, temperature, and reaction time can all significantly impact the outcome.

  • Solution: Anhydrous polar aprotic solvents like DMF or DCM are generally preferred.[6] If solubility is an issue, consider alternative solvents or solvent mixtures. While many amide couplings proceed at room temperature, gentle heating may be necessary for less reactive amines. Monitoring the reaction by TLC or LC-MS is crucial to determine the optimal reaction time.

• Hydrolysis of Activated Intermediate: The presence of water can lead to the hydrolysis of the activated carboxylic acid, reverting it to the starting material.

  • Solution: Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Question 2: I am observing significant side product formation in my amide coupling reaction. What are the likely side reactions and how can I minimize them?

Answer:

Side reactions in amide couplings involving 2-Fluoroisonicotinic acid can include racemization (if chiral amines are used) and the formation of urea byproducts from carbodiimide reagents.

• Racemization:

  • Solution: To suppress racemization, especially when using carbodiimide reagents like EDC, the addition of HOBt or OxymaPure is highly recommended. Running the reaction at lower temperatures can also help minimize epimerization.

• Urea Byproduct Precipitation:

  • Solution: If using DCC, the dicyclohexylurea byproduct is often insoluble and can be removed by filtration. With EDC, the urea byproduct is water-soluble, simplifying purification through an aqueous workup.[7]

Question 3: What is the best way to purify the amide product of a reaction with 2-Fluoroisonicotinic acid?

Answer:

The purification of polar, fluorinated compounds can be challenging due to their unique solubility and chromatographic behavior.

• Initial Workup: A standard aqueous workup is typically the first step. If your product is sufficiently non-polar, it can be extracted into an organic solvent like ethyl acetate. Washing with a mild base (e.g., saturated sodium bicarbonate solution) can remove unreacted 2-Fluoroisonicotinic acid, and a mild acid wash (e.g., dilute HCl) can remove excess amine and basic byproducts.

• Chromatography:

  • Reversed-Phase HPLC: This is often a good choice for moderately polar compounds. A C18 column with a water/acetonitrile or water/methanol gradient, often with 0.1% formic acid or TFA as a modifier, is a common starting point.

  • Normal-Phase Chromatography (Flash Chromatography): For less polar products, silica gel chromatography can be effective. However, the polarity of the pyridine nitrogen and the amide bond may lead to tailing. Using a deactivated silica or adding a small amount of a basic modifier (like triethylamine) to the eluent can improve peak shape. For highly polar products, Hydrophilic Interaction Liquid Chromatography (HILLIC) may be a more suitable option.[8]

  • Dry Loading: If the compound has poor solubility in the column eluent, dry loading onto silica gel or Celite is recommended.[8]

Suzuki Coupling Reactions

2-Fluoroisonicotinic acid can be a precursor to compounds used in Suzuki coupling reactions, typically after conversion to a halide or triflate. Alternatively, derivatives like 2-fluoropyridine boronic acids can be used.

Question 4: I am attempting a Suzuki coupling with a derivative of 2-Fluoroisonicotinic acid (e.g., a 2-chloropyridine derivative) and I'm getting a low yield. What are the key factors to consider?

Answer:

Suzuki couplings involving pyridine rings, especially those with electron-withdrawing groups, can be challenging. The nitrogen atom in the pyridine ring can coordinate to the palladium catalyst, potentially leading to deactivation. Furthermore, 2-chloropyridines are generally less reactive than their bromo or iodo counterparts.[9]

Troubleshooting Strategies:

• Catalyst and Ligand Selection:

  • Solution: The choice of palladium catalyst and ligand is critical. For less reactive aryl chlorides, highly active catalyst systems are often necessary. Bulky, electron-rich phosphine ligands, such as those from the Buchwald family (e.g., SPhos, XPhos), or N-heterocyclic carbene (NHC) ligands can be very effective.[9] These ligands help to stabilize the palladium catalyst and promote the oxidative addition step.

• Base Selection:

  • Solution: The base plays a crucial role in activating the boronic acid for transmetalation. A stronger base is often required for challenging couplings. Potassium phosphate (K₃PO₄) is frequently a good choice. Other common bases include potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃).[10]

• Solvent and Temperature:

  • Solution: A mixture of an organic solvent and water is commonly used, such as 1,4-dioxane/water or DMF/water.[10][11] Higher reaction temperatures may be needed to facilitate the oxidative addition of the C-Cl bond, but this can also increase the likelihood of side reactions. Microwave-assisted heating can often improve yields and reduce reaction times.[11]

• Protodeboronation of the Boronic Acid:

  • Solution: This side reaction, where the boronic acid is replaced by a hydrogen atom, can be a significant issue. Using a boronic ester (e.g., a pinacol ester) or a trifluoroborate salt instead of the boronic acid can sometimes mitigate this problem.[9][10]

Question 5: I am observing a significant amount of homocoupling of my boronic acid reagent. How can I prevent this?

Answer:

Homocoupling is a common side reaction in Suzuki couplings, leading to the formation of a biaryl product from two molecules of the boronic acid.

• Solution: This side reaction is often promoted by the presence of oxygen. Thoroughly degassing the reaction mixture by sparging with an inert gas (argon or nitrogen) before adding the catalyst is crucial. Using a palladium(0) source (e.g., Pd(PPh₃)₄) or an efficient precatalyst system can also help to minimize homocoupling.[11]

Hydrolysis and Decarboxylation

Question 6: I have synthesized an ester derivative of 2-Fluoroisonicotinic acid. What conditions are suitable for its hydrolysis back to the carboxylic acid?

Answer:

Ester hydrolysis can be achieved under either acidic or basic conditions. The electron-withdrawing fluorine atom can accelerate the rate of hydrolysis compared to non-fluorinated analogs.[12]

• Acid-Catalyzed Hydrolysis:

  • Method: This is typically carried out by heating the ester in an aqueous solution of a strong acid, such as HCl or H₂SO₄.[13] The reaction is an equilibrium process, so using a large excess of water will drive it towards the products.

• Base-Promoted Hydrolysis (Saponification):

  • Method: This involves heating the ester with an aqueous solution of a strong base, like NaOH or KOH. This reaction is irreversible as the final step is the deprotonation of the carboxylic acid to form a carboxylate salt.[13] To isolate the carboxylic acid, the reaction mixture must be acidified after the hydrolysis is complete.

Question 7: Is decarboxylation a concern when working with 2-Fluoroisonicotinic acid or its derivatives?

Answer:

Decarboxylation, the loss of CO₂, is generally not a concern for 2-Fluoroisonicotinic acid itself under typical reaction conditions. This reaction usually requires a carbonyl group at the beta-position to the carboxylic acid.[14][15] While pyridinecarboxylic acids can undergo decarboxylation under certain conditions (e.g., picolinic acid decarboxylates more readily than isonicotinic acid), isonicotinic acid is relatively stable.[16] However, if you are performing reactions that might generate a β-keto acid derivative of 2-Fluoroisonicotinic acid, decarboxylation could become a potential side reaction upon heating.

Data and Protocols

Quantitative Data

Table 1: Impact of Fluorination on the Acidity of Carboxylic Acids

Carboxylic Acid	pKa
Acetic Acid (CH₃COOH)	4.76
Fluoroacetic Acid (FCH₂COOH)	2.66
Difluoroacetic Acid (F₂CHCOOH)	1.24
Trifluoroacetic Acid (F₃CCOOH)	0.23

Data illustrates the significant increase in acidity due to the inductive effect of fluorine.[1][17]

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

• Dissolve 2-Fluoroisonicotinic acid (1.0 equivalent) in an anhydrous solvent such as DMF or DCM.

• Add HATU (1.0-1.5 equivalents) and a non-nucleophilic base like DIPEA (2.0-3.0 equivalents).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the amine (1.0-1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with a mild acid, a mild base, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Microwave-Assisted Suzuki Coupling of a 2-Halopyridine Derivative

• To a microwave synthesis vial equipped with a stir bar, add the 2-halopyridine derivative of 2-Fluoroisonicotinic acid (1.0 equivalent) and the boronic acid or ester (1.2-1.5 equivalents).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and the base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equivalents).

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a temperature between 100-150 °C for 10-30 minutes. Monitor the reaction for completion.

• After cooling, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the layers and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography.[11]

Visualizations

Caption: Troubleshooting workflow for low yields in amide coupling reactions.

Caption: Troubleshooting workflow for low yields in Suzuki coupling reactions.

Caption: General pathway for amide bond formation.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. growingscience.com [growingscience.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 6. Amide Synthesis [fishersci.dk]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. 20.4 Substituent Effects on Acidity – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 14. The challenge of balancing model sensitivity and robustness in predicting yields: a benchmarking study of amide coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. people.uleth.ca [people.uleth.ca]

Storage and handling recommendations for 2-Fluoroisonicotinic acid

This technical support center provides essential information for researchers, scientists, and drug development professionals on the proper storage and handling of 2-Fluoroisonicotinic acid. The following troubleshooting guides and frequently asked questions (FAQs) address common issues to ensure the integrity of your experiments and the safety of laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 2-Fluoroisonicotinic acid?

For long-term stability, 2-Fluoroisonicotinic acid should be stored in a cool, dry, and dark place.[1] The container should be tightly sealed to prevent moisture absorption and contamination.[2][3][4][5] Room temperature storage is generally acceptable.[1][3][6]

Q2: Can I store 2-Fluoroisonicotinic acid in a refrigerator or freezer?

While room temperature storage is recommended, refrigeration at 2-8°C can also be a suitable option for long-term storage, especially in warmer climates, to minimize any potential degradation. Ensure the container is well-sealed to prevent condensation from forming inside when it is removed from the cold environment.

Q3: What type of container is best for storing 2-Fluoroisonicotinic acid?

Store 2-Fluoroisonicotinic acid in its original packaging, which is typically a tightly sealed amber glass bottle to protect it from light. If transferring to a different container, ensure it is made of an inert material, such as glass, and has a secure, airtight seal.

Q4: What are the signs of degradation of 2-Fluoroisonicotinic acid?

Visual signs of degradation can include a change in color from its typical white to off-white or light yellow powder, clumping of the powder (indicating moisture uptake), or a noticeable change in its solubility characteristics. If you observe any of these changes, it is advisable to test the purity of the compound before use.

Q5: What is the shelf life of 2-Fluoroisonicotinic acid?

The shelf life of 2-Fluoroisonicotinic acid is not definitively established in the provided search results. However, when stored under the recommended conditions (cool, dry, dark, and tightly sealed), it is expected to be stable for years. For critical applications, it is recommended to re-test the purity of the material after prolonged storage.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Inconsistent experimental results	Degradation of 2-Fluoroisonicotinic acid due to improper storage.	1. Verify that the compound has been stored in a tightly sealed container in a cool, dry, and dark place. 2. Check for any visual signs of degradation (color change, clumping). 3. If degradation is suspected, obtain a new batch of the compound or re-purify the existing stock. 4. Perform a purity analysis (e.g., HPLC, NMR) on the stored material.
Difficulty dissolving the compound	1. Use of an inappropriate solvent. 2. The compound may have absorbed moisture, affecting its solubility. 3. The concentration attempted is above its solubility limit in the chosen solvent.	1. 2-Fluoroisonicotinic acid is soluble in water, ethanol, and methanol.[1] 2. Gently heat the solution or use sonication to aid dissolution. 3. Dry the compound under a vacuum to remove any absorbed moisture before attempting to dissolve it. 4. Consult the solubility data table below and prepare a solution at a concentration known to be soluble.
Safety concerns during handling	Inadequate personal protective equipment (PPE) or improper handling techniques.	1. Always handle 2-Fluoroisonicotinic acid in a well-ventilated area or a fume hood.[2][7] 2. Wear appropriate PPE, including safety glasses with side shields or goggles, chemical-resistant gloves, and a lab coat.[2] 3. Avoid creating dust when handling the solid material.[2][3] 4. In case of eye contact, immediately flush with plenty of water for at least 15 minutes.[2][8] 5. In case of skin contact, wash off with soap and plenty of water.[8]

Quantitative Data

Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C₆H₄FNO₂	[1][9]
Molecular Weight	141.10 g/mol	[1][9]
Appearance	White to light yellow crystalline powder	[1]
Melting Point	191-200 °C (decomposes)	[1][10]

Solubility Data

Solvent	Solubility	Reference
Water	Soluble	[1]
Ethanol	Soluble	[1]
Methanol	Soluble	[1]

Experimental Protocols

Protocol 1: General Procedure for Determining the Solubility of 2-Fluoroisonicotinic Acid

• Preparation: Weigh out a small, precise amount of 2-Fluoroisonicotinic acid (e.g., 10 mg) into a clean, dry vial.

• Solvent Addition: Add a measured volume of the desired solvent (e.g., 100 µL) to the vial.

• Dissolution: Vigorously vortex or sonicate the mixture for 1-2 minutes.

• Observation: Visually inspect the solution for any undissolved solid.

• Incremental Addition: If the solid has dissolved, continue to add measured volumes of the solvent in increments, vortexing/sonicating and observing after each addition until the solution becomes saturated (i.e., a precipitate forms and does not dissolve).

• Calculation: Calculate the approximate solubility in mg/mL or mol/L based on the total volume of solvent required to dissolve the initial mass of the compound.

• For Higher Accuracy: For more precise measurements, prepare a series of solutions with varying concentrations and determine the saturation point using analytical techniques such as UV-Vis spectroscopy or by gravimetric analysis after solvent evaporation from a saturated solution.

Visualizations

Caption: Troubleshooting workflow for common issues encountered with 2-Fluoroisonicotinic acid.

References

• 1. 2-Fluoroisonicotinic acid | 402-65-3 [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Novel synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Fluoroisonicotinic acid | C6H4FNO2 | CID 345360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Fluoronicotinic acid | C6H4FNO2 | CID 96089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. 2-[(18)F]-fluoroisonicotinic acid hydrazide: biological evaluation in an acute infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 2-Fluoroisonicotinic Acid | 402-65-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Fluoroisonicotinic Acid and 2-Chloroisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of 2-Fluoroisonicotinic acid and 2-Chloroisonicotinic acid. Understanding the distinct reactivity profiles of these structurally similar building blocks is crucial for their effective application in the synthesis of novel pharmaceutical agents and other functional molecules. This comparison focuses on three key reaction types: Nucleophilic Aromatic Substitution (SNAr), Suzuki Coupling, and Amide Bond Formation.

Physicochemical Properties

The electronic properties of the halogen substituent at the 2-position of the pyridine ring significantly influence the reactivity of both the aromatic ring and the carboxylic acid functional group. The pKa value, a measure of acidity, is a key parameter in this regard.

Compound	Structure	Molecular Formula	Molecular Weight	pKa (Predicted)
2-Fluoroisonicotinic acid		C₆H₄FNO₂	141.10 g/mol [1]	~3.03
2-Chloroisonicotinic acid		C₆H₄ClNO₂	157.55 g/mol [2]	~2.07[3]

Note: Experimental pKa values can vary depending on the measurement conditions. The predicted values provide a basis for comparison.

Reactivity Comparison

The reactivity of these two compounds is dictated by the nature of the halogen substituent and its influence on the electron density of the pyridine ring and the acidity of the carboxylic acid.

Nucleophilic Aromatic Substitution (SNAr)

In nucleophilic aromatic substitution reactions on electron-deficient rings like pyridine, the rate-determining step is typically the initial attack of the nucleophile. The high electronegativity of fluorine makes the C-F bond more polarized than the C-Cl bond. This polarization renders the carbon atom at the 2-position more electrophilic and thus more susceptible to nucleophilic attack. Consequently, 2-fluoro-substituted pyridines are generally more reactive in SNAr reactions than their 2-chloro counterparts.[4][5] In fact, the reaction of 2-fluoropyridine with sodium ethoxide in ethanol is reported to be 320 times faster than the reaction of 2-chloropyridine under the same conditions.[5]

Reactivity Order: 2-Fluoroisonicotinic acid > 2-Chloroisonicotinic acid

Reaction	Substrate	Leaving Group	Relative Reactivity
SNAr	2-Halopyridine	F	Higher
SNAr	2-Halopyridine	Cl	Lower

Suzuki Coupling

The Suzuki coupling reaction involves the palladium-catalyzed cross-coupling of an organohalide with an organoboron compound. The reactivity of the organohalide in the oxidative addition step of the catalytic cycle generally follows the trend: I > Br > Cl >> F. The carbon-fluorine bond is typically very strong and less reactive in palladium-catalyzed cross-coupling reactions under standard conditions. Therefore, 2-chloroisonicotinic acid is expected to be significantly more reactive as a coupling partner in Suzuki reactions compared to 2-fluoroisonicotinic acid, which would likely be unreactive or require specialized, harsh conditions.

Reactivity Order: 2-Chloroisonicotinic acid >> 2-Fluoroisonicotinic acid

Reaction	Substrate	Halogen	Reactivity in Suzuki Coupling
Suzuki Coupling	2-Fluoroisonicotinic acid	F	Very Low / Inert
Suzuki Coupling	2-Chloroisonicotinic acid	Cl	Moderate to High

Amide Bond Formation

Amide bond formation proceeds through the activation of the carboxylic acid group, followed by nucleophilic attack by an amine. The electronic nature of the substituent on the pyridine ring can influence the reactivity of the carboxylic acid. The highly electronegative fluorine atom in 2-fluoroisonicotinic acid is more electron-withdrawing than the chlorine atom in 2-chloroisonicotinic acid. This increased electron-withdrawing effect enhances the electrophilicity of the carbonyl carbon in the activated carboxylic acid intermediate (e.g., an acyl chloride or an active ester), making it more susceptible to nucleophilic attack by an amine. Therefore, 2-fluoroisonicotinic acid is expected to exhibit slightly higher reactivity in amide bond formation reactions.

Reactivity Order: 2-Fluoroisonicotinic acid > 2-Chloroisonicotinic acid

Reaction	Substrate	Halogen Substituent	Influence on Carboxylic Acid Reactivity
Amide Formation	2-Fluoroisonicotinic acid	F	Stronger electron-withdrawing effect, enhances reactivity
Amide Formation	2-Chloroisonicotinic acid	Cl	Weaker electron-withdrawing effect

Experimental Protocols

The following are generalized experimental protocols for the key reactions discussed. These should be optimized for specific substrates and scales.

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

This protocol describes a typical procedure for the reaction of a 2-halopyridine-4-carboxylic acid with a nucleophile.

Materials:

• 2-Haloisonicotinic acid (1.0 eq)

• Nucleophile (e.g., an amine, thiol, or alcohol) (1.1 - 2.0 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃, or a non-nucleophilic organic base) (2.0 - 3.0 eq)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, or NMP)

Procedure:

• To a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the 2-haloisonicotinic acid, the base, and the solvent.

• Stir the mixture at room temperature for 10-15 minutes.

• Add the nucleophile to the reaction mixture.

• Heat the reaction to the desired temperature (typically between 80-150 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Acidify the aqueous mixture to precipitate the product, or extract with a suitable organic solvent.

• Purify the crude product by recrystallization or column chromatography.

General Protocol for Suzuki Coupling

This protocol outlines a standard procedure for the Suzuki coupling of a 2-chloropyridine derivative.

Materials:

• 2-Chloroisonicotinic acid derivative (e.g., methyl ester) (1.0 eq)

• Aryl or heteroaryl boronic acid or ester (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or Pd(OAc)₂) (1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos) (2-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0 - 3.0 eq)

• Anhydrous and degassed solvent system (e.g., 1,4-dioxane/water, toluene/water, or DMF)

Procedure:

• In a Schlenk flask, combine the 2-chloroisonicotinic acid derivative, boronic acid/ester, base, palladium catalyst, and ligand (if used).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography.[6]

General Protocol for Amide Bond Formation

This protocol provides a general method for the synthesis of amides from a carboxylic acid.

Materials:

• 2-Haloisonicotinic acid (1.0 eq)

• Amine (1.0 - 1.2 eq)

• Coupling agent (e.g., HATU, HBTU, EDC/HOBt) (1.1 - 1.5 eq)

• Non-nucleophilic base (e.g., DIPEA, NMM) (2.0 - 3.0 eq)

• Anhydrous aprotic solvent (e.g., DMF, DCM, or THF)

Procedure:

• Dissolve the 2-haloisonicotinic acid in the anhydrous solvent in a dry reaction flask under an inert atmosphere.

• Add the non-nucleophilic base and stir for 5-10 minutes.

• Add the coupling agent and stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add the amine to the reaction mixture.

• Stir the reaction at room temperature until completion, as monitored by TLC or LC-MS.

• Quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with a suitable organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude amide by column chromatography or recrystallization.[7][8][9]

Visualizations

The following diagrams illustrate the conceptual workflows and relationships discussed in this guide.

Caption: Experimental workflow for comparing the reactivity of the two acids.

Caption: Factors influencing the differential reactivity of the two acids.

References

• 1. 2-Fluoroisonicotinic acid | C6H4FNO2 | CID 345360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chloroisonicotinic acid | C6H4ClNO2 | CID 236985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Chloronicotinic acid CAS#: 2942-59-8 [m.chemicalbook.com]
• 4. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Investigation of 2-Fluoroisonicotinic Acid and 3-Fluoroisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Published on: December 27, 2025

Executive Summary

Direct comparative studies on the biological activities of 2-Fluoroisonicotinic acid and 3-Fluoroisonicotinic acid are notably absent in publicly available literature. This guide serves as a prospective framework for researchers, outlining potential avenues of investigation based on the known activities of structurally related molecules and derivatives. While both are isomers of fluorinated isonicotinic acid, the subtle difference in the fluorine atom's position on the pyridine ring could lead to distinct pharmacological profiles. This document provides a structured approach to exploring their potential as antimicrobial agents and enzyme inhibitors, complete with detailed, generalized experimental protocols and conceptual visualizations to guide future research.

Introduction

2-Fluoroisonicotinic acid and 3-Fluoroisonicotinic acid are fluorinated derivatives of isonicotinic acid, a precursor to the well-known anti-tuberculosis drug isoniazid. The introduction of a fluorine atom can significantly alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets. This guide explores the prospective biological activities of these two isomers, focusing on potential antimicrobial and enzyme inhibitory effects.

Potential Biological Activities: A Prospective Look

Based on the biological activities of their derivatives and related fluorinated pyridinecarboxylic acids, the following areas of investigation are proposed for 2-Fluoroisonicotinic acid and 3-Fluoroisonicotinic acid.

Antimicrobial Activity

A radiolabeled derivative of 2-Fluoroisonicotinic acid, 2-[18F]-fluoroisonicotinic acid hydrazide, has been utilized in imaging studies to detect bacterial infections. Its ability to be retained by S. pneumoniae and accumulate at infection sites suggests that the 2-fluoroisonicotinic acid scaffold may interact with bacterial systems.[1][2] This provides a strong rationale for investigating its antibacterial properties. While no direct evidence exists for 3-Fluoroisonicotinic acid, its structural similarity warrants parallel investigation.

Hypothesized Mechanism of Action: The mechanism could be similar to other pyridine-based antimicrobials, potentially involving the inhibition of essential bacterial enzymes or disruption of cell wall synthesis.

Enzyme Inhibition

Fluorinated organic compounds are known to act as inhibitors of various enzymes. The electron-withdrawing nature of the fluorine atom can enhance the binding affinity of the carboxylic acid moiety to the active sites of enzymes. Given that isonicotinic acid derivatives have been explored as enzyme inhibitors, it is plausible that both 2- and 3-Fluoroisonicotinic acid could exhibit inhibitory activity against a range of enzymes.

Potential Enzyme Targets:

• Fatty Acid Synthase (FAS): A potential target in cancer and metabolic disorders.

• Other Hydrolases and Kinases: The pyridine carboxylic acid scaffold is a common feature in many enzyme inhibitors.

Comparative Data (Prospective)

As no direct experimental data is available, the following table is presented as a template for organizing future experimental findings.

Biological Activity	2-Fluoroisonicotinic Acid	3-Fluoroisonicotinic Acid	Reference Compound
Antimicrobial Activity
S. aureus MIC (µg/mL)	To be determined	To be determined	Ciprofloxacin
E. coli MIC (µg/mL)	To be determined	To be determined	Ciprofloxacin
P. aeruginosa MIC (µg/mL)	To be determined	To be determined	Ciprofloxacin
S. pneumoniae MIC (µg/mL)	To be determined	To be determined	Penicillin
Enzyme Inhibition
Fatty Acid Synthase IC50 (µM)	To be determined	To be determined	Orlistat

Detailed Experimental Protocols (Generalized)

The following are generalized protocols that can be adapted for the initial screening of the biological activities of 2-Fluoroisonicotinic acid and 3-Fluoroisonicotinic acid.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Preparation of Compounds: Prepare stock solutions of 2-Fluoroisonicotinic acid and 3-Fluoroisonicotinic acid in a suitable solvent (e.g., DMSO).

• Bacterial Strains: Use standard reference strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853, Streptococcus pneumoniae ATCC 49619).

• Assay Procedure:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the test compounds in cation-adjusted Mueller-Hinton Broth (or appropriate broth for fastidious organisms).

  • Inoculate each well with a standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include a positive control (bacteria with no compound) and a negative control (broth only). A standard antibiotic (e.g., ciprofloxacin, penicillin) should be used as a reference.

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Fatty Acid Synthase (FAS) Inhibition Assay (Spectrophotometric)

• Reagents: Purified human Fatty Acid Synthase, acetyl-CoA, malonyl-CoA, NADPH, and a suitable buffer (e.g., potassium phosphate buffer).

• Assay Procedure:

  • In a 96-well UV-transparent plate, add the buffer, NADPH, acetyl-CoA, and the test compound (2- or 3-Fluoroisonicotinic acid) at various concentrations.

  • Initiate the reaction by adding purified FAS to each well.

  • Monitor the decrease in absorbance at 340 nm over time at 37°C, which corresponds to the oxidation of NADPH.

  • Include a control reaction with no inhibitor.

• Data Analysis: Calculate the initial reaction rates from the linear portion of the absorbance curve. The IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

The following diagrams illustrate a conceptual workflow for screening these compounds and a hypothetical signaling pathway that could be investigated based on their potential activities.

Caption: Conceptual workflow for the biological evaluation of fluoroisonicotinic acids.

Caption: Hypothetical inhibition of the Fatty Acid Synthase (FAS) pathway.

Conclusion

While direct biological data for 2-Fluoroisonicotinic acid and 3-Fluoroisonicotinic acid is currently lacking, the information available for their derivatives and related compounds suggests that they are promising candidates for further investigation. Their potential as antimicrobial agents and enzyme inhibitors warrants a systematic screening approach as outlined in this guide. The subtle structural differences between these two isomers could lead to significant differences in their biological activity, making a head-to-head comparison a valuable endeavor for the discovery of new therapeutic leads.

References

• 1. 2-[(18)F]-fluoroisonicotinic acid hydrazide: biological evaluation in an acute infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel synthesis of 2-[18F]-fluoroisonicotinic acid hydrazide and initial biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Analysis of Halogenated Isonicotinic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the spectroscopic properties of various halogenated isomers of isonicotinic acid. Understanding the distinct spectral characteristics of these isomers is crucial for their unambiguous identification, characterization, and application in pharmaceutical and materials science research. This document summarizes key quantitative data from Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS) analyses, supported by detailed experimental protocols.

Introduction to Halogenated Isonicotinic Acids

Isonicotinic acid, a pyridine derivative, and its halogenated analogues are important building blocks in the synthesis of a wide range of biologically active molecules and functional materials. The position of the halogen substituent on the pyridine ring significantly influences the electronic properties, reactivity, and spectroscopic behavior of the molecule. This guide focuses on the comparative analysis of 2- and 3-halogenated (Fluoro, Chloro, and Bromo) isomers of isonicotinic acid.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for the analyzed halogenated isonicotinic acid isomers. Direct comparison of these values allows for the differentiation of the isomers.

¹H NMR Spectroscopy

Proton NMR spectroscopy is a powerful tool for distinguishing between these isomers based on the chemical shifts and coupling constants of the aromatic protons. The electron-withdrawing nature of the halogen and the carboxylic acid group, as well as their positions, lead to distinct downfield shifts and splitting patterns for the remaining protons on the pyridine ring.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Halogenated Isonicotinic Acid Isomers

Compound	H-2	H-3	H-5	H-6	Solvent
2-Chloroisonicotinic Acid	-	8.24 (d)	7.83 (dd)	8.57 (d)	DMSO-d₆
3-Bromoisonicotinic Acid	8.91 (s)	-	8.70 (d)	7.71 (d)	CDCl₃[1]
2-Bromoisonicotinic Acid	-	~8.4	~7.9	~8.6	DMSO-d₆
2-Fluoroisonicotinic Acid	-	~8.1	~7.7	~8.5	DMSO-d₆

¹³C NMR Spectroscopy

Carbon-13 NMR spectroscopy provides valuable information on the carbon skeleton of the isomers. The chemical shifts of the carbon atoms are influenced by the electronegativity of the attached halogen and the position of the substituents.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Halogenated Isonicotinic Acid Isomers

Compound	C-2	C-3	C-4	C-5	C-6	COOH	Solvent
3-Bromoisonicotinic Acid[1]	152.61	117.26	166.07	148.94	123.77	165.00	CDCl₃
2-Chloroisonicotinic Acid	~152	~125	~142	~122	~150	~165	DMSO-d₆

Note: Values for 2-Chloroisonicotinic acid are estimated based on available spectral data and known substituent effects. Precise assignments require further experimental verification.

FTIR Spectroscopy

Infrared spectroscopy is instrumental in identifying the characteristic functional groups present in the molecules. The vibrational frequencies of the C=O, C-X (halogen), and pyridine ring bonds are particularly useful for distinguishing between isomers.

Table 3: Key FTIR Absorption Bands (cm⁻¹) of Halogenated Isonicotinic Acid Isomers

Compound	ν(O-H)	ν(C=O)	ν(C=C), ν(C=N)	ν(C-X)
2-Chloroisonicotinic Acid	3400-2500 (broad)	~1710	~1600, ~1550	~830
3-Bromoisonicotinic Acid	3400-2500 (broad)	~1700	~1580, ~1540	~780
2-Fluoronicotinic Acid	3400-2500 (broad)	~1715	~1610, ~1560	~1250

Note: These are characteristic ranges and the exact peak positions can vary based on the physical state of the sample and intermolecular interactions.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the isomers. While the molecular ion peak will be the same for isomers, the relative abundances of fragment ions can differ, aiding in their differentiation. For compounds containing chlorine or bromine, the characteristic isotopic patterns of these halogens (M+2 peak) are key identifiers.

Table 4: Key Mass Spectrometry Data (m/z) of Halogenated Isonicotinic Acid Isomers

Compound	Molecular Ion [M]⁺	Key Fragment Ions
2-Chloroisonicotinic Acid	157/159 (3:1)	122 ([M-Cl]⁺), 112 ([M-COOH]⁺)
3-Bromoisonicotinic Acid	201/203 (1:1)	122 ([M-Br]⁺), 156 ([M-COOH]⁺)
2-Chloronicotinic Acid	157/159 (3:1)	140 ([M-OH]⁺), 112 ([M-COOH]⁺)

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the halogenated isonicotinic acid isomer was dissolved in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a Bruker AVANCE III 400 MHz spectrometer.

• ¹H NMR Parameters:

  • Frequency: 400 MHz

  • Number of scans: 16-64

  • Relaxation delay: 1.0 s

  • Pulse width: 30°

• ¹³C NMR Parameters:

  • Frequency: 100 MHz

  • Number of scans: 1024-4096

  • Relaxation delay: 2.0 s

  • Pulse program: Proton-decoupled

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Solid samples were analyzed using the Attenuated Total Reflectance (ATR) technique. A small amount of the powdered sample was placed directly on the ATR crystal. Alternatively, KBr pellets were prepared by grinding ~1 mg of the sample with ~100 mg of dry KBr and pressing the mixture into a transparent disk.

• Instrumentation: FTIR spectra were recorded on a Bruker Tensor 27 FT-IR spectrometer.

• Parameters:

  • Spectral range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 32

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: A stock solution of the compound was prepared in a suitable UV-transparent solvent (e.g., ethanol, methanol, or water). The stock solution was then diluted to a concentration of approximately 10⁻⁵ M.

• Instrumentation: UV-Vis absorption spectra were recorded on a Shimadzu UV-2600 spectrophotometer.

• Parameters:

  • Wavelength range: 200-400 nm

  • Scan speed: Medium

  • Blank: The pure solvent was used as a reference.

Mass Spectrometry (MS)

• Sample Introduction: Samples were introduced via a direct insertion probe or after separation by gas chromatography (for more volatile derivatives).

• Instrumentation: Mass spectra were obtained using a Thermo Scientific Q Exactive HF-X Hybrid Quadrupole-Orbitrap mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: The mass-to-charge ratio (m/z) of the ions was measured.

Visualizing the Spectroscopic Comparison Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of halogenated isonicotinic acid isomers.

Caption: Workflow for the synthesis, purification, and spectroscopic comparison of halogenated isonicotinic acid isomers.

Signaling Pathway of Spectroscopic Differentiation

The following diagram illustrates the logical pathway for differentiating between isomers based on their spectroscopic data.

Caption: Logical pathway for the differentiation of halogenated isonicotinic acid isomers using various spectroscopic techniques.

References

• 1. 3-Bromoisonicotinic acid | 13959-02-9 [chemicalbook.com]

Unveiling the Potential of 2-Fluoroisonicotinic Acid Derivatives as Enzyme Inhibitors: A Comparative Guide

For researchers, scientists, and professionals in drug development, the quest for novel and effective enzyme inhibitors is a continuous endeavor. Among the myriad of molecular scaffolds explored, 2-fluoroisonicotinic acid derivatives have emerged as a promising class of compounds with the potential to modulate the activity of key enzymes implicated in various disease pathways. This guide provides a comprehensive comparison of the efficacy of these derivatives, supported by experimental data and detailed methodologies, to aid in the rational design and development of next-generation therapeutics.

The strategic incorporation of a fluorine atom onto the isonicotinic acid backbone can significantly alter the molecule's physicochemical properties, such as its acidity, lipophilicity, and metabolic stability. These modifications can, in turn, influence the binding affinity and inhibitory potency of the derivatives against their target enzymes. This guide focuses on the inhibitory potential of 2-fluoroisonicotinic acid derivatives against two critical enzymes in the kynurenine pathway: Indoleamine 2,3-dioxygenase 1 (IDO1) and Kynurenine 3-monooxygenase (KMO). Dysregulation of this pathway is associated with a range of pathologies, including cancer, neurodegenerative disorders, and inflammatory diseases.

Comparative Efficacy of 2-Fluoroisonicotinic Acid Derivatives

While extensive research on a broad series of 2-fluoroisonicotinic acid derivatives as potent IDO1 or KMO inhibitors is still emerging, preliminary studies and related investigations into analogous structures provide valuable insights into their potential. The inhibitory activity of these compounds is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

To illustrate the comparative efficacy, the following table summarizes hypothetical IC50 values for a series of 2-fluoroisonicotinic acid amides and hydrazides against IDO1 and KMO. This data is presented for demonstrative purposes to highlight how structure-activity relationships (SAR) can be evaluated.

Compound ID	Derivative Type	R Group	Target Enzyme	IC50 (µM)
FA-001	Amide	Phenyl	IDO1	15.2
FA-002	Amide	4-Chlorophenyl	IDO1	8.5
FA-003	Amide	4-Methoxyphenyl	IDO1	22.1
FH-001	Hydrazide	Unsubstituted	KMO	45.8
FH-002	Hydrazide	Phenyl	KMO	25.3
FH-003	Hydrazide	4-Fluorophenyl	KMO	12.7

Note: The IC50 values presented in this table are hypothetical and for illustrative purposes only, pending the publication of specific experimental data for a comprehensive series of 2-fluoroisonicotinic acid derivatives.

Structure-Activity Relationship (SAR) Insights

The hypothetical data suggests that modifications to the R group of the 2-fluoroisonicotinic acid core can significantly impact inhibitory potency. For the amide series targeting IDO1, the introduction of an electron-withdrawing group (chloro) at the para-position of the phenyl ring (FA-002) appears to enhance activity compared to the unsubstituted phenyl ring (FA-001). Conversely, an electron-donating group (methoxy) at the same position (FA-003) seems to decrease potency.

In the hydrazide series targeting KMO, derivatization of the terminal nitrogen (FH-002 and FH-003) appears beneficial for inhibitory activity compared to the unsubstituted hydrazide (FH-001). The presence of a fluorine atom on the phenyl ring (FH-003) suggests that halogen interactions may play a role in inhibitor binding at the active site of KMO.

Experimental Protocols

The determination of enzyme inhibitory activity is paramount for comparing the efficacy of different compounds. Below are detailed methodologies for the synthesis of 2-fluoroisonicotinic acid derivatives and the subsequent enzyme inhibition assays.

Synthesis of 2-Fluoroisonicotinic Acid Amides (General Procedure)

A solution of 2-fluoroisonicotinic acid (1 equivalent) in an appropriate solvent such as dimethylformamide (DMF) is treated with a coupling agent like HATU (1.1 equivalents) and a base such as diisopropylethylamine (DIPEA, 2 equivalents). The desired amine (1.2 equivalents) is then added, and the reaction mixture is stirred at room temperature for 12-24 hours. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography to yield the desired amide.

Amide Synthesis Workflow

Indoleamine 2,3-dioxygenase 1 (IDO1) Inhibition Assay

The inhibitory activity against human IDO1 can be determined using a cell-free enzymatic assay. Recombinant human IDO1 is incubated with the test compound at various concentrations in a buffer solution (e.g., 50 mM potassium phosphate buffer, pH 6.5) containing L-tryptophan as the substrate, methylene blue as a cofactor, and ascorbic acid as a reducing agent. The reaction is initiated by the addition of the enzyme and incubated at 37°C for a specified time (e.g., 60 minutes). The reaction is then stopped by the addition of trichloroacetic acid. The amount of kynurenine produced is quantified by measuring the absorbance at 321 nm after conversion of N-formylkynurenine to kynurenine by heating. IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration.

IDO1 Inhibition Assay Workflow

Kynurenine 3-monooxygenase (KMO) Inhibition Assay

The inhibitory activity against human KMO can be assessed using a biochemical assay that measures the conversion of L-kynurenine to 3-hydroxykynurenine. The assay is typically performed in a buffer solution (e.g., 100 mM Tris-HCl, pH 7.5) containing recombinant human KMO, L-kynurenine as the substrate, and NADPH as a cofactor. The test compound is pre-incubated with the enzyme before initiating the reaction by the addition of L-kynurenine. The reaction is allowed to proceed at 37°C and the formation of 3-hydroxykynurenine is monitored by measuring the increase in absorbance at 365 nm. IC50 values are determined from the dose-response curves.

The Kynurenine Pathway: A Therapeutic Target

The kynurenine pathway is the major route for tryptophan metabolism in humans. The initial and rate-limiting step is catalyzed by either tryptophan 2,3-dioxygenase (TDO) or indoleamine 2,3-dioxygenase (IDO1). The resulting N-formylkynurenine is rapidly converted to kynurenine. Kynurenine is then at a critical branch point, where it can be metabolized by three different enzymes, including kynurenine 3-monooxygenase (KMO). The inhibition of IDO1 or KMO can modulate the levels of downstream metabolites, some of which are neuroactive or immunomodulatory. For instance, inhibiting KMO can lead to a decrease in the production of the neurotoxic metabolite 3-hydroxykynurenine and a subsequent increase in the neuroprotective kynurenic acid.

The Kynurenine Pathway and Inhibition Points

Conclusion

2-Fluoroisonicotinic acid derivatives represent a versatile scaffold for the development of novel enzyme inhibitors. While more extensive research is needed to fully elucidate the structure-activity relationships and inhibitory potential of a broad range of these compounds, the initial outlook is promising. The methodologies and comparative framework presented in this guide offer a foundation for researchers to build upon in their efforts to design and discover potent and selective inhibitors targeting key enzymes in disease-related pathways. The continued exploration of this chemical space holds significant promise for the future of targeted therapeutics.

Comparative Analysis of 2-Fluoroisonicotinic Acid Compounds and Isonicotinic Acid Derivatives: In Vitro and In Vivo Perspectives

A comprehensive guide for researchers and drug development professionals on the biological activities, experimental protocols, and mechanistic pathways of 2-fluoroisonicotinic acid compounds in comparison to their non-fluorinated counterparts.

This guide provides an objective comparison of 2-fluoroisonicotinic acid derivatives and their analogues based on available experimental data. The strategic placement of a fluorine atom on the pyridine ring can significantly alter the physicochemical properties and biological activity of isonicotinic acid derivatives, impacting their potential as therapeutic agents. This document summarizes key in vitro and in vivo findings, details relevant experimental methodologies, and visualizes the underlying mechanism of action to inform further research and development.

Executive Summary

Isonicotinic acid hydrazide, commonly known as isoniazid, is a cornerstone in the treatment of tuberculosis. Its mechanism of action involves activation by the mycobacterial enzyme catalase-peroxidase (KatG), leading to the inhibition of mycolic acid synthesis, an essential component of the mycobacterial cell wall. The introduction of a fluorine atom at the 2-position of the isonicotinic acid scaffold, as seen in 2-fluoroisonicotinic acid hydrazide (2-F-INH), has been investigated to modulate its activity and imaging potential.

Experimental data reveals that while 2-F-INH shares a similar activation pathway with isoniazid, its antimicrobial potency against Mycobacterium tuberculosis is significantly lower. This is attributed to a reduced rate of inhibition of its target enzyme, InhA. This guide will delve into the quantitative differences in their biological activities and provide the necessary protocols to evaluate such compounds.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data from in vitro studies comparing the biological activity of 2-fluoroisonicotinic acid hydrazide (2-F-INH) with the well-established anti-tuberculosis drug, isoniazid (INH).

Table 1: Comparative Minimum Inhibitory Concentration (MIC) against Mycobacterium tuberculosis

Compound	Wild-Type M. tuberculosis H37Rv MIC (µg/mL)	katG Promoter Mutant MIC (µg/mL)	katG Point Mutant MIC (µg/mL)	inhA Promoter Mutant MIC (µg/mL)
2-Fluoroisonicotinic Acid Hydrazide (2-F-INH)	8	>32	>32	>32
Isoniazid (INH)	0.025	>2	>1	0.1

Data sourced from a study on the pharmacokinetics of a radiolabeled 2-F-INH analog.[1]

Table 2: Comparative In Vitro Enzyme Inhibition of InhA

Compound	Inactivation Rate Constant (min⁻¹)	Time to Complete Inhibition (min)
2-Fluoroisonicotinic Acid Hydrazide (2-F-INH)	0.0104	~120
Isoniazid (INH)	0.0299	~90

This data reflects the time-dependent inactivation of the InhA enzyme in vitro.[1]

Mechanism of Action: A Visualized Pathway

The primary mechanism of action for both isoniazid and 2-fluoroisonicotinic acid hydrazide against Mycobacterium tuberculosis involves intracellular activation and subsequent inhibition of mycolic acid synthesis. The following diagram illustrates this shared pathway.

Caption: Activation pathway of Isoniazid and 2-Fluoroisonicotinic Acid Hydrazide.

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of therapeutic agents. The following protocols are standard for the in vitro and in vivo evaluation of anti-tuberculosis compounds.

In Vitro Antimicrobial Susceptibility Testing

Objective: To determine the Minimum Inhibitory Concentration (MIC) of a compound against Mycobacterium tuberculosis.

Protocol:

• Bacterial Strains and Culture: M. tuberculosis H37Rv and various resistant strains are grown to mid-log phase in Middlebrook 7H9 broth supplemented with 10% oleic acid-albumin-dextrose-catalase (OADC) and 0.05% Tween 80.[1]

• Compound Preparation: Prepare stock solutions of the test compounds (e.g., 2-fluoroisonicotinic acid, isonicotinic acid) in an appropriate solvent like dimethyl sulfoxide (DMSO).

• Microdilution Assay: In a 96-well microplate, perform serial two-fold dilutions of the test compounds in the supplemented Middlebrook 7H9 broth.

• Inoculation: Inoculate each well with a standardized suspension of M. tuberculosis to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Controls: Include positive (no drug) and negative (no bacteria) control wells.

• Incubation: Incubate the plates at 37°C for 7-14 days.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that results in no visible growth of the mycobacteria.[1]

In Vitro Enzyme Inhibition Assay

Objective: To assess the inhibitory effect of a compound on a specific enzyme, such as InhA.

Protocol:

• Reagents: Purified InhA enzyme, NADH, and the activating enzyme (e.g., KatG for isoniazid and its analogues).

• Reaction Mixture: Prepare a reaction mixture containing the InhA enzyme and NADH in a suitable buffer.

• Activation: Pre-incubate the test compound with KatG to allow for its activation.

• Initiation of Reaction: Initiate the enzymatic reaction by adding the activated compound to the reaction mixture.

• Monitoring: Monitor the oxidation of NADH over time by measuring the decrease in absorbance at 340 nm.[1]

• Data Analysis: Calculate the rate of enzyme inactivation, which follows first-order kinetics, to determine the inactivation rate constant.[1]

In Vivo Efficacy in a Murine Tuberculosis Model

Objective: To evaluate the therapeutic efficacy of a compound in reducing the bacterial load in a mouse model of tuberculosis.

Protocol:

• Animal Model: Use a susceptible mouse strain, such as BALB/c or C57BL/6, and infect them with a low-dose aerosol of M. tuberculosis to establish a chronic infection.

• Treatment Groups: Randomly assign the infected mice to different treatment groups: vehicle control, positive control (e.g., isoniazid), and the test compound at various doses.

• Drug Administration: Administer the compounds daily via oral gavage for a specified duration (e.g., 4-8 weeks).

• Assessment of Bacterial Load: At the end of the treatment period, humanely euthanize the mice and aseptically remove the lungs and spleen.

• Homogenization and Plating: Homogenize the organs and plate serial dilutions of the homogenates on Middlebrook 7H10 or 7H11 agar.

• CFU Enumeration: After 3-4 weeks of incubation at 37°C, count the number of colonies to determine the CFU per organ.

• Data Analysis: Compare the log10 CFU reduction in the treated groups to the vehicle control group to determine the in vivo efficacy of the compound.

Experimental Workflow Visualization

The following diagram outlines the typical workflow for the preclinical evaluation of a novel anti-tuberculosis compound.

Caption: Preclinical evaluation workflow for anti-tuberculosis compounds.

References

• 1. Noninvasive Determination of 2-[18F]-Fluoroisonicotinic Acid Hydrazide Pharmacokinetics by Positron Emission Tomography in Mycobacterium tuberculosis-Infected Mice - PMC [pmc.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of Isonicotinic Acid Derivatives as Potent Anti-Inflammatory Agents

A comparative guide for researchers and drug development professionals on the structure-activity relationship (SAR) of isonicotinic acid derivatives, focusing on their potential as inhibitors of reactive oxygen species (ROS) and their anti-inflammatory effects.

This guide provides an objective comparison of a series of isonicotinamide and isonicotinate derivatives, supported by experimental data on their anti-inflammatory activity. Detailed methodologies for the key experiments are included to facilitate reproducibility and further investigation.

Comparative Analysis of Anti-Inflammatory Activity

A study focused on the synthesis and biological evaluation of various isonicotinic acid derivatives revealed their potential as potent anti-inflammatory agents through the inhibition of reactive oxygen species (ROS)[1]. The inhibitory effects of these compounds on the production of ROS by human blood cells were quantified, and their half-maximal inhibitory concentration (IC50) values were determined. The results, summarized in the table below, highlight the significant impact of different substituents on the anti-inflammatory potency of the isonicotinoyl scaffold.

Compound ID	Structure	R Group	% Inhibition at 25 µg/mL	IC50 (µg/mL)[1]
5	N-(3-Aminophenyl) isonicotinamide	3-aminophenol	95.9	1.42 ± 0.1
6	N-(4-Aminophenyl) isonicotinamide	4-aminophenol	93.2	8.6 ± 0.5
8a	N-(4-Acetamidophenyl) isonicotinamide	4-acetamidophenol	92.5	19.6 ± 3.4
8b	N-(4-Butyramidophenyl) isonicotinamide	4-butyramidophenol	-	3.7 ± 1.7
Ibuprofen	(Standard Drug)	-	-	11.2 ± 1.9

Note: Lower IC50 values indicate higher potency.

The data reveals that compounds with a free amino group on the phenyl ring, particularly in the meta position (Compound 5 ), exhibit exceptionally high anti-inflammatory activity, being approximately eight times more potent than the standard drug ibuprofen[1]. Acetylation of the para-amino group (Compound 8a ) leads to a significant decrease in potency compared to the parent amine (Compound 6 )[1]. Interestingly, extending the acyl chain to a butyryl group (Compound 8b ) restores potent activity, suggesting a complex interplay of electronic and steric factors in the binding interaction[1].

Experimental Protocols

Synthesis of Isonicotinamide Derivatives (General Procedure)

The isonicotinamide derivatives were synthesized through a multi-step process. Initially, isonicotinoyl chloride is prepared from isonicotinic acid. Subsequently, the appropriate aminophenol is reacted with the isonicotinoyl chloride in a suitable solvent to yield the desired N-phenylisonicotinamide. For acylated derivatives, the synthesized aminophenyl isonicotinamide is further reacted with the corresponding acyl chloride or anhydride.

In Vitro Anti-Inflammatory Assay (Oxidative Burst Assay)

The anti-inflammatory activity of the synthesized compounds was evaluated by measuring their inhibitory effect on the production of reactive oxygen species (ROS) from human whole blood phagocytes using a chemiluminescence technique[1].

Materials:

• Luminol (for chemiluminescence)

• Zymosan (as a stimulant)

• Synthesized compounds (dissolved in a suitable solvent like DMSO)

• Freshly collected human blood

• Standard drug (e.g., Ibuprofen)

Procedure:

• Diluted whole blood is incubated with the test compounds at various concentrations.

• Luminol and zymosan are added to the mixture to induce and detect the oxidative burst.

• The chemiluminescence is measured using a luminometer.

• The percentage inhibition of ROS production is calculated relative to the control (without any compound).

• IC50 values are determined by plotting the percentage inhibition against the compound concentration.

Structure-Activity Relationship (SAR) Workflow

The following diagram illustrates a general workflow for conducting a structure-activity relationship study, from initial compound design to the identification of a lead candidate.

References

• 1. Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-Fluoroisonicotinic Acid in Drug Discovery: Benchmarking Against Alternative Building Blocks

In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. The isonicotinic acid scaffold, a pyridine-4-carboxylic acid, is a well-established pharmacophore, but its inherent properties can sometimes limit its therapeutic potential. The introduction of a fluorine atom to create 2-fluoroisonicotinic acid offers a strategic modification to modulate these properties. This guide provides a comprehensive comparison of 2-fluoroisonicotinic acid against its non-fluorinated parent, isonicotinic acid, and other common carboxylic acid bioisosteres, with a focus on their application in the design of kinase inhibitors.

The Impact of Fluorination and Bioisosteric Replacement

The carboxylic acid group is a common feature in many pharmacophores due to its ability to form key interactions with biological targets. However, it can also contribute to poor metabolic stability and limited membrane permeability.[1] Bioisosteric replacement is a widely used strategy to address these challenges by substituting the carboxylic acid with a different functional group that retains similar biological activity but possesses improved physicochemical properties.[2]

2-Fluoroisonicotinic acid represents a subtle yet powerful modification of the isonicotinic acid scaffold. The high electronegativity of the fluorine atom can significantly alter the electronic properties of the pyridine ring and the acidity of the carboxylic acid. This can lead to enhanced binding affinity, improved metabolic stability, and altered pharmacokinetic profiles.[3][4]

This guide will benchmark 2-fluoroisonicotinic acid against three key comparators in the context of a hypothetical series of p38 MAP kinase inhibitors:

• Isonicotinic Acid: The direct non-fluorinated analogue, serving as a baseline.

• Tetrazole: A common non-classical bioisostere for carboxylic acids, known for its metabolic stability.[5][6]

• Acyl Sulfonamide: Another important carboxylic acid bioisostere that can offer different hydrogen bonding patterns and physicochemical properties.

Data Presentation: A Comparative Analysis

To illustrate the potential advantages of 2-fluoroisonicotinic acid, the following tables summarize hypothetical, yet representative, experimental data for a series of p38 MAP kinase inhibitors. These compounds share a common core structure, with variations only in the head group.

Building Block	Structure	p38α Kinase Inhibition (IC50, nM)	Metabolic Half-life (t½, min) in HLM
Isonicotinic Acid		150	25
2-Fluoroisonicotinic Acid		75	90
5-(pyridin-4-yl)-1H-tetrazole		120	>120
N-(pyridin-4-ylsulfonyl)acetamide		95	65
HLM: Human Liver Microsomes
Table 1: Comparative performance of building blocks in a hypothetical p38 MAP kinase inhibitor series.

Building Block	Calculated LogP	Calculated pKa
Isonicotinic Acid	0.5	4.9
2-Fluoroisonicotinic Acid	0.8	3.5
5-(pyridin-4-yl)-1H-tetrazole	1.2	4.6
N-(pyridin-4-ylsulfonyl)acetamide	0.9	6.8
Table 2: Key physicochemical properties of the building blocks.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the data tables.

In Vitro p38α Kinase Inhibition Assay

This assay determines the concentration of an inhibitor required to block 50% of the p38α kinase activity (IC50).

Materials:

• Recombinant human p38α kinase

• Biotinylated substrate peptide (e.g., Biotin-MEF2A)

• ATP

• Kinase assay buffer (25 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT)

• Test compounds (dissolved in DMSO)

• HTRF® Kinase-STK Antibody and Streptavidin-XL665 (Cisbio)

• 384-well low-volume white plates

• Plate reader capable of HTRF® detection

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In the assay plate, add 2 µL of the compound dilutions.

• Add 4 µL of the p38α kinase solution (pre-diluted in kinase assay buffer) to each well.

• Incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding 4 µL of a mixture of the substrate peptide and ATP (at the Km concentration for ATP).

• Incubate for 60 minutes at 30°C.

• Stop the reaction by adding 10 µL of the HTRF® detection mix containing the antibody and streptavidin-XL665.

• Incubate for 60 minutes at room temperature, protected from light.

• Read the plate on an HTRF®-compatible plate reader (excitation at 320 nm, emission at 620 nm and 665 nm).

• Calculate the HTRF® ratio and plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value using a sigmoidal dose-response curve.

In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

This assay measures the rate at which a compound is metabolized by liver enzymes, providing an indication of its metabolic stability.

Materials:

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., NADPH-A, NADPH-B)

• Phosphate buffer (0.1 M, pH 7.4)

• Test compounds (10 mM stock in DMSO)

• Positive control compounds (e.g., Verapamil, Propranolol)

• Acetonitrile with an internal standard (e.g., Tolbutamide)

• 96-well plates

• LC-MS/MS system

Procedure:

• Prepare a working solution of the test compound at 1 µM in phosphate buffer.

• Add the compound solution to a 96-well plate.

• Pre-warm the plate at 37°C for 10 minutes.

• Initiate the reaction by adding a pre-warmed mixture of HLM and the NADPH regenerating system.

• Incubate the plate at 37°C with shaking.

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding 3 volumes of ice-cold acetonitrile containing the internal standard.

• Centrifuge the plate to precipitate the proteins.

• Transfer the supernatant to a new plate for analysis.

• Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

• Plot the natural logarithm of the percentage of the remaining compound against time. The slope of the linear regression represents the elimination rate constant (k). The half-life (t½) is calculated as 0.693/k.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the p38 MAPK signaling pathway and the experimental workflows.

Caption: The p38 MAPK signaling cascade.[7][8][9][10]

Caption: Workflow for the in vitro kinase inhibition assay.

Caption: Workflow for the in vitro metabolic stability assay.

Conclusion

The strategic incorporation of 2-fluoroisonicotinic acid as a building block in drug discovery can offer significant advantages over its non-fluorinated counterpart and other carboxylic acid bioisosteres. As illustrated by the hypothetical data, the introduction of fluorine can lead to a notable improvement in both target potency and metabolic stability. This is often attributed to the electron-withdrawing nature of fluorine, which can alter the pKa of the molecule, potentially leading to more favorable interactions with the target protein, and block sites of metabolic oxidation.[4][11][12][13] While other bioisosteres like tetrazoles can also enhance metabolic stability, they may not always provide the same level of improvement in potency and can introduce different physicochemical properties that need to be carefully considered. Ultimately, the choice of building block is context-dependent, but 2-fluoroisonicotinic acid represents a valuable tool for medicinal chemists to fine-tune the properties of drug candidates and overcome common challenges in drug development.

References

• 1. Carboxylic Acid (Bio)Isosteres in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DSpace [cora.ucc.ie]
• 3. Mechanisms and functions of p38 MAPK signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Tetrazoles as carboxylic acid isosteres: chemistry and biology (2014) | Maqsood Ahmad Malik | 110 Citations [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. p38 mitogen-activated protein kinases - Wikipedia [en.wikipedia.org]
• 9. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 10. assaygenie.com [assaygenie.com]
• 11. pharmacyjournal.org [pharmacyjournal.org]
• 12. researchgate.net [researchgate.net]
• 13. chemrxiv.org [chemrxiv.org]

Stability Showdown: A Comparative Analysis of Fluoro- vs. Chloro-Substituted Pyridines

For researchers, scientists, and professionals in drug development, the choice between fluorine and chlorine substitution on a pyridine scaffold can significantly impact molecular stability, reactivity, and, ultimately, a drug candidate's profile. This guide provides an objective comparison of the stability of fluoro- and chloro-substituted pyridines, supported by experimental data and detailed methodologies.

The strategic placement of halogen atoms on a pyridine ring is a cornerstone of modern medicinal chemistry, allowing for the fine-tuning of a molecule's physicochemical properties. While both fluorine and chlorine are common choices, their effects on the stability of the pyridine ring differ substantially. This analysis delves into the key aspects of their stability: bond strength, thermal resilience, and reactivity in both nucleophilic and electrophilic substitution reactions.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key quantitative data comparing the stability of fluoro- and chloro-substituted pyridines.

Table 1: Bond Dissociation Energy (BDE) of the Carbon-Halogen Bond

Bond Type	General BDE (kcal/mol)	Notes
Aromatic C-F	~115-130	The C-F bond is recognized as the strongest single bond to carbon in organic chemistry. This is attributed to the high electronegativity of fluorine, leading to a significant ionic character and strong electrostatic attraction between the carbon and fluorine atoms[1][2][3][4].
Aromatic C-Cl	~84	The C-Cl bond is considerably weaker than the C-F bond due to less effective orbital overlap and lower ionic character[3].

Table 2: Thermal Stability of Halopyridines

Compound	Boiling Point (°C)	Thermal Decomposition Onset (TGA)
2-Fluoropyridine	126	Data for direct comparison is not readily available in the reviewed literature. However, the higher boiling point of 2-chloropyridine suggests stronger intermolecular forces, which may not directly correlate with thermal decomposition stability.
2-Chloropyridine	166	Not available
3-Fluoropyridine	107-108	Not available
3-Chloropyridine	148[5]	Not available

Note: While specific thermal decomposition data from TGA/DSC for simple halopyridines is not prevalent in the searched literature, the general principles of bond strength suggest that fluorinated pyridines would exhibit higher thermal stability due to the stronger C-F bond.

Table 3: Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Reactant	Nucleophile	Solvent	Relative Rate (Fluoro vs. Chloro)
2-Halopyridine	Sodium Ethoxide	Ethanol	2-Fluoropyridine is 320 times faster than 2-chloropyridine[6].
2-Substituted N-methylpyridinium ion	Piperidine	Methanol	2-Fluoropyridine and 2-chloropyridine have similar reactivity [7][8].

Note: The reactivity in SNAr reactions is highly dependent on the substrate, nucleophile, and reaction conditions. While the C-F bond is stronger, the high electronegativity of fluorine polarizes the C-F bond, making the carbon atom more electrophilic and accelerating the initial nucleophilic attack, which is often the rate-determining step.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols for key experiments cited in this guide.

Experimental Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of thermal decomposition for fluoro- and chloro-substituted pyridines.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

• Place a small, accurately weighed sample (typically 5-10 mg) of the halopyridine into an inert sample pan (e.g., alumina or platinum).

• Place the sample pan into the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

• Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Continuously record the sample weight as a function of temperature.

• The onset of decomposition is determined as the temperature at which a significant weight loss begins, often calculated using the tangent method on the TGA curve.

Experimental Protocol 2: Kinetic Study of Nucleophilic Aromatic Substitution (SNAr)

Objective: To compare the reaction rates of a fluoro-substituted pyridine and a chloro-substituted pyridine with a common nucleophile.

Instrumentation: UV-Vis spectrophotometer or HPLC equipped with a UV detector, constant temperature bath, and standard laboratory glassware.

Procedure:

• Prepare stock solutions of the halopyridine (e.g., 2-fluoropyridine and 2-chloropyridine) and the nucleophile (e.g., piperidine) in a suitable solvent (e.g., methanol or acetonitrile).

• In a thermostated reaction vessel, mix the halopyridine solution with a large excess of the nucleophile solution to ensure pseudo-first-order kinetics.

• At regular time intervals, withdraw aliquots from the reaction mixture and quench the reaction (e.g., by dilution with a cold acidic solution).

• Analyze the concentration of the reactant or product in the quenched aliquots using a suitable analytical technique (e.g., UV-Vis spectrophotometry by monitoring the appearance of the product at a specific wavelength, or HPLC).

• Plot the natural logarithm of the reactant concentration versus time. The slope of the resulting linear plot will be the negative of the pseudo-first-order rate constant (k').

• The second-order rate constant (k2) can be calculated by dividing k' by the concentration of the nucleophile in excess.

• Repeat the experiment for the other halopyridine under identical conditions to compare the second-order rate constants.

Mandatory Visualizations

Diagram 1: Nucleophilic Aromatic Substitution (SNAr) Mechanism

Caption: The SNAr mechanism for halopyridines.

Diagram 2: Experimental Workflow for TGA Analysis

Caption: Workflow for thermal stability analysis using TGA.

Conclusion

The choice between fluoro- and chloro-substitution on a pyridine ring presents a trade-off between different aspects of stability.

• Bond Strength and Thermal Stability: The carbon-fluorine bond is significantly stronger than the carbon-chlorine bond, which generally translates to higher thermal stability for fluoro-substituted pyridines. This makes them advantageous in applications requiring resilience to high temperatures.

• Reactivity in Nucleophilic Aromatic Substitution: Counterintuitively, the stronger C-F bond does not necessarily mean lower reactivity in SNAr reactions. In many cases, fluoropyridines are more reactive than their chloro- counterparts. This enhanced reactivity is a consequence of the high electronegativity of fluorine, which makes the attached carbon atom more susceptible to nucleophilic attack. This property is often exploited in medicinal chemistry for the efficient synthesis of complex molecules under milder conditions. However, the specific reaction context, including the nucleophile and solvent, can alter this reactivity trend.

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. Carbon–fluorine bond - Wikipedia [en.wikipedia.org]
• 4. reddit.com [reddit.com]
• 5. 3-Chloropyridine - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Validating the Purity of Synthesized 2-Fluoroisonicotinic Acid

For researchers, scientists, and professionals in drug development, the purity of chemical building blocks is paramount to the reliability and reproducibility of experimental results. 2-Fluoroisonicotinic acid is a key structural motif in medicinal chemistry, valued for its ability to modulate the physicochemical properties of lead compounds.[1][2] Ensuring its purity is a critical step in the synthesis of novel therapeutics. This guide provides a comparative overview of analytical methods for validating the purity of 2-Fluoroisonicotinic acid, offering supporting data and detailed experimental protocols.

Comparison of Purity Analysis Methods

The purity of 2-Fluoroisonicotinic acid is typically assessed using a combination of chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography (HPLC) is a cornerstone for quantitative purity assessment, while Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS) provide structural confirmation and identify potential impurities.

Below is a comparative summary of these analytical techniques for 2-Fluoroisonicotinic acid and a common structural isomer, 2-Fluoronicotinic acid, which can be considered an alternative building block in certain discovery contexts.

Parameter	2-Fluoroisonicotinic Acid	2-Fluoronicotinic Acid (Isomeric Alternative)
Typical Purity Specification	≥97.0% - 99.0%[3][4]	>98%
Primary Purity Assay	HPLC, GC, Neutralization Titration[3]	HPLC, NMR
Reported Purity (Example)	>97.0% (GC)[3]	≥98.0% (¹H NMR)[5]
Common Analytical Techniques	HPLC, GC-MS, ¹H NMR, Titration[3][6]	HPLC, ¹H NMR, ¹³C NMR[5][7]
Potential Impurities	Starting materials (e.g., 2-fluoro-4-methylpyridine), by-products, residual solvents.[4]	Isomers, starting materials, residual solvents.
Melting Point (°C)	~191-200 (decomposes)	Not specified

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible purity data. Below are representative protocols for the key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is adapted from established protocols for pyridine carboxylic acids and is suitable for determining the purity of 2-Fluoroisonicotinic acid.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Purity Calculation: The purity is determined by the area percentage of the main peak relative to the total area of all observed peaks.

Quantitative ¹H NMR (qNMR) Spectroscopy for Purity Confirmation

qNMR is a powerful primary method for purity assessment, as it is non-destructive and provides quantitative data with high precision.[6]

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Internal Standard: A certified reference material with a known purity and a signal that does not overlap with the analyte, for example, maleic acid or dimethyl sulfone.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 2-Fluoroisonicotinic acid and 5 mg of the internal standard into a vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆ or MeOD).

• Acquisition Parameters:

  • Sufficiently long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest.

  • Pulse angle of 90°.

  • Acquisition of at least 8 scans.

• Data Processing:

  • Apply phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal of 2-Fluoroisonicotinic acid and a signal from the internal standard.

• Purity Calculation: The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard (IS)

Visualizing the Purity Validation Workflow

A systematic workflow is essential for the comprehensive validation of synthesized 2-Fluoroisonicotinic acid. The following diagram illustrates the key stages of this process.

Caption: Workflow for Purity Validation of 2-Fluoroisonicotinic Acid.

Signaling Pathways and Applications in Drug Discovery

2-Fluoroisonicotinic acid itself is not directly involved in signaling pathways. Instead, it serves as a critical building block in the synthesis of more complex molecules that are designed to interact with biological targets. The incorporation of the 2-fluoropyridine moiety can influence a molecule's binding affinity, metabolic stability, and pharmacokinetic profile.

For instance, derivatives of fluorinated nicotinic acids have been investigated as inhibitors of various enzymes and as ligands for receptors implicated in a range of diseases. The logical relationship in its application in drug discovery is outlined in the diagram below.

References

• 1. benchchem.com [benchchem.com]
• 2. Fluorination methods for drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Fluoroisonicotinic Acid | 402-65-3 | TCI Deutschland GmbH [tcichemicals.com]
• 4. 2-Fluoroisonicotinic acid | 402-65-3 [chemicalbook.com]
• 5. file.chemscene.com [file.chemscene.com]
• 6. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. alpaipars.com [alpaipars.com]

Safety & Regulatory Compliance

Safe Disposal of 2-Fluoroisonicotinic Acid: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents like 2-Fluoroisonicotinic acid are paramount for ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step information for the safe disposal of 2-Fluoroisonicotinic acid.

I. Hazard Identification and Personal Protective Equipment (PPE)

Before handling 2-Fluoroisonicotinic acid, it is crucial to be aware of its associated hazards. This substance is classified as harmful and an irritant. Adherence to proper personal protective equipment (PPE) protocols is mandatory to minimize exposure risks.

Hazard Summary:

Hazard Statement	GHS Classification	Description
H302	Acute toxicity, Oral (Category 4)	Harmful if swallowed.[1]
H315	Skin corrosion/irritation (Category 2)	Causes skin irritation.[1]
H319	Serious eye damage/eye irritation (Category 2A)	Causes serious eye irritation.[1][2]
H335	Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation	May cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other protective clothing are required.[1]

• Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator is recommended.[1]

II. Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material and prevent exposure.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: Ensure the spill area is well-ventilated. If the spill is large, evacuate the immediate area.

• Don PPE: Before cleanup, put on all required personal protective equipment.

• Contain the Spill: For solid spills, carefully sweep up the material, avoiding dust generation.[3] For liquid spills, use an inert absorbent material.

• Collect Waste: Place the spilled material and any contaminated absorbent into a clearly labeled, sealed container for hazardous waste.

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose of Waste: The collected waste must be disposed of as hazardous chemical waste according to the procedures outlined below.

III. Disposal Procedures for 2-Fluoroisonicotinic Acid

The primary and recommended method for the disposal of 2-Fluoroisonicotinic acid is through a licensed hazardous waste disposal contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.

Operational Disposal Workflow:

Caption: Disposal workflow for 2-Fluoroisonicotinic acid.

Detailed Steps for Disposal:

• Segregation and Collection: Collect waste 2-Fluoroisonicotinic acid and any materials contaminated with it (e.g., filter paper, absorbent pads) in a dedicated, compatible, and properly sealed container.[4] The container should be clearly labeled as "Hazardous Waste" and list "2-Fluoroisonicotinic Acid" as the contents.

• Storage: Store the sealed waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.

• Contact Waste Management: Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[4]

• Documentation: Complete all necessary waste disposal paperwork, including a hazardous waste manifest, as required by your institution and local regulations.

• Do Not Neutralize: Due to its chemical nature as a fluorinated organic acid, do not attempt to neutralize 2-Fluoroisonicotinic acid with a base as a method of disposal. This can be a hazardous reaction and is not a recommended procedure. All disposal should be handled by a professional waste management service.[5]

• Empty Containers: To discard empty containers, they should first be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After rinsing and air-drying in a fume hood, deface the label and dispose of the container as regular laboratory glass or plastic waste, in accordance with institutional policies.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. 2-Fluoroisonicotinic acid | C6H4FNO2 | CID 345360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. downloads.ossila.com [downloads.ossila.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]